4-Ethyl-2,4-dimethylhexane

• CAS: 52897-03-7

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Ethyl-2,4-dimethylhexane: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and structural characteristics of 4-Ethyl-2,4-dimethylhexane. The document is tailored for researchers, scientists, and professionals in drug development who require detailed information on this branched alkane. All quantitative data is presented in a clear, tabular format for ease of comparison. Furthermore, this guide outlines a feasible experimental protocol for its synthesis and includes visualizations of its chemical structure and a representative synthetic workflow using the DOT language.

Chemical and Physical Properties

4-Ethyl-2,4-dimethylhexane is a saturated hydrocarbon with the molecular formula C10H22.[1][2][3][4][5] As a branched-chain alkane, its physical properties, such as boiling point and density, are influenced by its molecular structure. The quantitative properties of 4-Ethyl-2,4-dimethylhexane are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C10H22	[1][2][3][4][5]
Molecular Weight	142.28 g/mol	[1][4]
CAS Number	52897-03-7	[1][4][5]
Density	0.733 g/cm³	[1][2]
Boiling Point	161.1 °C at 760 mmHg	[1][2][3]
Flash Point	41.4 °C	[1][2]
Vapor Pressure	3.01 mmHg at 25°C	[1][2]
LogP (Octanol-Water Partition Coefficient)	3.85880	[1][2]
Refractive Index	1.412	[6]
Melting Point	-53.99°C	[6]

Chemical Structure and Identification

The structure of 4-Ethyl-2,4-dimethylhexane is characterized by a hexane (B92381) backbone with methyl groups at positions 2 and 4, and an ethyl group at position 4. The following diagram illustrates the relationship between its common identifiers.

Structural Identifiers of 4-Ethyl-2,4-dimethylhexane

Experimental Protocols

Synthesis

A feasible synthetic route to 4-Ethyl-2,4-dimethylhexane is the catalytic hydrogenation of its corresponding alkene, 4-ethyl-2,4-dimethyl-hex-1-ene.[2] This reaction involves the addition of hydrogen across the double bond of the alkene in the presence of a metal catalyst.

Reaction:

4-ethyl-2,4-dimethyl-hex-1-ene + H₂ --(Catalyst)--> 4-Ethyl-2,4-dimethylhexane

General Laboratory Protocol for Catalytic Hydrogenation:

This protocol is a general procedure for the hydrogenation of an alkene and can be adapted for the synthesis of 4-Ethyl-2,4-dimethylhexane.

• Apparatus Setup: A two-neck round-bottom flask equipped with a magnetic stir bar is fitted with a rubber septum and a condenser. The apparatus is connected to a hydrogen gas source via a balloon or a hydrogenator. All glassware should be thoroughly dried.

• Reaction Mixture Preparation: The flask is charged with 4-ethyl-2,4-dimethyl-hex-1-ene and a suitable solvent such as ethanol (B145695) or ethyl acetate. A catalytic amount (typically 5-10% by weight of the alkene) of a hydrogenation catalyst, such as palladium on carbon (Pd/C) or platinum(IV) oxide (PtO₂), is carefully added to the mixture.[1][7]

• Hydrogenation: The system is flushed with an inert gas like nitrogen or argon, followed by hydrogen. The reaction mixture is then stirred vigorously under a hydrogen atmosphere (typically a balloon) at room temperature.[7] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup and Purification: Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst.[7] The filter cake is washed with the solvent used in the reaction. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the crude product. The resulting 4-Ethyl-2,4-dimethylhexane can be further purified by distillation if necessary.

Synthetic Workflow for 4-Ethyl-2,4-dimethylhexane

Analytical Characterization

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be used to determine the purity of the synthesized compound. The mass spectrum of a branched alkane like 4-Ethyl-2,4-dimethylhexane is expected to show a smaller molecular ion peak compared to a straight-chain alkane.[8] Fragmentation will likely be favored at the branching points, leading to more stable secondary and tertiary carbocations.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would show a complex pattern of overlapping multiplets in the aliphatic region (typically 0.8-1.5 ppm) due to the various methyl, methylene, and methine protons.

  • ¹³C NMR: The carbon NMR spectrum would be more informative, with distinct signals for each chemically non-equivalent carbon atom, allowing for the confirmation of the carbon skeleton.

Safety, Handling, and Storage

Detailed safety data for 4-Ethyl-2,4-dimethylhexane is not widely available. However, based on the data for structurally similar branched alkanes like 2,4-dimethylhexane, it should be handled with care. It is expected to be a flammable liquid and vapor. Skin contact may cause irritation. It is advisable to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in a tightly sealed container in a cool, dry, and well-ventilated area away from sources of ignition.

Conclusion

This technical guide has provided a detailed overview of the chemical properties, structure, and a feasible synthetic route for 4-Ethyl-2,4-dimethylhexane. The presented data and protocols offer a valuable resource for researchers and scientists working with this compound. While specific experimental spectra are not widely published, the guide outlines the expected analytical characteristics based on its structure, which can aid in its identification and characterization.

References

• 1. scribd.com [scribd.com]
• 2. lookchem.com [lookchem.com]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 6. 4-ethyl-2,4-dimethylhexane [chemicalbook.com]
• 7. Video: Catalytic Hydrogenation of Alkene: Applications in Chemistry [jove.com]
• 8. GCMS Section 6.9.2 [people.whitman.edu]

An In-depth Technical Guide to the Synthesis of 4-Ethyl-2,4-dimethylhexane

Introduction

4-Ethyl-2,4-dimethylhexane is a saturated, branched alkane with the chemical formula C10H22. As a member of the C10 hydrocarbon family, it is relevant in fuel science and as a reference compound in analytical chemistry. Its synthesis is a prime example of constructing sterically hindered carbon skeletons, a common challenge in organic synthesis. This technical guide provides an in-depth overview of the principal synthetic pathways for 4-Ethyl-2,4-dimethylhexane, complete with detailed experimental protocols, quantitative data summaries, and workflow visualizations for chemical researchers and drug development professionals.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Ethyl-2,4-dimethylhexane is presented below.[1][2][3]

Property	Value
CAS Number	52897-03-7
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol
Boiling Point	161.1 °C at 760 mmHg[1][3]
Density	0.733 g/cm³[1]
Vapor Pressure	3.01 mmHg at 25 °C[1]
Flash Point	41.4 °C[1]

Pathway 1: Grignard Synthesis via Tertiary Alcohol

This robust two-step pathway is one of the most reliable methods for synthesizing highly branched alkanes. It involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol intermediate, which is subsequently deoxygenated to yield the target alkane. For the synthesis of 4-Ethyl-2,4-dimethylhexane, the retrosynthetic analysis points to the reaction between ethylmagnesium bromide and 4-methylpentan-2-one.

Step 1: Synthesis of 4-Ethyl-2,4-dimethylhexan-4-ol

The first step is a classic Grignard reaction where ethylmagnesium bromide is added to the carbonyl carbon of 4-methylpentan-2-one.[4][5][6] The nucleophilic ethyl group attacks the electrophilic carbonyl carbon, and a subsequent acidic workup yields the tertiary alcohol, 4-Ethyl-2,4-dimethylhexan-4-ol.

• Apparatus Setup: All glassware (a three-necked round-bottom flask, a dropping funnel, and a condenser) must be flame-dried or oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon) to ensure anhydrous conditions.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq) in the flask. Add a small crystal of iodine to activate the magnesium surface. In the dropping funnel, add a solution of bromoethane (B45996) (1.2 eq) in anhydrous diethyl ether. Add a small portion of the bromoethane solution to the magnesium. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing. Once initiated, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the ethylmagnesium bromide.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of 4-methylpentan-2-one (1.0 eq) in anhydrous diethyl ether dropwise to the stirred Grignard solution.

• Workup and Isolation: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. Carefully pour the reaction mixture over a mixture of crushed ice and a saturated aqueous NH₄Cl solution to quench the reaction. Separate the ether layer, and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to yield the crude tertiary alcohol.

• Purification: Purify the crude 4-Ethyl-2,4-dimethylhexan-4-ol by fractional distillation under reduced pressure.

Step 2: Reduction of 4-Ethyl-2,4-dimethylhexan-4-ol

The direct reduction of tertiary alcohols to alkanes can be challenging. A common and effective method involves a two-step sequence: conversion of the alcohol to a good leaving group (like a tosylate), followed by reduction with a hydride reagent such as lithium aluminum hydride (LiAlH₄).[7][8] Alternatively, catalytic methods using a silane (B1218182) reducing agent and a Lewis acid catalyst can achieve this transformation directly.[9][10]

• Tosylation: Dissolve the purified 4-Ethyl-2,4-dimethylhexan-4-ol (1.0 eq) in pyridine (B92270) and cool to 0 °C. Add p-toluenesulfonyl chloride (TsCl) (1.1 eq) portion-wise, ensuring the temperature remains below 5 °C. Stir the reaction at 0 °C for 4-6 hours.

• Workup: Pour the reaction mixture into cold water and extract with diethyl ether. Wash the combined organic layers with cold dilute HCl (to remove pyridine), saturated NaHCO₃ solution, and brine. Dry over anhydrous MgSO₄, filter, and concentrate to give the crude tosylate.

• Reduction: In a separate flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (LiAlH₄) (1.5 eq) in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to 0 °C and add a solution of the crude tosylate in anhydrous THF dropwise. After addition, allow the mixture to warm to room temperature and then heat to reflux for 4-8 hours.

• Quenching and Isolation: Cool the reaction mixture to 0 °C and carefully quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water. Filter the resulting solids and wash them thoroughly with THF. Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Purification: The resulting crude product, 4-Ethyl-2,4-dimethylhexane, can be purified by fractional distillation.

Quantitative Data (Pathway 1)

Parameter	Step 1: Grignard Reaction	Step 2: Reduction
Starting Material	4-Methylpentan-2-one	4-Ethyl-2,4-dimethylhexan-4-ol
Key Reagents	Ethylmagnesium bromide	1. TsCl, Pyridine; 2. LiAlH₄
Solvent	Anhydrous Diethyl Ether	Pyridine, Anhydrous THF
Temperature	0 °C to reflux	0 °C to reflux
Typical Yield	80-90%	70-85%

Workflow Diagram (Pathway 1)

Caption: Logical flow of the two-step Grignard synthesis.

Pathway 2: Catalytic Hydrogenation of an Alkene

An alternative and efficient synthesis route involves the catalytic hydrogenation of an unsaturated precursor.[1] Specifically, 4-Ethyl-2,4-dimethylhexane can be prepared from 4-ethyl-2,4-dimethyl-hex-1-ene. This method is advantageous due to its high yield and atom economy.

Experimental Protocol

• Apparatus Setup: The reaction is typically carried out in a high-pressure hydrogenation apparatus (e.g., a Parr hydrogenator) or using a balloon filled with hydrogen gas for smaller-scale reactions.

• Reaction: Dissolve 4-ethyl-2,4-dimethyl-hex-1-ene (1.0 eq) in a suitable solvent such as ethanol, methanol, or ethyl acetate. Add a catalytic amount of palladium on carbon (10% Pd/C), typically 1-5 mol% relative to the alkene.

• Hydrogenation: Seal the reaction vessel and purge it with hydrogen gas to remove air. Pressurize the vessel with hydrogen (typically 1-4 atm or 15-60 psi) and stir the mixture vigorously at room temperature.

• Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake or by analytical techniques such as GC-MS. The reaction is typically complete within a few hours.

• Workup and Isolation: Upon completion, carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the solvent used for the reaction.

• Purification: Remove the solvent from the filtrate by rotary evaporation. The resulting product is often of high purity, but can be further purified by distillation if necessary.

Quantitative Data (Pathway 2)

Parameter	Value
Starting Material	4-ethyl-2,4-dimethyl-hex-1-ene
Key Reagents	H₂, 10% Pd/C
Solvent	Ethanol or Ethyl Acetate
Temperature	Room Temperature
Pressure	1-4 atm H₂
Typical Yield	>95%

Workflow Diagram (Pathway 2)

Caption: Workflow for the synthesis via alkene hydrogenation.

Alternative Pathway: Wurtz Reaction

The Wurtz reaction involves the coupling of two alkyl halides in the presence of sodium metal to form a higher alkane.[11][12][13] While historically significant, this method is generally not suitable for preparing unsymmetrical or sterically hindered alkanes like 4-Ethyl-2,4-dimethylhexane.[11][13] The reaction of two different alkyl halides (e.g., 2-bromo-4-methylpentane (B50952) and 2-bromobutane) would lead to a statistical mixture of three different alkanes (homo-coupled and cross-coupled products), resulting in low yields of the desired product and significant purification challenges.[12] Due to these limitations, the Wurtz reaction is not a practical or recommended pathway for the synthesis of 4-Ethyl-2,4-dimethylhexane.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. adichemistry.com [adichemistry.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. leah4sci.com [leah4sci.com]
• 7. Conversion of Alcohols into Alkanes | Chem-Station Int. Ed. [en.chem-station.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. catalysis - Is there a catalyst that will reduce an alcohol to an alkane? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. byjus.com [byjus.com]
• 12. Wurtz Reaction [organic-chemistry.org]
• 13. Wurtz reaction - Wikipedia [en.wikipedia.org]

Spectroscopic Analysis of 4-Ethyl-2,4-dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for the branched alkane, 4-Ethyl-2,4-dimethylhexane. Due to the limited availability of published experimental spectra for this specific compound, this document outlines the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based on established principles of organic spectroscopy. Furthermore, it includes comprehensive, standardized experimental protocols for acquiring such data, intended to guide researchers in their laboratory work.

Chemical Structure and Properties

4-Ethyl-2,4-dimethylhexane is a saturated hydrocarbon with the chemical formula C₁₀H₂₂ and a molecular weight of 142.28 g/mol .[1][2][3][4] Its structure consists of a hexane (B92381) backbone with methyl groups at positions 2 and 4, and an ethyl group also at position 4.

Property	Value
IUPAC Name	4-Ethyl-2,4-dimethylhexane[1]
CAS Number	52897-03-7[1][4]
Molecular Formula	C₁₀H₂₂[1][2][3][4]
Molecular Weight	142.28 g/mol [1][2]
Boiling Point	161.1 °C[3][5]

Predicted Spectroscopic Data

The following sections detail the anticipated spectroscopic characteristics of 4-Ethyl-2,4-dimethylhexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic molecules.[6] For 4-Ethyl-2,4-dimethylhexane, both ¹H and ¹³C NMR spectra would provide key information for structural confirmation. Protons in alkanes typically resonate in the upfield region of the spectrum (0.5 - 2.0 ppm).[6]

Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 0.85	t	3H	-CH₂CH₃ (ethyl group)
~ 0.88	d	6H	-CH(CH₃ )₂
~ 0.90	s	3H	-C(CH₃ )(CH₂CH₃)
~ 1.25	q	2H	-CH₂ CH₃ (ethyl group)
~ 1.30	m	2H	-CH₂ -CH(CH₃)₂
~ 1.50	m	1H	-CH (CH₃)₂

Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~ 8-15	Primary (CH₃)	-CH₂CH₃ (ethyl group)
~ 22-25	Primary (CH₃)	-CH(CH₃ )₂
~ 25-30	Primary (CH₃)	-C(CH₃ )(CH₂CH₃)
~ 30-35	Secondary (CH₂)	-CH₂ CH₃ (ethyl group)
~ 40-45	Tertiary (CH)	-CH (CH₃)₂
~ 45-50	Secondary (CH₂)	-CH₂ -CH(CH₃)₂
~ 35-40	Quaternary (C)	-C (CH₃)(CH₂CH₃)

Infrared (IR) Spectroscopy

The IR spectrum of an alkane is primarily characterized by C-H stretching and bending vibrations. The absence of other functional groups leads to a relatively simple spectrum.

Predicted IR Absorption Bands

Frequency (cm⁻¹)	Vibration Type	Intensity
2850-3000	C-H stretch[7][8]	Strong
1450-1470	C-H bend (scissoring)[7][9]	Medium
1370-1380	C-H bend (methyl rock)[7][9]	Medium

The region below 1300 cm⁻¹ is known as the fingerprint region and would contain a complex pattern of C-C stretching and other bending vibrations unique to the molecule.[7]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry of branched alkanes typically results in extensive fragmentation. The molecular ion peak (M⁺) is often weak or absent due to the instability of the parent ion.[10][11] Fragmentation primarily occurs at the points of branching to form more stable carbocations.[10][12]

Predicted Fragmentation Pattern

m/z	Fragment Ion	Comments
142	[C₁₀H₂₂]⁺	Molecular ion (likely very weak or absent)
127	[C₉H₁₉]⁺	Loss of a methyl radical (•CH₃)
113	[C₈H₁₇]⁺	Loss of an ethyl radical (•CH₂CH₃)
99	[C₇H₁₅]⁺	Loss of a propyl radical (•C₃H₇)
85	[C₆H₁₃]⁺	Cleavage at the quaternary carbon
71	[C₅H₁₁]⁺	Further fragmentation
57	[C₄H₉]⁺	A common and often abundant fragment for branched alkanes
43	[C₃H₇]⁺	Isopropyl cation, likely a stable and abundant fragment
29	[C₂H₅]⁺	Ethyl cation

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data discussed above.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 4-Ethyl-2,4-dimethylhexane.

Materials:

• 4-Ethyl-2,4-dimethylhexane sample

• Deuterated chloroform (B151607) (CDCl₃)

• NMR tube (5 mm)

• Pipette

• Vortex mixer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Ethyl-2,4-dimethylhexane for ¹H NMR (20-50 mg for ¹³C NMR) and place it in a clean, dry vial.[13]

  • Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[13]

  • Gently vortex the mixture to ensure the sample is fully dissolved.[13]

  • Using a pipette, transfer the solution into a clean 5 mm NMR tube to a height of about 4-5 cm.[13]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Tune the probe for the desired nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., spectral width, number of scans, relaxation delay).

  • Acquire the spectrum.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the peaks in the ¹H spectrum.

Caption: Workflow for NMR Spectroscopy.

Infrared (IR) Spectroscopy

Objective: To obtain the IR spectrum of liquid 4-Ethyl-2,4-dimethylhexane.

Materials:

• 4-Ethyl-2,4-dimethylhexane sample

• FTIR spectrometer with a liquid sample cell (e.g., NaCl plates) or an Attenuated Total Reflectance (ATR) accessory.

• Pipette

Procedure (using NaCl plates):

• Sample Preparation:

  • Place a drop of the liquid sample onto a clean NaCl plate.

  • Place a second NaCl plate on top, spreading the liquid into a thin film.

• Instrument Setup:

  • Place the NaCl plates into the sample holder of the FTIR spectrometer.

  • Ensure the spectrometer is purged with dry air or nitrogen to minimize interference from atmospheric water and CO₂.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample holder.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing:

  • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Caption: Workflow for IR Spectroscopy.

Mass Spectrometry (MS)

Objective: To obtain the electron ionization (EI) mass spectrum of 4-Ethyl-2,4-dimethylhexane.

Materials:

• 4-Ethyl-2,4-dimethylhexane sample

• Gas chromatograph-mass spectrometer (GC-MS)

• Syringe for sample injection

• Appropriate solvent (e.g., hexane) for dilution

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample in a volatile solvent like hexane.

• Instrument Setup:

  • Set up the GC with an appropriate column and temperature program to separate the analyte from any impurities. The oven temperature can be held isothermally or ramped.

  • Set the MS parameters, including the ionization mode (EI), ion source temperature, and mass range to be scanned.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • The sample will be vaporized, separated on the GC column, and then introduced into the MS ion source.

  • The molecules are ionized by a beam of electrons, and the resulting fragments are separated by the mass analyzer.

• Data Processing:

  • Identify the peak corresponding to 4-Ethyl-2,4-dimethylhexane in the total ion chromatogram.

  • Extract the mass spectrum for that peak.

  • Analyze the fragmentation pattern and identify the m/z values of the significant fragments.

Caption: Workflow for Mass Spectrometry.

References

• 1. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 5. 4-ethyl-2,4-dimethylhexane | CAS#:52897-03-7 | Chemsrc [chemsrc.com]
• 6. benchchem.com [benchchem.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Alkane IR Spectrum Analysis - Berkeley Learning Hub [lms-dev.api.berkeley.edu]
• 9. IR spectrum: Alkanes [quimicaorganica.org]
• 10. Mass Spectrometry [www2.chemistry.msu.edu]
• 11. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]
• 12. youtube.com [youtube.com]
• 13. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

An In-depth Technical Guide to the Physical Properties of 4-Ethyl-2,4-dimethylhexane

This technical guide provides a comprehensive overview of the physical properties of 4-Ethyl-2,4-dimethylhexane, with a specific focus on its boiling point and density. The information is intended for researchers, scientists, and professionals in drug development who require precise data and methodologies for their work.

Quantitative Data Summary

The physical properties of 4-Ethyl-2,4-dimethylhexane are summarized in the table below. These values are critical for a variety of applications, including reaction engineering, purification processes, and formulation development.

Physical Property	Value	Units	Reference
Boiling Point	161.1	°C	[1][2]
158	°C	[3]
Density	0.733	g/cm³	[1]
Molecular Formula	C₁₀H₂₂	-	[1][2]
Molecular Weight	142.28	g/mol	[1][4]

Experimental Protocols

The determination of boiling point and density for alkanes like 4-Ethyl-2,4-dimethylhexane is achieved through established experimental protocols. While the specific methods used to obtain the cited data are not detailed in the search results, the following represents standard and widely accepted procedures in organic chemistry.

Boiling Point Determination (Capillary Method)

A common and efficient method for determining the boiling point of a small liquid sample is the capillary method, often carried out in a Thiele tube.[5][6]

• Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), a capillary tube (sealed at one end), a rubber band or wire for attachment, and a heat source (Bunsen burner or heating mantle).

• Procedure:

  • A small amount of the liquid sample (approximately 0.5 mL) is placed in the Durham tube.

  • The capillary tube is inverted (open end down) and placed inside the Durham tube containing the sample.

  • The Durham tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

  • The entire assembly is placed in the Thiele tube containing a high-boiling point liquid (such as mineral oil), ensuring the sample is immersed.

  • The Thiele tube is gently heated, causing the temperature of the oil and the sample to rise.

  • As the liquid approaches its boiling point, a steady stream of bubbles will emerge from the open end of the capillary tube.

  • The heat is then removed, and the apparatus is allowed to cool slowly.

  • The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube.[6] This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a glass flask with a close-fitting ground glass stopper with a capillary fine bore through it.

• Apparatus: A pycnometer of a known volume, an analytical balance, the liquid sample, and a constant temperature bath.

• Procedure:

  • The empty pycnometer is thoroughly cleaned, dried, and weighed accurately.

  • The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

  • The filled pycnometer is placed in a constant temperature bath until it reaches thermal equilibrium.

  • The pycnometer is removed, dried, and weighed again.

  • The weight of the liquid is determined by subtracting the weight of the empty pycnometer from the weight of the filled pycnometer.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Visualizations

Logical Relationship between Molecular Structure and Physical Properties

The following diagram illustrates the relationship between the molecular structure of 4-Ethyl-2,4-dimethylhexane and its resulting physical properties. The branching of the alkane chain influences the intermolecular forces, which in turn determine properties like boiling point and density.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 3. 4-ethyl-2,4-dimethylhexane [stenutz.eu]
• 4. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Video: Boiling Points - Concept [jove.com]

An In-depth Technical Guide to the Isomers of Decane (C10H22) and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decane (B31447) (C10H22) is an alkane hydrocarbon comprising a ten-carbon chain. Beyond the straight-chain structure of n-decane, there exist 74 additional constitutional isomers, making a total of 75 distinct structural arrangements for this molecular formula.[1][2][3][4] These isomers, while sharing the same molecular weight, exhibit unique physicochemical properties due to variations in their carbon skeleton, such as branching.[1] These differences in properties like boiling point, melting point, and density are critical in various scientific and industrial applications, from fuel composition to their potential use as excipients in pharmaceutical formulations. This guide provides a comprehensive overview of the isomers of C10H22, their quantitative properties, relevant experimental protocols, and their significance in the field of drug development.

Isomers of Decane

The 75 constitutional isomers of decane can be systematically classified based on the length of their longest continuous carbon chain.[3] This classification ranges from a ten-carbon chain (n-decane) down to a highly branched five-carbon (pentane) backbone.[3] The degree of branching significantly influences the molecule's compactness and surface area, which in turn dictates its intermolecular van der Waals forces and, consequently, its physical properties.[5][6] Generally, increased branching leads to a more spherical shape, resulting in lower boiling points compared to the linear isomer.[6]

Physicochemical Properties of Selected Decane Isomers

The following table summarizes key quantitative data for n-decane and a selection of its branched isomers. This data highlights the impact of structural isomerism on physical properties.

Isomer Name	IUPAC Name	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Refractive Index (n²⁰/D)
n-Decane	Decane	174.1[2]	-29.7[2]	0.730[2]	1.411[7]
2-Methylnonane	2-Methylnonane	166-169[7]	N/A	0.726[7]	1.410[7]
3-Ethyloctane	3-Ethyloctane	166.5[7][8]	-87.7[7][8]	0.736[7][8]	1.414[7]
2,2,3,3-Tetramethylhexane	2,2,3,3-Tetramethylhexane	160.3[5]	-54.0[5]	0.761	N/A
2,2,3,4-Tetramethylhexane (B12644244)	2,2,3,4-Tetramethylhexane	157[5]	-54.0[5]	0.731[5]	1.422[9]
2,2,5,5-Tetramethylhexane	2,2,5,5-Tetramethylhexane	137.4[5][10]	-12.6[5][10][11]	0.734[5][11]	1.413[11]
3,3,4,4-Tetramethylhexane	3,3,4,4-Tetramethylhexane	170[5]	-46[5]	0.770[5]	N/A
3,3-Diethylhexane	3,3-Diethylhexane	167.6[7]	-54.0[7]	0.734[7]	1.413

Experimental Protocols

Accurate characterization of decane isomers relies on standardized experimental procedures for their separation and the determination of their physical properties.

Protocol 1: Separation of Isomers by Fractional Distillation

Fractional distillation is the primary industrial method for separating hydrocarbon isomers from crude oil based on differences in their boiling points.[12][13][14][15]

Objective: To separate a mixture of C10H22 isomers into fractions with distinct boiling point ranges.

Apparatus:

• Round-bottom distilling flask with a side arm

• Fractionating column (e.g., Vigreux column)

• Condenser

• Receiving flask or cylinder

• Thermometer (0-200°C range)

• Heating mantle or Bunsen burner

• Boiling chips

• Clamps and stands

Methodology:

• Apparatus Setup: Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side-arm leading to the condenser.[12][16] The fractionating column is placed vertically between the distilling flask and the condenser.

• Sample Preparation: Fill the distilling flask to no more than half its volume with the isomer mixture and add a few boiling chips to ensure smooth boiling.[16]

• Heating: Gently heat the flask. The mixture will begin to boil, and the vapor will rise into the fractionating column.[13]

• Fractionation: As the vapor mixture rises through the column, it cools, condenses, and re-vaporizes multiple times. With each cycle, the vapor becomes progressively enriched in the more volatile component (the isomer with the lower boiling point).[13]

• Collection: When the temperature at the top of the column stabilizes, it indicates that the vapor of a specific isomer or a narrow-boiling fraction is passing into the condenser.[17] This vapor is then cooled and collected as a liquid (distillate) in the receiving flask.

• Fraction Change: Monitor the temperature closely. A sharp rise in temperature indicates that a higher-boiling point fraction is beginning to distill. At this point, change the receiving flask to collect the next fraction.[12]

• Analysis: Each collected fraction can then be analyzed for its composition and purity using techniques like gas chromatography.

Caption: Experimental Workflow for Isomer Analysis

Protocol 2: Determination of Boiling Point (Micro-Scale Method)

For small sample volumes, the Thiele tube or a micro-reflux apparatus provides an accurate boiling point.[7]

Objective: To determine the boiling point of a purified liquid isomer.

Apparatus:

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Thiele tube filled with mineral oil (or similar heating block)

• Heat source

Methodology:

• Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the test tube.[7]

• Capillary Insertion: Invert the sealed capillary tube and place it inside the test tube with the open end submerged in the liquid.[18]

• Heating: Attach the test tube to the thermometer and immerse the setup in the Thiele tube's mineral oil bath. Heat the side arm of the Thiele tube gently.[19]

• Observation: As the temperature rises, air trapped in the capillary will bubble out. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tip.[19]

• Measurement: Remove the heat source. The bubbling will slow and stop. The exact temperature at which the liquid begins to enter the capillary tube is the boiling point of the sample.[19][20]

Protocol 3: Determination of Density

The density of a liquid isomer can be determined by accurately measuring the mass of a known volume.[21]

Objective: To measure the density (mass per unit volume) of a liquid isomer.

Apparatus:

• Electronic balance (accurate to ±0.001 g)

• Graduated cylinder or a more accurate volumetric flask/pycnometer

• Temperature probe or thermometer

Methodology:

• Mass of Empty Container: Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[21][22]

• Volume Measurement: Add a specific volume of the liquid isomer to the container. Read the volume precisely from the bottom of the meniscus.[21][22]

• Mass of Filled Container: Measure and record the combined mass of the container and the liquid.[21][22]

• Temperature: Record the temperature of the liquid, as density is temperature-dependent.

• Calculation:

  • Mass of liquid = (Mass of filled container) - (Mass of empty container)

  • Density = Mass of liquid / Volume of liquid[23]

• Repeat: For accuracy, repeat the measurement several times and calculate the average density.[21]

Protocol 4: Determination of Refractive Index

The refractive index is a fundamental physical property that is characteristic of a pure substance and can be measured using a refractometer.[24]

Objective: To measure the refractive index of a liquid isomer.

Apparatus:

• Abbe refractometer or a digital refractometer

• Dropper or pipette

• Light source (often built into the instrument)

Methodology:

• Calibration: Calibrate the refractometer using a standard sample with a known refractive index, such as distilled water.

• Sample Application: Place a few drops of the liquid isomer onto the clean, dry prism surface of the refractometer.[24]

• Measurement: Close the prism assembly. Light is passed through the sample, and the instrument measures the angle of refraction or the critical angle of total internal reflection.[24]

• Reading: Look through the eyepiece (for an Abbe refractometer) and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. Read the refractive index from the calibrated scale. Digital refractometers will provide a direct numerical reading.

• Temperature Control: Ensure the measurement is taken at a standardized temperature (typically 20°C), as refractive index varies with temperature.

Relevance to Drug Development

While simple alkanes like decane isomers are not typically active pharmaceutical ingredients (APIs), their physicochemical properties are highly relevant to drug development, particularly in the areas of formulation, toxicology, and understanding drug metabolism.

Lipophilicity and Formulation

Lipophilicity, the affinity of a molecule for a lipid (non-polar) environment, is a critical parameter in drug design and formulation.[25] It is often quantified by the partition coefficient (log P). Long-chain alkanes are archetypal lipophilic molecules.

• Solubility Enhancement: Many APIs are poorly soluble in water, which limits their oral bioavailability.[25][26] Lipid-based drug delivery systems (LBDDS) use lipophilic excipients to dissolve the drug, keeping it in a solubilized state for absorption.[26] Highly branched, liquid isomers of decane could serve as non-polar solvents or components of self-emulsifying drug delivery systems (SEDDS).

• Excipient Role: Lipophilic compounds can act as carriers in lipid nanoparticles, solid lipid nanoparticles (SLNs), and other advanced formulations designed to improve drug stability and delivery.[27] The choice of a specific isomer can influence drug loading capacity, formulation stability, and release profile.[27]

References

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. Decane - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. homework.study.com [homework.study.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. 2,2,3,4-tetramethylhexane [stenutz.eu]
• 10. echemi.com [echemi.com]
• 11. Page loading... [guidechem.com]
• 12. The fractional distillation of crude oil | Class experiment | RSC Education [edu.rsc.org]
• 13. byjus.com [byjus.com]
• 14. scribd.com [scribd.com]
• 15. energyeducation.ca [energyeducation.ca]
• 16. oresomeresources.com [oresomeresources.com]
• 17. vernier.com [vernier.com]
• 18. byjus.com [byjus.com]
• 19. uomus.edu.iq [uomus.edu.iq]
• 20. Video: Boiling Points - Concept [jove.com]
• 21. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. youtube.com [youtube.com]
• 24. Refractive index - Wikipedia [en.wikipedia.org]
• 25. azolifesciences.com [azolifesciences.com]
• 26. Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development [mdpi.com]
• 27. pharmaexcipients.com [pharmaexcipients.com]

A Comprehensive Technical Guide to the Thermodynamic Properties of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the core thermodynamic properties of branched alkanes, offering insights into their stability and energetic characteristics. Understanding these properties is crucial for applications ranging from fuel development to the design of non-polar moieties in drug molecules. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the underlying principles.

Introduction: The Significance of Branching

Alkanes, hydrocarbons with the general formula C_nH_(2n+2), form the backbone of many organic molecules. Isomerism in alkanes, particularly the presence of branching, has a profound impact on their thermodynamic properties. Branched alkanes are generally more thermodynamically stable than their linear counterparts.[1][2][3][4][5][6][7] This increased stability arises from a more compact molecular structure, which leads to a decrease in the molecule's surface area and a lowering of its overall energy.[1][2][8] For professionals in fields like drug development, understanding the subtle energetic differences conferred by branching is essential for predicting molecular interactions and stability.

Core Thermodynamic Properties: A Comparative Analysis

The degree of branching in an alkane's structure significantly influences its enthalpy, entropy, Gibbs free energy, and heat capacity.

Enthalpy of Formation (ΔH°f) and Stability

The standard enthalpy of formation (ΔH°f) is the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. A lower or more negative ΔH°f indicates greater thermodynamic stability.[4]

Branched alkanes consistently exhibit lower standard enthalpies of formation compared to their linear isomers, signifying their enhanced stability.[9] This is often attributed to a combination of factors including electronic correlation effects and the relief of steric strain.[2][3][4][8] The "alkane branching effect" is a well-documented phenomenon where more highly branched carbon skeletons, like those in isobutane (B21531) and neopentane, are more stable than their normal-chain isomers.[3] This stability also means that less energy is released upon combustion for a branched alkane compared to its linear isomer.[4][5][9]

Standard Molar Entropy (S°)

Entropy is a measure of the randomness or disorder of a system. For alkanes, molecular structure plays a key role in determining the standard molar entropy (S°). Linear alkanes, with their greater conformational flexibility, generally have higher entropies than their more rigid, compact branched isomers.[10][11] The increased number of atoms in long-chain alkanes allows for more molecular conformations, leading to higher absolute entropies.[11]

Gibbs Free Energy of Formation (ΔG°f)

The Gibbs free energy of formation (ΔG°f) is the ultimate determinant of thermodynamic stability under conditions of constant temperature and pressure. It is defined by the Gibbs-Helmholtz equation:

ΔG°f = ΔH°f - TΔS° [12][13][14]

Where T is the absolute temperature. Since the enthalpy term (ΔH°f) is significantly lower for branched alkanes and the entropy difference (TΔS°) is not large enough to overcome this, the Gibbs free energy of formation for branched alkanes is generally lower (more negative) than for their linear isomers. This confirms that branched alkanes are thermodynamically more stable.[6] The Gibbs free energy is the thermodynamic potential that is minimized when a system reaches chemical equilibrium at constant pressure and temperature.[15]

Heat Capacity (Cp)

The molar heat capacity at constant pressure (Cp) is the amount of heat required to raise the temperature of one mole of a substance by one degree Celsius at constant pressure.[16] The heat capacities of liquid n-alkanes show a linear dependence on the chain length.[17][18] While extensive data for branched alkanes is less common, the general trends suggest that molecular structure and intermolecular forces influence how a substance absorbs heat.

Data Presentation: Thermodynamic Properties of Selected Alkane Isomers

The following tables summarize the standard thermodynamic properties for selected linear and branched alkanes at 298.15 K and 1 bar.

Table 1: Thermodynamic Properties of Butane Isomers (C4H10)

Isomer	ΔH°f (kJ/mol)	S° (J/mol·K)	ΔG°f (kJ/mol)
n-Butane	-125.7	310.2	-16.5
Isobutane	-134.2	294.8	-20.8

Table 2: Thermodynamic Properties of Pentane Isomers (C5H12)

Isomer	ΔH°f (kJ/mol)	S° (J/mol·K)	ΔG°f (kJ/mol)
n-Pentane	-146.8	349.6	-8.7
Isopentane	-154.5	343.7	-14.0
Neopentane	-168.3	306.4	-18.0

Table 3: Thermodynamic Properties of Hexane Isomers (C6H14)

Isomer	ΔH°f (kJ/mol)	S° (J/mol·K)	ΔG°f (kJ/mol)
n-Hexane	-167.2	388.4	-0.1
2-Methylpentane	-174.6	379.7	-4.9
3-Methylpentane	-172.3	382.4	-3.1
2,2-Dimethylbutane	-185.9	358.3	-10.2
2,3-Dimethylbutane	-178.9	369.3	-6.6

Note: Data is compiled from various standard thermodynamic databases. Minor variations may exist between different sources.

Experimental Protocols

The determination of thermodynamic properties is a meticulous process requiring precise experimental techniques.

Determination of Enthalpy of Formation

The standard enthalpy of formation of alkanes is typically determined indirectly by measuring the enthalpy of combustion using bomb calorimetry .

Methodology: Bomb Calorimetry

• Sample Preparation: A precisely weighed sample of the pure alkane isomer is placed in a crucible inside a high-pressure stainless steel vessel known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (typically 25-30 atm) to ensure complete combustion.

• Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited electrically via a fuse wire.

• Temperature Measurement: The heat released by the combustion reaction is absorbed by the bomb and the surrounding water, causing the temperature to rise. The final temperature is recorded after thermal equilibrium is reached.

• Calculation:

  • The heat absorbed by the calorimeter (q_cal) is calculated using the equation: q_cal = C_cal * ΔT where C_cal is the heat capacity of the calorimeter (determined by a prior calibration experiment) and ΔT is the change in temperature.[16]

  • The heat of combustion at constant volume (ΔU_comb) is equal to -q_cal.

  • The enthalpy of combustion (ΔH_comb) is then calculated from ΔU_comb using the relation: ΔH_comb = ΔU_comb + Δn_gas * RT where Δn_gas is the change in the number of moles of gas in the combustion reaction, R is the ideal gas constant, and T is the absolute temperature.

• Calculation of ΔH°f: The standard enthalpy of formation of the alkane is calculated using Hess's Law, by combining the measured enthalpy of combustion with the known standard enthalpies of formation of the combustion products (CO2 and H2O).[19]

Determination of Standard Molar Entropy

Standard molar entropies are not typically measured directly for complex molecules. Instead, they are calculated using statistical mechanics based on molecular properties obtained from spectroscopic measurements .

Methodology: Spectroscopic and Statistical Mechanical Calculation

• Spectroscopic Analysis: Infrared (IR) and Raman spectroscopy are used to determine the vibrational frequencies of the molecule.

• Molecular Structure Determination: Techniques like microwave spectroscopy or electron diffraction are used to determine the molecule's geometry, bond lengths, and bond angles, which are needed to calculate the moments of inertia.

• Partition Function Calculation: The total molecular partition function is calculated by summing the contributions from translational, rotational, vibrational, and electronic energy levels.

• Entropy Calculation: The standard molar entropy (S°) is then calculated from the partition function using fundamental equations of statistical mechanics. For routine calculations, computational chemistry methods are often employed to determine the necessary molecular parameters.

Separation of Isomers for Analysis

Prior to any thermodynamic measurement, it is crucial to have a pure sample of the specific isomer. Gas chromatography (GC) is a powerful technique for separating volatile mixtures of alkane isomers.[20][21][22][23][24]

Methodology: Gas Chromatography

• Injection: A small sample of the isomer mixture is injected into the gas chromatograph, where it is vaporized.

• Separation: An inert carrier gas (e.g., helium or nitrogen) flows through a long, thin capillary column. The inner surface of the column is coated with a stationary phase.

• Elution: The different isomers travel through the column at different rates based on their boiling points and their interactions with the stationary phase. Generally, more branched alkanes with lower boiling points elute faster than their linear counterparts.

• Detection: A detector at the end of the column registers the compounds as they elute, producing a chromatogram that shows a series of peaks, each corresponding to a different isomer.

• Collection: The separated isomers can be collected for subsequent analysis.

Visualizations

Logical Relationship: Branching and Thermodynamic Stability

Caption: Logical flow illustrating how increased branching in alkanes leads to greater thermodynamic stability.

Experimental Workflow: Determination of Enthalpy of Formation via Bomb Calorimetry

Caption: Workflow for the experimental determination of the standard enthalpy of formation of an alkane.

References

• 1. ck12.org [ck12.org]
• 2. Stability on the Branch Line - ChemistryViews [chemistryviews.org]
• 3. Correlation effects on the relative stabilities of alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Density functional steric analysis of linear and branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alkane - Wikipedia [en.wikipedia.org]
• 8. quora.com [quora.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Exploiting entropy to separate alkane isomers [pubsapp.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Gibbs Free Energy [chemed.chem.purdue.edu]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. byjus.com [byjus.com]
• 15. Gibbs free energy - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. srd.nist.gov [srd.nist.gov]
• 19. Reddit - The heart of the internet [reddit.com]
• 20. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 21. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. vurup.sk [vurup.sk]
• 24. researchgate.net [researchgate.net]

An In-depth Technical Guide to the IUPAC Nomenclature of Complex Alkanes

For researchers, scientists, and drug development professionals, the precise and unambiguous naming of chemical structures is paramount. The International Union of Pure and Applied Chemistry (IUPAC) nomenclature for organic compounds provides a systematic and universally accepted framework for this purpose. This guide offers a detailed exploration of the core principles and methodologies for assigning IUPAC names to complex alkanes, molecules that form the backbones of numerous pharmaceuticals and industrial chemicals.

Core Principles of Alkane Nomenclature

The IUPAC system for alkanes is built upon a hierarchical set of rules designed to deconstruct a complex structure into its fundamental components: a parent chain and its substituents. The overarching goal is to generate a unique name that describes the molecule's connectivity. The system is comprised of four main parts: the parent name, prefixes, locants, and suffixes.[1] For alkanes, the suffix is always "-ane".

Method for Determining the IUPAC Name of a Complex Alkane

The process of naming a complex alkane can be broken down into a systematic, step-by-step protocol.

The foundation of the name is the parent chain, which is the longest continuous chain of carbon atoms within the molecule.[2][3][4] It is crucial to examine all possible paths, as the longest chain may not be immediately obvious.[1]

In cases where two or more chains have the same maximum length, a series of tie-breaking rules are applied:

• The chain with the greatest number of substituents is chosen as the parent chain.[2][5][6]

• If a tie still exists, the chain whose substituents have the lowest locants is selected.[2]

Once the parent chain is identified, the carbon atoms are numbered consecutively from one end to the other. The direction of numbering is determined by the position of the substituents:

• Numbering begins at the end of the chain that gives the substituent encountered first the lowest possible number.[2][4][7]

• If there are substituents equidistant from both ends, the chain is numbered to give the second substituent the lowest possible number, and so on.

• If a tie still persists, numbering is assigned to give the substituent that comes first in alphabetical order the lower number.[6][8]

All groups attached to the parent chain are considered substituents. Simple alkyl substituents are named by replacing the "-ane" suffix of the corresponding alkane with "-yl".[3][9]

Table 1: Names of Simple Alkyl Substituents

Number of Carbon Atoms	Alkane Name	Substituent Name
1	Methane	Methyl
2	Ethane	Ethyl
3	Propane	Propyl
4	Butane	Butyl
5	Pentane	Pentyl
6	Hexane	Hexyl

For more complex, branched substituents, a systematic naming convention is followed:

• The branched substituent is numbered starting from the carbon atom directly attached to the parent chain as carbon 1.[7][10]

• The longest chain of the substituent is identified and named.

• The side chains on the complex substituent are then numbered and named.

• The entire name of the complex substituent is enclosed in parentheses.[7][10]

Some common branched substituents have retained non-systematic names that are recognized by IUPAC.

Table 2: Common Names of Branched Alkyl Substituents

Structure	Common Name	Systematic Name
(CH₃)₂CH-	Isopropyl	(1-Methylethyl)
(CH₃)₂CHCH₂-	Isobutyl	(2-Methylpropyl)
CH₃CH₂CH(CH₃)-	sec-Butyl	(1-Methylpropyl)
(CH₃)₃C-	tert-Butyl	(1,1-Dimethylethyl)

The final name is constructed by arranging the substituent names in alphabetical order, preceded by their locants.[2][3][11]

• Numerical prefixes (di, tri, tetra, etc.) are used to indicate the presence of multiple identical simple substituents.[2][7] These prefixes are ignored for alphabetization purposes.[2][4][11]

• For complex substituents, the entire name within the parentheses is considered for alphabetization, and prefixes such as "di" and "tri" are included in the alphabetization.[10][11]

• If multiple identical complex substituents are present, prefixes such as bis (for two), tris (for three), and tetrakis (for four) are used.[10][12]

• Numbers are separated from letters with hyphens, and consecutive numbers are separated by commas.[2][7] The entire name is written as a single word.[2][7]

Logical Workflow for Naming Complex Alkanes

The decision-making process for naming a complex alkane can be visualized as a logical workflow. The following diagram, generated using the DOT language, illustrates the key steps and decision points.

Caption: Workflow for IUPAC Nomenclature of Complex Alkanes.

Signaling Pathway for Complex Substituent Nomenclature

The specific rules for naming complex substituents can be further detailed in a separate logical diagram. This ensures clarity in a potentially confusing aspect of alkane nomenclature.

Caption: Decision process for naming complex substituents.

Conclusion

A rigorous and systematic application of the IUPAC nomenclature rules is essential for clear communication in the scientific and pharmaceutical fields. By following the detailed protocols for identifying and numbering the parent chain, naming simple and complex substituents, and correctly assembling the final name, researchers can ensure that chemical structures are described with precision and without ambiguity. The logical workflows presented provide a visual guide to reinforce these systematic procedures.

References

• 1. 3.4 Naming Alkanes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. IUPAC Rules [chem.uiuc.edu]
• 3. study.com [study.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Alkane Nomenclature: Naming [sites.science.oregonstate.edu]
• 6. IUPAC Alkane Nomenclature Rules in a Nutshell [stolaf.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. organicmystery.com [organicmystery.com]
• 11. Alphabetising substituents [chem.ucalgary.ca]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]

CAS number and molecular formula of 4-Ethyl-2,4-dimethylhexane

An In-depth Technical Guide to 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Ethyl-2,4-dimethylhexane, a saturated branched alkane. It details the compound's chemical and physical properties, including its CAS number and molecular formula. This document outlines a plausible synthetic route via the Wurtz reaction and a standard analytical methodology using gas chromatography. While direct applications in drug development are not prominent, its utility as a non-polar solvent and a reference standard in analytical chemistry is discussed. This guide is intended to serve as a foundational resource for professionals in research and development.

Chemical and Physical Properties

4-Ethyl-2,4-dimethylhexane is a C10 branched-chain alkane. Its chemical identity and key physical properties are summarized below.

Property	Value
CAS Number	52897-03-7
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol
Boiling Point	161.11°C
Density	0.7520 g/cm³
Refractive Index	1.4212
InChIKey	SIKFMUYSQCEQOO-UHFFFAOYSA-N
Canonical SMILES	CCC(C)(CC)CC(C)C

Synthesis Protocol

A plausible method for the synthesis of 4-Ethyl-2,4-dimethylhexane is the Wurtz reaction, a well-established method for the coupling of alkyl halides.

Proposed Synthesis: Wurtz Reaction

The Wurtz reaction involves the treatment of alkyl halides with sodium metal in an anhydrous ether solvent to form a new carbon-carbon bond. For the synthesis of the asymmetrically branched 4-Ethyl-2,4-dimethylhexane, a crossed Wurtz reaction would be necessary. However, this approach typically yields a mixture of products that are difficult to separate. A more controlled approach would involve the synthesis of a suitable alkyl halide that can form the desired product through dimerization, though this is not possible for this specific asymmetrical structure.

A more practical, albeit still challenging, approach is the reaction between two different alkyl halides. A potential pathway could involve the reaction of 2-bromo-2-methylbutane (B1582447) and 1-bromo-2-methylpropane (B43306) with sodium.

Experimental Protocol: Wurtz Reaction for 4-Ethyl-2,4-dimethylhexane

Materials:

• 2-bromo-2-methylbutane

• 1-bromo-2-methylpropane

• Sodium metal, cut into small pieces

• Anhydrous diethyl ether

• Dry n-hexane

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add small pieces of sodium metal to anhydrous diethyl ether under a nitrogen atmosphere.

• A mixture of 2-bromo-2-methylbutane and 1-bromo-2-methylpropane in anhydrous diethyl ether is added dropwise from the dropping funnel to the sodium suspension with vigorous stirring.

• The reaction mixture is gently heated to reflux for several hours to ensure the completion of the reaction.

• After cooling to room temperature, any unreacted sodium is carefully quenched by the slow addition of ethanol.

• The reaction mixture is then washed with water, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by distillation.

• The resulting crude product, a mixture of alkanes, is purified by fractional distillation to isolate 4-Ethyl-2,4-dimethylhexane.

Caption: A workflow for the proposed synthesis of 4-Ethyl-2,4-dimethylhexane.

Analytical Protocols

Gas chromatography is the most suitable technique for the analysis of volatile hydrocarbons like 4-Ethyl-2,4-dimethylhexane.

Gas Chromatography (GC) Analysis

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column (e.g., DB-1 or similar non-polar column).

• Helium or Nitrogen as the carrier gas.

Experimental Protocol: GC-FID Analysis

Sample Preparation:

• Prepare a stock solution of 4-Ethyl-2,4-dimethylhexane in a volatile solvent such as hexane (B92381) or pentane.

• Create a series of calibration standards by serial dilution of the stock solution.

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 200 °C, and hold for 5 minutes.

• Carrier Gas Flow Rate: 1 mL/min

• Injection Volume: 1 µL

Analysis:

• Inject the calibration standards to generate a calibration curve.

• Inject the sample solution.

• Identify the peak corresponding to 4-Ethyl-2,4-dimethylhexane by its retention time.

• Quantify the amount of the compound in the sample by comparing its peak area to the calibration curve.

Caption: A typical workflow for the analysis of 4-Ethyl-2,4-dimethylhexane by GC.

Applications in Research and Drug Development

Due to its non-polar nature and relatively low reactivity, 4-Ethyl-2,4-dimethylhexane is not typically used as an active pharmaceutical ingredient. However, its properties make it relevant in the broader context of research and drug development.

• Non-Polar Solvent: It can be used as a solvent for non-polar compounds in organic synthesis and extractions.

• Reference Standard: In analytical chemistry, particularly in the petroleum and environmental sectors, it can serve as a reference standard for the identification and quantification of C10 hydrocarbons in complex mixtures.

• Fuel Science: As a branched alkane, its combustion properties are of interest in fuel science, which can have applications in the development of propellants or excipients in certain formulations.

Caption: Logical relationship of properties to applications.

Signaling Pathways and Biological Activity

As a simple saturated hydrocarbon, 4-Ethyl-2,4-dimethylhexane is not known to interact with specific biological signaling pathways or exhibit significant pharmacological activity. Its biological effects are primarily related to its physical properties, such as its ability to disrupt cell membranes at high concentrations, a characteristic of non-polar solvents. It is expected to have some level of toxicity, primarily through inhalation of vapors, which can cause central nervous system depression. It is not anticipated to be a substrate for major drug-metabolizing enzymes.

Conclusion

4-Ethyl-2,4-dimethylhexane is a branched alkane with well-defined physical and chemical properties. While it does not have direct applications as a therapeutic agent, its role as a non-polar solvent and an analytical reference standard makes it a compound of interest for researchers and scientists in various fields, including the pharmaceutical industry. The synthetic and analytical protocols provided in this guide offer a starting point for its preparation and characterization in a laboratory setting.

An In-depth Technical Guide to 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Ethyl-2,4-dimethylhexane, a saturated branched alkane. Due to the limited specific historical information available, this document focuses on the probable synthetic routes, detailed physicochemical properties, and modern analytical techniques for its characterization. The content is structured to be a valuable resource for researchers in organic synthesis and material science.

Introduction and Historical Context

The scientific context for 4-Ethyl-2,4-dimethylhexane can be seen in its inclusion in computational chemistry studies, such as Quantitative Structure-Property Relationship (QSPR) analyses. For instance, its boiling point was referenced in a 2003 publication in the Internet Electronic Journal of Molecular Design, a journal focused on molecular modeling.[3] This suggests its relevance as a data point in the development of predictive models for the physicochemical properties of organic compounds.

Physicochemical Properties

The known quantitative data for 4-Ethyl-2,4-dimethylhexane are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[1]
CAS Number	52897-03-7	[2]
Boiling Point	161.1 °C	[3]
Density	0.752 g/cm³
Refractive Index	1.4212
Kovats Retention Index	Standard non-polar: 921	[1]

Synthesis and Experimental Protocols

The most plausible and widely applicable method for the synthesis of 4-Ethyl-2,4-dimethylhexane is the catalytic hydrogenation of its corresponding alkene, 4-ethyl-2,4-dimethyl-1-hexene. This reaction involves the addition of hydrogen across the double bond of the alkene in the presence of a metal catalyst.

Proposed Synthesis: Catalytic Hydrogenation of 4-Ethyl-2,4-dimethyl-1-hexene

The overall reaction is as follows:

4-Ethyl-2,4-dimethyl-1-hexene + H₂ --(Pd/C)--> 4-Ethyl-2,4-dimethylhexane

Detailed Experimental Protocol

This protocol is a generalized procedure based on standard catalytic hydrogenation methods.[4][5][6][7]

Materials:

• 4-Ethyl-2,4-dimethyl-1-hexene

• Palladium on carbon (10% Pd/C)

• Ethanol (or other suitable solvent like ethyl acetate)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Hydrogenation apparatus (e.g., a balloon setup or a Parr hydrogenator)

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Buchner funnel with filter paper or a Celite pad)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-ethyl-2,4-dimethyl-1-hexene in a suitable solvent (e.g., ethanol). Add a catalytic amount of 10% Pd/C to the solution.

• Inert Atmosphere: The flask is sealed and the atmosphere is replaced with an inert gas (nitrogen or argon) to remove any oxygen.

• Hydrogenation: Introduce hydrogen gas to the reaction vessel. For a small-scale reaction, this can be done using a hydrogen-filled balloon. For larger scales or higher pressures, a Parr hydrogenation apparatus is recommended.

• Reaction Monitoring: The reaction mixture is stirred vigorously to ensure good mixing of the reactants, catalyst, and hydrogen gas. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by taking small aliquots from the reaction mixture.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting material), the hydrogen supply is removed, and the reaction vessel is purged again with an inert gas.

• Catalyst Removal: The palladium on carbon catalyst is removed by filtration. The use of a Celite pad can aid in the removal of the fine catalyst particles.

• Purification: The solvent is removed from the filtrate under reduced pressure (rotary evaporation) to yield the crude product. The resulting 4-Ethyl-2,4-dimethylhexane can be further purified by distillation if necessary.

Characterization

The synthesized 4-Ethyl-2,4-dimethylhexane should be characterized to confirm its identity and purity. The primary methods for this are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for analyzing volatile compounds like alkanes. The gas chromatogram will provide information on the purity of the sample, while the mass spectrum will give information about the molecular weight and fragmentation pattern, which can be used to confirm the structure.

• Expected GC Behavior: Branched alkanes generally have shorter retention times than their straight-chain isomers on non-polar GC columns.[8][9][10]

• Expected Mass Spectrum: The mass spectrum of a branched alkane will show a molecular ion peak (M+) at m/z = 142. The fragmentation pattern is characterized by preferential cleavage at the branching points to form more stable carbocations.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy are crucial for the structural elucidation of organic molecules.

• ¹³C NMR Spectroscopy: Due to the symmetry of the molecule, the ¹³C NMR spectrum of 4-Ethyl-2,4-dimethylhexane is expected to show fewer than 10 signals. Equivalent carbon atoms will have the same chemical shift.[12]

• ¹H NMR Spectroscopy: The ¹H NMR spectrum will show distinct signals for the different types of protons in the molecule. The chemical shifts, integration values, and splitting patterns (multiplicity) of these signals will be consistent with the structure of 4-Ethyl-2,4-dimethylhexane.

Visualizations

Synthesis Workflow

Caption: Experimental workflow for the synthesis of 4-Ethyl-2,4-dimethylhexane.

Isomeric Relationship

Caption: Logical relationship of 4-Ethyl-2,4-dimethylhexane to other decane isomers.

Conclusion

While the specific historical details of the discovery of 4-Ethyl-2,4-dimethylhexane are not prominent in the scientific literature, its synthesis and characterization fall within well-established principles of organic chemistry. This guide provides a robust framework for its preparation and analysis, leveraging modern spectroscopic techniques. The compound serves as a valuable example within the broader class of branched alkanes, which are fundamental to both industrial processes and theoretical chemical studies. Further research into the specific applications of this isomer could be a potential area of exploration.

References

• 1. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. 3-ethyl-2,3-dimethylhexane [chemister.ru]
• 4. Video: Catalytic Hydrogenation of Alkene: Applications in Chemistry [jove.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Branched alkanes from ancient and modern sediments: isomer discrimination by GC/MS with multiple reaction monitoring (Journal Article) | ETDEWEB [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 11. GCMS Section 6.9.2 [people.whitman.edu]
• 12. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

An In-depth Technical Guide to the Health and Safety of 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and safety information for 4-Ethyl-2,4-dimethylhexane. Due to a lack of specific experimental data for this compound in several areas, a read-across approach has been employed, utilizing data from structurally similar C10 branched and linear alkanes. This approach is common in chemical safety assessment, and all instances of surrogate data usage are clearly indicated.

Chemical and Physical Properties

4-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the molecular formula C10H22.[1][2][3][4] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C10H22	[1][2][3][4]
Molecular Weight	142.28 g/mol	[1][3][4]
CAS Number	52897-03-7	[3][5]
Density	0.733 g/cm³	[1][4]
Boiling Point	161.1 °C at 760 mmHg	[1][2][4]
Flash Point	41.4 °C	[1][4]
Vapor Pressure	3.01 mmHg at 25°C	[4]
LogP (Octanol-Water Partition Coefficient)	3.85880	[1][4]
Refractive Index	1.412	[1]

Toxicological Profile

Acute Toxicity

Based on data from similar C8-C18 branched and linear alkanes, 4-Ethyl-2,4-dimethylhexane is expected to have low acute oral and dermal toxicity. The primary acute hazard is aspiration into the lungs if swallowed, which can be fatal.[7][8] Inhalation of high concentrations of vapors may cause central nervous system depression, leading to drowsiness or dizziness.[6][8]

Endpoint	Result	Species	Surrogate/Rationale
Acute Oral Toxicity (LD50)	> 2000 mg/kg bw	Rat	Read-across from C8-C18 branched and linear alkanes
Acute Dermal Toxicity (LD50)	> 2000 mg/kg bw	Not Specified	Read-across from C8-C18 branched and linear alkanes
Acute Inhalation Toxicity (LC50)	Low Toxicity	Mouse	Read-across from n-nonane (a C9 alkane)

Skin and Eye Irritation

4-Ethyl-2,4-dimethylhexane is classified as causing skin irritation.[8] Repeated or prolonged contact may cause skin dryness and cracking.[7][9] While specific eye irritation data is unavailable, many organic solvents can cause transient eye irritation.

Sensitization

There is no available data to suggest that 4-Ethyl-2,4-dimethylhexane is a skin or respiratory sensitizer.

Chronic Toxicity

No specific chronic toxicity, carcinogenicity, mutagenicity, or reproductive toxicity data is available for 4-Ethyl-2,4-dimethylhexane. For C9-C14 aliphatic hydrocarbons, they are not found to be skin or eye irritants or dermal sensitizers.[10]

Ecotoxicological Profile

4-Ethyl-2,4-dimethylhexane is expected to be very toxic to aquatic life with long-lasting effects.[8] This is a common characteristic of substances in this chemical class.[7]

Endpoint	Result	Species	Surrogate/Rationale
Acute Aquatic Toxicity	Very toxic to aquatic life (H400)	Not Specified	GHS Classification[8]
Chronic Aquatic Toxicity	Very toxic to aquatic life with long lasting effects (H410)	Not Specified	GHS Classification[8]

Experimental Protocols

Detailed experimental protocols for assessing the key toxicological endpoints are described in the OECD Guidelines for the Testing of Chemicals.

Skin Irritation: In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This in vitro test is a validated alternative to traditional animal testing for skin irritation.

Methodology:

• Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) models are equilibrated in 6-well plates.

• Application of Test Substance: A fixed dose of 4-Ethyl-2,4-dimethylhexane is applied directly to the surface of the epidermal model.

• Exposure and Post-Incubation: After a defined exposure period, the tissues are rinsed and placed back into incubation.

• Viability Assessment: Tissue viability is measured using MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which quantifies the metabolic activity of viable cells. A reduction in relative viability to less than or equal to 50% indicates that the substance is an irritant.

Caption: Workflow for In Vitro Skin Irritation Test (OECD TG 439).

Potential Metabolic Pathway

While specific metabolic pathways for 4-Ethyl-2,4-dimethylhexane have not been elucidated, a general pathway for branched-chain alkanes can be inferred. The metabolism of these compounds typically occurs in the liver and involves hydroxylation followed by further oxidation to more water-soluble compounds that can be excreted.

Caption: Generalized Metabolic Pathway for Branched-Chain Alkanes.

Handling and Safety Precautions

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: Wear a lab coat and, if necessary, additional protective clothing to prevent skin contact.

• Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Safe Handling and Storage

• Keep away from heat, sparks, and open flames.[11]

• Ground/bond container and receiving equipment to prevent static discharge.[11]

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

• Avoid contact with skin, eyes, and clothing.

• Avoid breathing vapors or mist.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical attention if symptoms occur.[11]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Get medical advice/attention if irritation persists.[8][11]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8][11]

• Ingestion: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor/physician.[8][11]

This technical guide provides a summary of the currently available health and safety information for 4-Ethyl-2,4-dimethylhexane, intended for a scientific audience. The significant data gaps highlight the need for further experimental studies to fully characterize the toxicological and ecotoxicological profile of this compound. Researchers should always consult the most up-to-date Safety Data Sheet (SDS) and follow established laboratory safety protocols when handling this chemical.

References

• 1. 4-ethyl-2,4-dimethylhexane | CAS#:52897-03-7 | Chemsrc [chemsrc.com]
• 2. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 3. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. Page loading... [guidechem.com]
• 6. benchchem.com [benchchem.com]
• 7. toxno.com.au [toxno.com.au]
• 8. bg.cpachem.com [bg.cpachem.com]
• 9. dhc-solvent.de [dhc-solvent.de]
• 10. santos.com [santos.com]
• 11. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Ethyl-2,4-dimethylhexane as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the molecular formula C₁₀H₂₂. As a non-polar solvent, it is immiscible with water and capable of dissolving other non-polar substances such as oils, fats, lipids, and other hydrocarbons. Its branched structure may offer different solvency characteristics compared to linear alkanes of similar molecular weight. These application notes provide an overview of the potential uses of 4-Ethyl-2,4-dimethylhexane as a non-polar solvent in research and drug development, along with generalized experimental protocols. Given the limited specific data on this particular hexane (B92381) isomer, the following information is based on the known properties of similar branched alkanes and common laboratory practices for non-polar solvents.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Ethyl-2,4-dimethylhexane is presented in Table 1. These properties are crucial for its application in various laboratory procedures, including extractions, chromatography, and as a reaction medium.

Table 1: Physicochemical Properties of 4-Ethyl-2,4-dimethylhexane

Property	Value	Reference(s)
CAS Number	52897-03-7	[1][2]
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[2]
Boiling Point	161.1 °C at 760 mmHg	[1]
Density	0.733 g/cm³	[1]
Flash Point	41.4 °C
Water Solubility	Insoluble	[3][4]
LogP (Octanol-Water Partition Coefficient)	~3.86
Refractive Index	1.412
Vapor Pressure	3.01 mmHg at 25°C

Potential Applications

Based on its non-polar nature and physical properties, 4-Ethyl-2,4-dimethylhexane can be considered for the following applications in a research and drug development setting:

• Extraction: As a solvent for the extraction of non-polar compounds from natural products (e.g., lipids, essential oils), reaction mixtures, or environmental samples. Its higher boiling point compared to n-hexane may be advantageous in situations requiring elevated extraction temperatures, while its branched structure might provide selective solubility for certain analytes.

• Chromatography: As a component of the mobile phase in normal-phase chromatography, particularly for the separation of non-polar and weakly polar analytes. It can serve as an alternative to other alkanes like hexane and heptane.

• Reaction Medium: As an inert solvent for organic reactions involving non-polar reagents, intermediates, and products. Its relatively high boiling point allows for a wider range of reaction temperatures.

• Cleaning and Degreasing: For the removal of oils, greases, and other non-polar residues from laboratory glassware and equipment.

Experimental Protocols

The following are generalized protocols and should be optimized for specific applications.

Protocol 1: Extraction of Non-Polar Analytes from an Aqueous Matrix

This protocol describes a liquid-liquid extraction procedure for isolating a non-polar analyte from an aqueous solution.

Materials:

• 4-Ethyl-2,4-dimethylhexane (analytical grade)

• Aqueous sample containing the analyte of interest

• Separatory funnel

• Sodium chloride (optional, to reduce the solubility of the analyte in the aqueous phase)

• Anhydrous sodium sulfate (B86663) (for drying the organic extract)

• Rotary evaporator

Procedure:

• Place the aqueous sample in a separatory funnel.

• Add a volume of 4-Ethyl-2,4-dimethylhexane to the separatory funnel. The optimal volume ratio of organic to aqueous phase should be determined experimentally, but a 1:1 ratio is a common starting point.

• If the analyte has some water solubility, add sodium chloride to the aqueous phase to "salt out" the analyte, driving it into the organic phase.

• Stopper the separatory funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate completely. The less dense 4-Ethyl-2,4-dimethylhexane will be the upper layer.

• Drain the lower aqueous layer.

• Collect the upper organic layer containing the extracted analyte.

• For exhaustive extraction, the aqueous layer can be subjected to one or more additional extractions with fresh 4-Ethyl-2,4-dimethylhexane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• The solvent can be removed under reduced pressure using a rotary evaporator to concentrate the analyte.

Workflow for Liquid-Liquid Extraction:

References

• 1. 4-ethyl-2,4-dimethylhexane | CAS#:52897-03-7 | Chemsrc [chemsrc.com]
• 2. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Alkane - Wikipedia [en.wikipedia.org]
• 4. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]

Application Notes and Protocols: 4-Ethyl-2,4-dimethylhexane as a Reference Standard in Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction:

4-Ethyl-2,4-dimethylhexane is a saturated branched alkane with the chemical formula C10H22.[1][2] In the field of analytical chemistry, particularly in gas chromatography (GC), it serves as a valuable reference standard. Reference standards are crucial for the qualitative and quantitative analysis of chemical substances. They are used to confirm the identity of an analyte by comparing retention times and to determine the concentration of an analyte in a sample by creating calibration curves. The well-defined physical and chemical properties of 4-Ethyl-2,4-dimethylhexane, along with its stable nature, make it a suitable marker for the analysis of hydrocarbons and other volatile organic compounds.[1][3]

This document provides detailed application notes and protocols for the use of 4-Ethyl-2,4-dimethylhexane as a reference standard in gas chromatography. It includes its physicochemical properties, quantitative data related to its chromatographic behavior, a detailed experimental protocol for its use, and visualizations of the experimental workflow and factors influencing its chromatographic separation.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[3]
CAS Number	52897-03-7	[1][2]
IUPAC Name	4-Ethyl-2,4-dimethylhexane	[3]
Synonyms	2,4-Dimethyl-4-ethylhexane, Hexane (B92381), 3-ethyl-3,5-dimethyl	[1][2]

Quantitative Chromatographic Data

The Kovats retention index (I) is a dimensionless unit that relates the retention time of an analyte to the retention times of adjacent n-alkanes. It is a widely used method for reporting and comparing retention data in gas chromatography. The following table summarizes the reported Kovats retention indices for 4-Ethyl-2,4-dimethylhexane on standard non-polar columns.

Chromatographic Parameter	Value	Reference
Kovats Retention Index (Standard Non-polar column)	921	[1][3]
Kovats Retention Index (Semi-standard non-polar column)	920.7, 921	[3]

Experimental Protocol: Quantification of Volatile Organic Compounds using 4-Ethyl-2,4-dimethylhexane as an Internal Standard

This protocol outlines a general procedure for the quantification of a target volatile organic compound (VOC) in a sample matrix using 4-Ethyl-2,4-dimethylhexane as an internal standard (IS).

1. Materials and Reagents:

• Reference Standard: 4-Ethyl-2,4-dimethylhexane (purity ≥ 99%)

• Target VOC Standard: (purity ≥ 99%)

• Solvent: High-purity hexane or other suitable volatile organic solvent

• Sample: The material to be analyzed for the target VOC

• Equipment:

  • Gas Chromatograph with Flame Ionization Detector (GC-FID)

  • Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

  • Autosampler or manual syringe

  • Vials and caps

  • Analytical balance

  • Volumetric flasks and pipettes

2. Preparation of Standard Solutions:

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of 4-Ethyl-2,4-dimethylhexane and dissolve it in 100 mL of hexane to prepare a stock solution of approximately 1 mg/mL.

• Target VOC Stock Solution (Analyte Stock): Accurately weigh approximately 100 mg of the target VOC and dissolve it in 100 mL of hexane to prepare a stock solution of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by adding a constant volume of the IS Stock solution and varying volumes of the Analyte Stock solution to volumetric flasks and diluting with hexane. A typical concentration range might be 1-100 µg/mL for the target VOC, with a constant internal standard concentration of 50 µg/mL.

3. Sample Preparation:

• Accurately weigh a known amount of the sample into a vial.

• Add a precise volume of the IS Stock solution.

• Add a known volume of hexane to extract the target VOC.

• Vortex or sonicate the sample to ensure thorough extraction.

• Allow any particulate matter to settle or centrifuge the sample.

• Transfer an aliquot of the supernatant to a GC vial for analysis.

4. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Injector: Split/splitless injector at 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 150 °C at a rate of 10 °C/min.

  • Hold at 150 °C for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 280 °C.

5. Data Analysis:

• Identify the peaks corresponding to the target VOC and 4-Ethyl-2,4-dimethylhexane based on their retention times, as determined from the analysis of the standard solutions.

• Integrate the peak areas of the target VOC and the internal standard.

• Calculate the response factor (RF) for the target VOC relative to the internal standard using the calibration standards.

• Plot a calibration curve of the peak area ratio (Analyte Area / IS Area) versus the concentration ratio (Analyte Concentration / IS Concentration).

• Calculate the concentration of the target VOC in the sample using the peak area ratio from the sample chromatogram and the calibration curve.

Visualizations

Caption: Workflow for quantitative analysis using an internal standard in gas chromatography.

References

• 1. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 2. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]

Applications of Branched Alkanes in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of branched alkanes in organic synthesis. It includes detailed application notes, experimental protocols for key reactions, quantitative data for comparative analysis, and visualizations of workflows and chemical principles.

Introduction

Branched alkanes, hydrocarbons with alkyl substituents on the main carbon chain, are not merely inert solvents or fuels; they are versatile participants and products in a myriad of organic synthesis applications. Their unique structural and electronic properties are leveraged to construct complex molecular architectures, enhance the physicochemical properties of pharmacologically active molecules, and produce high-value chemicals. This document explores their role in fundamental synthetic transformations and their significance in industrial and pharmaceutical chemistry.

Application Note 1: Branched Alkanes as Building Blocks in Drug Synthesis

The incorporation of branched alkyl groups is a critical strategy in medicinal chemistry to modulate a drug's pharmacokinetic and pharmacodynamic properties. Sterically demanding groups like tert-butyl and isobutyl can enhance metabolic stability, improve receptor binding selectivity, and increase lipophilicity for better membrane permeability.[1][2][3]

Case Study: Synthesis of Ibuprofen

A prominent example is the synthesis of the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen, which features an isobutyl group attached to a phenyl ring.[4][5] The synthesis of Ibuprofen often starts with isobutylbenzene, highlighting the direct use of a branched alkane derivative as a foundational building block.[5][6]

Logical Relationship: Role of Branched Alkyl Groups in Drug Design

Caption: Influence of branched alkyl groups on drug properties.

Application Note 2: Synthesis of Branched Alkanes via Grignard Reagents

The Grignard reaction is a powerful and versatile method for the formation of carbon-carbon bonds, and it is widely employed in the synthesis of branched alkanes, particularly those containing tertiary and quaternary carbon centers.[7] This can be achieved through a two-step process involving the formation of a tertiary alcohol followed by its reduction, or via direct cross-coupling reactions.[7]

Experimental Protocol: Synthesis of a Tertiary Alcohol Precursor

This protocol describes the synthesis of 3-methyl-3-pentanol, a tertiary alcohol that can be subsequently reduced to the branched alkane 3-methylpentane.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Ethyl bromide

• Anhydrous diethyl ether

• 3-Pentanone (B124093)

• Saturated aqueous NH₄Cl solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.0 equiv) and a small crystal of iodine.

• Add a small amount of a solution of ethyl bromide (1.05 equiv) in anhydrous diethyl ether to the flask. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy and begins to reflux.

• Add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath.

• Add a solution of 3-pentanone (0.9 equiv) in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Work-up: Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous NH₄Cl solution to quench the reaction and precipitate magnesium salts.

• Separate the ether layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-methyl-3-pentanol.[7]

Workflow for Grignard-based Branched Alkane Synthesis

Caption: Two-step synthesis of a branched alkane via a Grignard reaction.

Application Note 3: Corey-House Synthesis for Branched Alkane Construction

The Corey-House synthesis is a superior method for coupling two alkyl groups, offering a versatile route to both symmetrical and unsymmetrical branched alkanes with high yields.[8][9] This reaction involves the use of a lithium dialkylcuprate (Gilman reagent), which is a softer nucleophile than Grignard or organolithium reagents, leading to fewer side reactions.[10]

Experimental Protocol: Synthesis of 2,7-Dimethyloctane (B85488)

This protocol details the synthesis of 2,7-dimethyloctane from isopentyl bromide.

Materials:

• Lithium metal

• Isopentyl bromide

• Anhydrous diethyl ether

• Copper(I) iodide (CuI)

• 1-Bromo-3-methylbutane (B150244)

Procedure:

• Preparation of Isopentyllithium: In a flame-dried flask under an inert atmosphere, react lithium metal (2.0 equiv) with isopentyl bromide (1.0 equiv) in anhydrous diethyl ether to form isopentyllithium.

• Formation of Gilman Reagent: Cool the isopentyllithium solution to 0 °C and slowly add copper(I) iodide (0.5 equiv) with stirring to form lithium diisopentylcuprate.

• Coupling Reaction: To the Gilman reagent, add 1-bromo-3-methylbutane (1.0 equiv) and allow the reaction to proceed at room temperature.

• Work-up: Quench the reaction with aqueous ammonium (B1175870) chloride, extract the product with ether, wash the organic layer with water and brine, dry over magnesium sulfate, and purify by distillation.[2][8]

Corey-House Synthesis Mechanism

Caption: Key steps in the Corey-House synthesis of alkanes.

Application Note 4: Isomerization of n-Alkanes to Branched Alkanes

The catalytic isomerization of linear alkanes into their branched isomers is a cornerstone of the petroleum industry for producing high-octane gasoline.[11] Branched alkanes have significantly higher octane (B31449) numbers than their straight-chain counterparts, making them more efficient fuels.[12] This process is typically carried out at elevated temperatures and pressures using bifunctional catalysts, often platinum supported on an acidic solid like a zeolite.

Quantitative Data: Octane Numbers of Alkane Isomers

Alkane	Research Octane Number (RON)
n-Pentane	61.7[12]
Isopentane (2-Methylbutane)	92.3
n-Hexane	24.8[12]
2-Methylpentane	73.4
3-Methylpentane	74.5[12]
2,2-Dimethylbutane	91.8
2,3-Dimethylbutane	102.1
n-Heptane	0
2,2,4-Trimethylpentane (Isooctane)	100

Experimental Protocol: Hydroisomerization of n-Heptane

This protocol provides a general procedure for the gas-phase hydroisomerization of n-heptane over a bifunctional catalyst.

Materials:

• Pt/H-ZSM-22 catalyst

• n-Heptane

• Hydrogen gas

Procedure:

• Catalyst Activation: The Pt/H-ZSM-22 catalyst is packed into a fixed-bed reactor and activated in situ by heating under a flow of hydrogen.

• Reaction: A feed of n-heptane and hydrogen (at a specific molar ratio) is passed over the catalyst bed at a controlled temperature (e.g., 250-350 °C) and pressure.

• Product Analysis: The reactor effluent is cooled, and the liquid and gas phases are separated. The composition of the products is analyzed by gas chromatography (GC) to determine the conversion of n-heptane and the selectivity to various branched isomers.[9][13]

Yields and Selectivity in n-Heptane Hydroisomerization

Catalyst	Temperature (°C)	n-Heptane Conversion (%)	i-Heptane Yield (%)	Reference
Pt/H-ZSM-22	260	81.1	76.4	[14]
Pt/SAPO-11	400	41.5	-	[15]
0.75 wt.% Pt on HY/HZSM-5	350	-	~78.7 (isomer selectivity)	[13]

Application Note 5: Alkane Metathesis

Alkane metathesis is a catalytic reaction that rearranges the carbon skeleton of alkanes, leading to a mixture of lower and higher molecular weight alkanes.[16] This transformation, which operates on carbon-carbon single bonds, has potential applications in upgrading light alkanes and processing petroleum feedstocks.[17] The reaction is typically catalyzed by supported metal hydrides or tandem catalytic systems.[18]

Reaction Principle 2 CₙH₂ₙ₊₂ ⇌ Cₙ₋ₓH₂₍ₙ₋ₓ₎₊₂ + Cₙ₊ₓH₂₍ₙ₊ₓ₎₊₂

Catalytic Systems and Selectivity

Tandem catalytic systems, which combine an alkane dehydrogenation catalyst (e.g., a pincer-ligated iridium complex) with an olefin metathesis catalyst, have shown promise for selective alkane metathesis.[14][19] For example, the metathesis of n-hexane can be directed to selectively produce n-decane and ethane.[14]

Alkane Metathesis Tandem Catalysis Workflow

Caption: Tandem catalytic cycle for alkane metathesis.

Application Note 6: Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a classic method for attaching alkyl groups to aromatic rings using an alkyl halide and a Lewis acid catalyst.[10] When branched alkyl halides, such as tert-butyl chloride, are used, the corresponding branched alkyl arenes can be synthesized. These products are valuable intermediates in the synthesis of polymers, detergents, and pharmaceuticals.

Experimental Protocol: Synthesis of p-di-tert-butylbenzene

This protocol describes the alkylation of tert-butylbenzene (B1681246) with tert-butyl chloride.

Materials:

• tert-Butylbenzene

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Ice-cold water

• Diethyl ether

Procedure:

• In a conical vial equipped with a spin vane and cooled in an ice bath, combine tert-butyl chloride (1.0 mL) and tert-butylbenzene (0.5 mL).

• While stirring, add anhydrous aluminum chloride (0.05 g) in three portions over 15 minutes. A white product should become visible.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Quench the reaction by adding ice-cold water (1 mL) and diethyl ether (2 mL).

• Separate the ether layer, wash, dry, and evaporate the solvent to obtain the crude product. Recrystallization from methanol (B129727) can be used for purification.[8]

Selectivity in Friedel-Crafts Alkylation

A study on the alkylation of biphenyl (B1667301) with tert-butyl chloride reported a 62% yield of the 4,4'-di-tert-butylbiphenyl (B167987) product.[10] The alkylation of toluene (B28343) with tert-butyl alcohol over an Fe₂O₃/Hβ catalyst showed a toluene conversion of 54.7% with a selectivity of 81.5% for the para-isomer, 4-tert-butyltoluene.[20]

Friedel-Crafts Alkylation Mechanism

Caption: Mechanism of Friedel-Crafts alkylation with a branched alkyl halide.

Conclusion

Branched alkanes are integral to modern organic synthesis, serving as key starting materials, intermediates, and products in a wide range of applications. From enhancing the efficacy of pharmaceuticals to improving the efficiency of fuels, the strategic use and synthesis of these molecules are of paramount importance. The protocols and data presented herein provide a valuable resource for researchers and professionals in the chemical and pharmaceutical sciences.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Ibuprofen - Chemistry Steps [chemistrysteps.com]
• 3. fiveable.me [fiveable.me]
• 4. medicilon.com [medicilon.com]
• 5. nbinno.com [nbinno.com]
• 6. Ibuprofen Synthesis | Synaptic | Central College [central.edu]
• 7. echemi.com [echemi.com]
• 8. cerritos.edu [cerritos.edu]
• 9. Efficient synthesis of antiviral agent uprifosbuvir enabled by new synthetic methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dl.icdst.org [dl.icdst.org]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Catalytic alkane metathesis by tandem alkane dehydrogenation-olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Catalytic dehydroaromatization of n-alkanes by pincer-ligated iridium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Alkane metathesis - Wikipedia [en.wikipedia.org]
• 18. staff.najah.edu [staff.najah.edu]
• 19. Alkane metathesis by tandem alkane-dehydrogenation-olefin-metathesis catalysis and related chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Friedel–Crafts alkylation of toluene with tert-butyl alcohol over Fe2O3-modified Hβ - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 4-Ethyl-2,4-dimethylhexane in Surrogate Fuel Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surrogate fuels are mixtures of a limited number of well-characterized hydrocarbon compounds designed to emulate the physical and chemical properties of complex real fuels like gasoline, diesel, and jet fuel. The use of surrogates facilitates fundamental combustion research and the development of predictive models for engine performance and emissions. Highly branched alkanes are a critical component of real fuels, significantly influencing their ignition and combustion characteristics. 4-Ethyl-2,4-dimethylhexane (C10H22) is a branched decane (B31447) isomer that can be considered as a potential component in surrogate fuel mixtures to represent the branched paraffinic fraction of target fuels.[1][2]

These application notes provide an overview of the potential role of 4-ethyl-2,4-dimethylhexane in surrogate fuel formulations and outline relevant experimental protocols for its characterization. Due to a lack of specific experimental data for 4-ethyl-2,4-dimethylhexane in the public domain, the protocols and data presented are based on established methodologies for testing surrogate fuel components, particularly other C10-C12 branched alkanes.

Physicochemical Properties

A summary of the key physicochemical properties of 4-ethyl-2,4-dimethylhexane is provided below. These properties are essential for computational fluid dynamics (CFD) simulations and for understanding its behavior in spray and combustion processes.

Property	Value	Reference
Molecular Formula	C10H22	[3][4]
Molecular Weight	142.28 g/mol	[3][4]
CAS Number	52897-03-7	[3][4]
Boiling Point	161.1 °C	PubChem
Density	0.757 g/cm³ (estimated)	PubChem

Role in Surrogate Fuel Mixtures

Highly branched alkanes like 4-ethyl-2,4-dimethylhexane are included in surrogate fuel formulations to match the target fuel's:

• Octane (B31449) Number: Branched alkanes generally have higher research octane numbers (RON) and motor octane numbers (MON) than their straight-chain counterparts, contributing to anti-knock quality.

• Ignition Delay Time (IDT): The complex structure of branched alkanes influences the low- and high-temperature oxidation pathways, affecting the ignition delay characteristics of the fuel.

• Laminar Flame Speed: The flame propagation characteristics of a fuel are influenced by its molecular structure.

• Energy Density: The heating value of the surrogate should match that of the target fuel.

The selection of 4-ethyl-2,4-dimethylhexane would be part of a broader strategy to create a surrogate that accurately represents the combustion behavior of a specific real fuel under various engine operating conditions.[5][6]

Experimental Protocols

The following are detailed experimental protocols commonly used to characterize and validate the performance of surrogate fuel components.

Ignition Delay Time Measurement

Objective: To determine the autoignition characteristics of a surrogate fuel mixture containing 4-ethyl-2,4-dimethylhexane under engine-relevant conditions.

Apparatus: Shock Tube or Rapid Compression Machine (RCM).[7][8]

Methodology:

• Mixture Preparation: Prepare a homogeneous mixture of the surrogate fuel (containing a known mole fraction of 4-ethyl-2,4-dimethylhexane), an oxidizer (typically synthetic air), and a diluent (e.g., nitrogen or argon) in a mixing tank. The equivalence ratio (Φ) of the mixture is a key experimental parameter.

• Shock Tube Operation:

  • The shock tube is divided into a high-pressure driver section and a low-pressure driven section, separated by a diaphragm.

  • The driven section is filled with the prepared fuel/air mixture to a specific initial pressure.

  • The driver section is filled with a high-pressure driver gas (e.g., helium).

  • The diaphragm is ruptured, generating a shock wave that propagates through the fuel/air mixture, rapidly compressing and heating it.

  • The ignition delay time is measured as the time interval between the passage of the reflected shock wave and the onset of ignition, which is typically detected by a sharp rise in pressure or the emission of light from electronically excited radicals (e.g., OH*).

• Rapid Compression Machine Operation:

  • A piston rapidly compresses the fuel/air mixture in a combustion chamber.

  • The pressure and temperature of the mixture are monitored throughout the compression and ignition process.

  • The ignition delay time is the time from the end of compression to the maximum rate of pressure rise.[7]

• Data Analysis: Repeat the experiment over a range of temperatures, pressures, and equivalence ratios to generate a comprehensive dataset of ignition delay times.

Laminar Flame Speed Measurement

Objective: To measure the fundamental flame propagation speed of a premixed flame of the surrogate fuel and air.

Apparatus: Constant Volume Combustion Chamber or Counterflow Burner.

Methodology (Constant Volume Combustion Chamber):

• Mixture Preparation: A premixed fuel/air mixture is introduced into a spherical or cylindrical constant volume vessel at a known initial temperature and pressure.

• Ignition: The mixture is ignited at the center of the vessel by a spark.

• Flame Propagation Recording: The outwardly propagating spherical flame is recorded using a high-speed camera with a schlieren imaging system.

• Data Analysis:

  • The flame radius is measured as a function of time from the recorded images.

  • The stretched flame speed is calculated from the rate of change of the flame radius.

  • The unstretched laminar flame speed is determined by extrapolating the stretched flame speed to zero stretch rate.

  • This process is repeated for various equivalence ratios.

Logical Workflow for Surrogate Fuel Development and Validation

The following diagram illustrates the general workflow for developing and validating a surrogate fuel mixture that could include a component like 4-ethyl-2,4-dimethylhexane.

References

• 1. Combustion kinetics of alternative jet fuels, Part-II: Reaction model for fuel surrogate [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. osti.gov [osti.gov]
• 8. pure.psu.edu [pure.psu.edu]

Application Notes and Protocols for 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and databases contain limited information regarding specific experimental applications of 4-Ethyl-2,4-dimethylhexane in drug development, signaling pathway analysis, or as a key reagent in synthetic protocols. The information provided herein is based on its known physicochemical properties and the general characteristics of branched alkanes. The protocols described are generalized examples and should be adapted and validated for specific research needs.

Physicochemical Properties of 4-Ethyl-2,4-dimethylhexane

4-Ethyl-2,4-dimethylhexane is a branched-chain alkane. Its properties are summarized in the table below, derived from various chemical databases.[1][2][3][4][5][6][7] These characteristics are typical of a non-polar, volatile organic compound.

Property	Value
CAS Number	52897-03-7
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol [1][5]
Boiling Point	161.1 °C at 760 mmHg[1][2][3][4]
Density	0.733 g/cm³[1][4]
Flash Point	41.4 °C[1][4]
Vapor Pressure	3.01 mmHg at 25 °C[4]
LogP (Octanol-Water Partition Coefficient)	3.85880[1][4]
Refractive Index	1.412[1]
SMILES	CCC(C)(CC)CC(C)C[1][5]
InChIKey	SIKFMUYSQCEQOO-UHFFFAOYSA-N[1][2][5]

Potential Applications in a Research Context

• Non-Polar Solvent: As a branched alkane, it is a non-polar solvent. It could potentially be used in applications requiring the dissolution of non-polar substances like oils, fats, and other hydrocarbons.[8] This could include use as a reaction medium for organic synthesis involving non-polar reagents, or in extraction and chromatography.[9]

• Reference Standard in Gas Chromatography (GC): The NIST Chemistry WebBook lists Kovats retention indices for 4-Ethyl-2,4-dimethylhexane on non-polar columns.[2][10] This indicates its use as a reference compound for the identification and quantification of components in complex hydrocarbon mixtures, such as fuels or environmental samples.

Data Presentation: Gas Chromatography Data

Column Type	Temperature (°C)	Kovats Retention Index (RI)
Standard Non-Polar	100	921
Standard Non-Polar	60	921
Semi-Standard Non-Polar	Not Specified	920.7, 921

Data sourced from NIST and PubChem databases.[2][5]

Generalized Experimental Protocol: Liquid-Liquid Extraction

The following is a generalized protocol for the use of a non-polar solvent like 4-Ethyl-2,4-dimethylhexane to extract a non-polar compound from an aqueous solution. This is a hypothetical application and must be optimized for any specific use case.

Objective: To separate a non-polar target compound from an aqueous matrix.

Materials:

• Aqueous solution containing the target compound

• 4-Ethyl-2,4-dimethylhexane (or another suitable non-polar solvent)

• Separatory funnel (appropriate size for the volume)

• Beakers and Erlenmeyer flasks

• Anhydrous sodium sulfate (B86663) or magnesium sulfate (drying agent)

• Rotary evaporator

• Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Procedure:

• Preparation: Ensure all glassware is clean and dry. Perform the extraction in a chemical fume hood.

• Loading: Transfer the aqueous solution containing the target compound into the separatory funnel.

• Solvent Addition: Add a volume of 4-Ethyl-2,4-dimethylhexane to the separatory funnel. A typical starting ratio is 1:1 (organic solvent to aqueous solution), but this may need optimization.

• Extraction: Stopper the separatory funnel and gently invert it, ensuring to vent frequently by opening the stopcock to release any pressure buildup. Shake the funnel for 1-2 minutes to ensure thorough mixing of the two phases.

• Phase Separation: Place the separatory funnel back on a ring stand and allow the layers to fully separate. The less dense organic layer containing the extracted compound will be on top.

• Collection: Carefully drain the lower aqueous layer into a beaker. Then, drain the upper organic layer containing the target compound into a clean Erlenmeyer flask.

• Repeat Extraction (Optional): For higher recovery, the aqueous layer can be returned to the separatory funnel and the extraction process (steps 3-6) can be repeated 1-2 more times with fresh organic solvent. Combine all organic extracts.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water. Swirl the flask and let it sit for 5-10 minutes. The drying agent should move freely when the solution is clear.

• Solvent Removal: Decant or filter the dried organic solution into a round-bottom flask. Remove the 4-Ethyl-2,4-dimethylhexane using a rotary evaporator to isolate the non-polar target compound.

Visualizations

Caption: General workflow for a liquid-liquid extraction using a non-polar solvent.

Conclusion on Data Availability

Extensive searches of scientific and chemical databases indicate that 4-Ethyl-2,4-dimethylhexane is not a commonly used compound in drug development, signaling pathway research, or as a primary reagent in published experimental protocols for an audience of researchers and scientists in these fields. Its documented use is primarily as a reference compound in analytical techniques like gas chromatography. While its physicochemical properties suggest it could function as a non-polar solvent, specific application notes detailing its use in this capacity are not available. Researchers interested in using this compound should consider its properties in the context of general procedures for branched alkanes and perform thorough optimization and validation for any new application.

References

• 1. researchgate.net [researchgate.net]
• 2. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. lookchem.com [lookchem.com]
• 5. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-ethyl-2,4-dimethylhexane | CAS#:52897-03-7 | Chemsrc [chemsrc.com]
• 7. 4-ethyl-2,4-dimethylhexane [chemicalbook.com]
• 8. longdom.org [longdom.org]
• 9. benchchem.com [benchchem.com]
• 10. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]

Application Notes and Protocols for the Identification of 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2,4-dimethylhexane is a saturated branched-chain alkane with the chemical formula C₁₀H₂₂.[1][2][3] As a volatile organic compound, its accurate identification is crucial in various fields, including petroleum analysis, environmental monitoring, and as a potential impurity or starting material in chemical synthesis. This document provides detailed analytical techniques and protocols for the unambiguous identification of 4-Ethyl-2,4-dimethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Ethyl-2,4-dimethylhexane is provided in the table below.

Property	Value	Reference
CAS Number	52897-03-7	[1][2]
Molecular Formula	C₁₀H₂₂	[1][2][3]
Molecular Weight	142.28 g/mol	[1][2]
Boiling Point	161.1 °C at 760 mmHg	[3]
IUPAC Name	4-Ethyl-2,4-dimethylhexane	[4]

Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like 4-Ethyl-2,4-dimethylhexane. The compound is first separated from other components in a mixture based on its boiling point and interaction with the GC column's stationary phase. Subsequently, the mass spectrometer fragments the eluted compound and provides a unique mass spectrum that acts as a molecular fingerprint.

1. Sample Preparation:

• Accurately prepare a 100 ppm stock solution of the sample containing 4-Ethyl-2,4-dimethylhexane in a volatile solvent such as hexane (B92381) or pentane.

• Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 ppm).

• If the sample is in a complex matrix, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the volatile components.

2. GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting
GC System	Agilent 8890 GC System (or equivalent)
Mass Spectrometer	Agilent 5977B GC/MSD (or equivalent)
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Injector Temperature	250 °C
Injection Volume	1 µL (split mode, 50:1 split ratio)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40 °C (hold for 2 min), ramp at 10 °C/min to 200 °C (hold for 5 min)
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 35-200

3. Data Analysis:

• The primary identification is based on the retention time and the mass spectrum of the eluted peak.

• The Kovats retention index (I) can be calculated for 4-Ethyl-2,4-dimethylhexane, which is reported to be approximately 921 on a standard non-polar (e.g., squalane) column.[2]

• The obtained mass spectrum should be compared with a reference spectrum if available from a spectral library (e.g., NIST, Wiley).

Predicted Major Fragment Ions:

m/z	Proposed Fragment Ion	Comments
113	[C₈H₁₇]⁺	Loss of an ethyl radical (•C₂H₅)
99	[C₇H₁₅]⁺	Loss of a propyl radical (•C₃H₇)
85	[C₆H₁₃]⁺	Loss of a butyl radical (•C₄H₉)
71	[C₅H₁₁]⁺	Pentyl cation
57	[C₄H₉]⁺	Butyl cation (often a base peak for branched alkanes)
43	[C₃H₇]⁺	Propyl cation
29	[C₂H₅]⁺	Ethyl cation

GC-MS workflow for 4-Ethyl-2,4-dimethylhexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the confirmation of the specific arrangement of atoms in 4-Ethyl-2,4-dimethylhexane.

1. Sample Preparation:

• Dissolve approximately 10-20 mg of the purified sample in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrumentation and Parameters:

Parameter	Recommended Setting
Spectrometer	Bruker Avance III HD 400 MHz (or equivalent)
Probe	5 mm BBFO probe
Temperature	298 K
¹H NMR Parameters
Pulse Program	zg30
Number of Scans	16
Relaxation Delay	1.0 s
Acquisition Time	3.98 s
Spectral Width	20.5 ppm
¹³C NMR Parameters
Pulse Program	zgpg30
Number of Scans	1024
Relaxation Delay	2.0 s
Acquisition Time	1.09 s
Spectral Width	240 ppm

Predicted ¹H NMR Data:

Assignment	Predicted δ (ppm)	Multiplicity	Integration
CH₃ (C1)	~ 0.88	Doublet	6H
CH (C2)	~ 1.5-1.7	Multiplet	1H
CH₂ (C3)	~ 1.1-1.3	Multiplet	2H
CH₃ (C4-Methyl)	~ 0.85	Singlet	3H
CH₂ (C4-Ethyl)	~ 1.3-1.5	Quartet	2H
CH₃ (C4-Ethyl)	~ 0.83	Triplet	3H
CH₂ (C5)	~ 1.2-1.4	Multiplet	2H
CH₃ (C6)	~ 0.86	Triplet	3H

Predicted ¹³C NMR Data:

Assignment	Predicted δ (ppm)
C1	~ 22-25
C2	~ 28-32
C3	~ 45-50
C4	~ 35-40
C4-Methyl	~ 25-28
C4-Ethyl (CH₂)	~ 30-35
C4-Ethyl (CH₃)	~ 8-12
C5	~ 23-26
C6	~ 14-16

NMR workflow for 4-Ethyl-2,4-dimethylhexane.

Conclusion

The combination of GC-MS and NMR spectroscopy provides a robust and reliable framework for the identification of 4-Ethyl-2,4-dimethylhexane. GC-MS offers high sensitivity and separation capabilities, with identification based on retention time and mass spectral fragmentation patterns. NMR spectroscopy provides detailed structural information, confirming the connectivity of the carbon and hydrogen atoms. By following the detailed protocols outlined in this document, researchers can confidently identify 4-Ethyl-2,4-dimethylhexane in various sample matrices.

References

• 1. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 2. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]

Industrial Applications of C10 Branched Alkanes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the industrial applications of C10 branched alkanes, supported by quantitative data, experimental protocols, and visualizations to facilitate research and development. C10 branched alkanes, or isoalkanes, are valued for their unique physicochemical properties, which differ significantly from their linear counterpart, n-decane. These properties, including lower freezing points, higher octane (B31449) ratings, and varied solvent characteristics, make them suitable for a range of specialized applications.

Applications Overview

C10 branched alkanes are utilized across several key industrial sectors:

• Fuels and Fuel Additives: As components in gasoline and jet fuel to improve combustion properties and cold-flow performance.[1][2]

• Solvents: In paints, coatings, and industrial cleaning formulations due to their specific solvency characteristics.[1]

• Lubricants: As base oils or additives in lubricant formulations to enhance viscosity index and low-temperature fluidity.

• Cosmetics and Personal Care: As emollients and solvents in skincare and haircare products, providing a light, non-greasy feel.[1][3][4][5]

• Chemical Intermediates: As precursors in the synthesis of other chemicals.[1]

Quantitative Data on C10 Alkanes

The branching of the carbon chain in C10 alkanes significantly influences their physical properties. The following tables summarize key quantitative data for n-decane and some of its branched isomers.

Table 1: Physicochemical Properties of Selected C10 Alkane Isomers

Compound	Molecular Formula	CAS Number	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 20°C)
n-Decane	C₁₀H₂₂	124-18-5	-29.7	174.1	0.730
2-Methylnonane	C₁₀H₂₂	871-83-0	-74.6	166.9	0.749
3-Methylnonane	C₁₀H₂₂	5911-04-6	-	167.7	-
4-Methylnonane (B107374)	C₁₀H₂₂	17301-94-9	-	165.7	-
2,2,3,3-Tetramethylhexane	C₁₀H₂₂	16747-31-2	-	158	-

General Trends for Branched Isomers Compared to n-Decane:

• Boiling Point: Generally lower due to reduced surface area and weaker van der Waals forces.[6][7][8]

• Volatility: Higher, which is advantageous in applications like gasoline blending.[6]

• Octane Rating: Higher, making them valuable for enhancing the anti-knock properties of gasoline.[6]

Application-Specific Performance Data

Fuel Applications

C10 branched alkanes are particularly important in fuel formulations. Their lower freezing points are critical for jet fuel, while their higher octane ratings are beneficial for gasoline.

Table 2: Fuel-Related Properties of C10 Alkanes

Property	n-Decane	Branched C10 Isomers	Significance in Fuel Applications
Freezing Point	-29.7 °C	Can be as low as -99 °C (e.g., 4-methylnonane) and -113 °C (e.g., 4-methyl-octane, a C9 isomer)[6]	Crucial for preventing fuel solidification at high altitudes in aviation fuel.
Cetane Number	High	Generally lower than n-alkanes	A measure of diesel fuel ignition quality. Higher branching can lower the cetane number.
Octane Rating	Low	High	Improves anti-knock characteristics in gasoline engines.[6]

Solvent Applications

The solvency power of hydrocarbons can be estimated using the Kauri-Butanol (Kb) value. A higher Kb value indicates a stronger solvent. While specific Kb values for individual C10 branched alkanes are not widely published, aliphatic hydrocarbon solvents generally have Kb values in the range of 30-40.[2][9][10][11][12] Aromatic solvents of a similar carbon number have higher Kb values.

Lubricant Applications

The Viscosity Index (VI) is a measure of how much a lubricant's viscosity changes with temperature. A higher VI indicates a more stable viscosity over a wider temperature range. Highly refined mineral oils and synthetic base oils, which can include branched alkanes, typically have higher VIs (120 or greater) compared to conventional mineral oils (95-100).[13][14][15][16][17] The presence of branched alkanes helps to resist gelling at low temperatures.[13]

Cosmetic Applications

In cosmetics, isoparaffins like C10-13 Isoparaffin are used as emollients and solvents. They provide a lightweight, non-greasy feel and enhance the spreadability of products.[3][4] These ingredients are considered non-comedogenic (do not clog pores) and have a low potential for skin irritation.[1][3]

Experimental Protocols

Synthesis of Branched C10 Alkanes from Biomass

This protocol describes a two-step process for synthesizing 4-methylnonane and 4-methyl-octane from furfural (B47365) and 3-pentanone, which can be derived from lignocellulosic biomass. The process involves an aldol (B89426) condensation followed by hydrodeoxygenation (HDO).[6]

Step 1: Aldol Condensation of Furfural and 3-Pentanone

Objective: To produce the C-C coupled intermediate for subsequent conversion to branched alkanes.

Materials:

• Furfural

• 3-Pentanone

• Solid base catalyst (e.g., CaO or KF/Al₂O₃)

• Solvent (optional, can be performed solvent-free)

• Inert gas (e.g., Nitrogen)

• Reaction vessel (e.g., stirred tank reactor)

Procedure:

• Charge the reaction vessel with furfural, 3-pentanone, and the solid base catalyst.

• Purge the reactor with an inert gas.

• Heat the mixture to the desired reaction temperature (e.g., 120-150 °C) with stirring.

• Maintain the reaction for a specified time (e.g., 4-8 hours) to achieve high conversion.

• After the reaction, cool the mixture to room temperature.

• Separate the solid catalyst by filtration.

• The liquid product, containing the aldol condensation product, can be used directly in the next step or purified by distillation.

Step 2: Hydrodeoxygenation (HDO) of the Aldol Condensation Product

Objective: To remove oxygen atoms and saturate double bonds to yield branched alkanes.

Materials:

• Aldol condensation product from Step 1

• HDO catalyst (e.g., Ni-Cu/SiO₂)

• High-pressure reactor (e.g., autoclave)

• Hydrogen gas

Procedure:

• Load the aldol condensation product and the HDO catalyst into the high-pressure reactor.

• Seal the reactor and purge with hydrogen gas to remove air.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 40-60 bar).

• Heat the reactor to the reaction temperature (e.g., 200-250 °C) with vigorous stirring.

• Maintain the reaction for a specified time (e.g., 2-6 hours) until the reaction is complete.

• Cool the reactor to room temperature and carefully vent the excess hydrogen.

• Recover the liquid product and separate the catalyst by filtration.

• The resulting liquid is a mixture of branched alkanes (primarily 4-methylnonane and 4-methyl-octane), which can be purified by distillation.

Caption: Workflow for the synthesis of branched C10 alkanes from biomass-derived furfural.

Hydroisomerization of n-Decane

Objective: To convert linear n-decane into a mixture of branched C10 isomers to improve properties such as octane number and freezing point. This process is typically carried out over a bifunctional catalyst.[9]

Materials:

• n-Decane

• Bifunctional catalyst (e.g., Pt/ZSM-22 or Pt/SAPO-11)

• Fixed-bed reactor

• Hydrogen gas

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Loading and Activation:

  • Load a packed bed of the bifunctional catalyst into the fixed-bed reactor.

  • Activate the catalyst in situ by heating under a flow of hydrogen at a specified temperature (e.g., 300-400 °C) for several hours to reduce the metal component.

• Reaction:

  • Cool the reactor to the desired reaction temperature (e.g., 220-300 °C).[18]

  • Introduce a continuous flow of hydrogen and n-decane vapor into the reactor at a controlled pressure (e.g., 30-60 bar) and liquid hourly space velocity (LHSV).[18]

  • The H₂/n-decane molar ratio is a critical parameter to control.

• Product Collection and Analysis:

  • The reactor effluent, containing a mixture of unreacted n-decane, branched C10 isomers, and potentially some cracked products, is cooled to condense the liquid products.

  • The liquid product is collected and analyzed by gas chromatography (GC) to determine the conversion of n-decane and the selectivity to various isomers.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. techspray.com [techspray.com]
• 3. nbinno.com [nbinno.com]
• 4. specialchem.com [specialchem.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 7. 20.3 Isomers of Alkanes and IUPAC Nomenclature – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 10. besttechnologyinc.com [besttechnologyinc.com]
• 11. printwiki.org [printwiki.org]
• 12. file.yizimg.com [file.yizimg.com]
• 13. Study of CA-treated ZSM-22 zeolite with enhanced catalytic performance in the hydroisomerization of long-chain n-dodecane - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. interflon.com [interflon.com]
• 15. scribd.com [scribd.com]
• 16. ppapco.ir [ppapco.ir]
• 17. chybowski.am.szczecin.pl [chybowski.am.szczecin.pl]
• 18. researchgate.net [researchgate.net]

4-Ethyl-2,4-dimethylhexane: An Evaluation of its Role as a Reagent in Chemical Synthesis

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of 4-Ethyl-2,4-dimethylhexane, focusing on its potential application as a reagent in chemical reactions. Despite a thorough review of available chemical literature, it is important to note that 4-Ethyl-2,4-dimethylhexane is not commonly utilized as a reagent in synthetic chemistry . As a saturated, branched alkane, its chemical reactivity is inherently low, limiting its utility to that of a non-polar solvent or a component in fuel mixtures rather than a reactive participant in chemical transformations.

Physicochemical Properties

The general lack of reactivity of 4-Ethyl-2,4-dimethylhexane can be attributed to the strength and non-polar nature of its C-C and C-H single bonds. Key physicochemical data are summarized below.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2][3]
Molecular Weight	142.28 g/mol	[2][4][5]
CAS Number	52897-03-7	[1][2][4]
Boiling Point	161.1 °C at 760 mmHg	[1][3]
Flash Point	41.4 °C	[1]
Density	0.733 g/cm³	[1]
Vapor Pressure	3.01 mmHg at 25°C	[1]
LogP	3.85880	[1]

General Reactivity of Branched Alkanes

Branched alkanes, like 4-Ethyl-2,4-dimethylhexane, are isomers of straight-chain alkanes and share similar chemical properties.[6] They are generally inert to most chemical reagents.[7] Significant energy input is required to overcome the activation energy for reactions involving alkanes.

Typical reactions of alkanes are limited to:

• Combustion: In the presence of excess oxygen, alkanes undergo complete combustion to produce carbon dioxide and water.

• Halogenation: Under UV light or at high temperatures, alkanes can react with halogens (e.g., chlorine, bromine) via a free radical mechanism. This process is often non-selective and can lead to a mixture of halogenated products.

• Pyrolysis (Cracking): At very high temperatures and in the absence of air, the C-C and C-H bonds in alkanes can break, leading to the formation of smaller, often unsaturated, hydrocarbons.

The following diagram illustrates the general inertness of alkanes and the conditions required for their reaction.

Caption: General reactivity pathways for alkanes.

Synthetic Approaches to Branched Alkanes

While 4-Ethyl-2,4-dimethylhexane is not a reagent itself, understanding the synthesis of branched alkanes can be relevant. These syntheses often involve the formation of new carbon-carbon bonds.[8] Common methods include:

• Grignard Reactions: The reaction of a Grignard reagent with an appropriate carbonyl compound, followed by dehydration and hydrogenation, can yield highly branched alkanes.[8]

• Coupling Reactions: Metal-organic coupling reactions, such as the McMurry reaction, can be employed to create larger alkanes from smaller functionalized precursors.[9]

• Claisen Rearrangement: The Johnson-Claisen rearrangement can be a key step in the synthesis of complex branched structures.[9]

The following workflow provides a conceptual overview of a synthetic route to a branched alkane.

Caption: Conceptual workflow for branched alkane synthesis.

Conclusion

Based on current chemical knowledge, 4-Ethyl-2,4-dimethylhexane does not possess the requisite chemical functionality or reactivity to be employed as a reagent in standard chemical reactions. Its utility is primarily as a non-polar solvent or a reference compound in analytical chemistry. Researchers seeking to introduce branched alkyl moieties into a molecule should consider alternative, functionalized building blocks or established synthetic methodologies for creating branched structures. Due to the lack of reactive applications, detailed experimental protocols or signaling pathway involvements for 4-Ethyl-2,4-dimethylhexane as a reagent cannot be provided.

References

• 1. 4-ethyl-2,4-dimethylhexane｜lookchem [lookchem.com]
• 2. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 4. Page loading... [wap.guidechem.com]
• 5. 4-ethyl-2,4-dimethylhexane [stenutz.eu]
• 6. Branched Hydrocarbons – Introductory Chemistry – 1st Canadian Edition [opentextbc.ca]
• 7. youtube.com [youtube.com]
• 8. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for Solubility Studies of Compounds in 4-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the solubility of various compounds in the non-polar organic solvent, 4-Ethyl-2,4-dimethylhexane. Due to the limited availability of specific published solubility data for this solvent, this document outlines detailed experimental protocols, data presentation formats, and workflows to enable researchers to generate reliable and comparable solubility data.

Introduction to 4-Ethyl-2,4-dimethylhexane as a Solvent

4-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the molecular formula C10H22.[1][2][3][4] Its non-polar nature, stemming from its hydrocarbon structure, makes it a suitable solvent for other non-polar compounds, following the principle of "like dissolves like".[5][6] Understanding the solubility of active pharmaceutical ingredients (APIs) and other compounds of interest in such non-polar solvents is crucial for various applications, including non-aqueous formulations, reaction chemistry, and purification processes.

Key Properties of 4-Ethyl-2,4-dimethylhexane:

Property	Value
Molecular Formula	C10H22[1][2][3][4]
Molecular Weight	142.28 g/mol [1][3][4]
Boiling Point	161.1 °C at 760 mmHg[1][2]
Density	0.733 g/cm³[1]
Flash Point	41.4 °C[1]
LogP	3.85880[1]

The high LogP value indicates its lipophilic and non-polar character.

Experimental Protocols

The following protocols describe methods for both qualitative and quantitative determination of solubility.

2.1. Protocol for Qualitative Solubility Determination (Visual Miscibility Test)

This rapid method is used to determine if a liquid solute is miscible, partially miscible, or immiscible in 4-Ethyl-2,4-dimethylhexane, or if a solid solute is soluble, slightly soluble, or insoluble.

Materials:

• Test tubes with stoppers or caps

• Pipettes or graduated cylinders

• Vortex mixer (optional)

• Compound of interest (solute)

• 4-Ethyl-2,4-dimethylhexane (solvent)

Procedure:

• Add a defined volume (e.g., 2 mL) of 4-Ethyl-2,4-dimethylhexane to a clean, dry test tube.

• For liquid solutes, add an equal volume of the solute to the same test tube. For solid solutes, add a small, pre-weighed amount (e.g., 10 mg).

• Stopper the test tube and invert it several times or gently vortex for 60 seconds to ensure thorough mixing.[7]

• Allow the mixture to stand undisturbed for a few minutes and observe the result.

Interpretation of Results:

• Miscible/Soluble: A single, clear, homogeneous phase is observed.[8]

• Immiscible/Insoluble: Two distinct layers are formed (for liquids), or the solid solute does not dissolve (for solids).[8]

• Partially Miscible/Slightly Soluble: The mixture may appear cloudy or form a single phase initially, but upon standing, it may separate into two layers, or some solid may remain undissolved.[8]

2.2. Protocol for Quantitative Solubility Determination (Isothermal Shake-Flask Method)

This method determines the saturation solubility of a compound in 4-Ethyl-2,4-dimethylhexane at a specific temperature.

Materials:

• Vials with screw caps

• Analytical balance

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical instrumentation for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of the solid or liquid solute to a vial to ensure that a saturated solution is formed.[9]

  • Accurately add a known volume (e.g., 5.0 mL) of 4-Ethyl-2,4-dimethylhexane to the vial.[9]

• Equilibration:

  • Seal the vial tightly.

  • Place the vial in a constant temperature shaker (e.g., 25 °C).

  • Allow the mixture to agitate for a sufficient period (e.g., 24-48 hours) to reach equilibrium.[8][9] Visual inspection should confirm that excess solid or a separate liquid phase of the solute remains.

• Sample Collection and Preparation:

  • Allow the solution to settle at the equilibrium temperature.

  • Carefully withdraw a sample from the supernatant using a syringe fitted with a filter to remove any undissolved solute.

  • Accurately dilute the filtered saturated solution with 4-Ethyl-2,4-dimethylhexane to a concentration within the calibrated range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC, GC) to determine the concentration of the solute.

  • Calculate the solubility by multiplying the measured concentration by the dilution factor.

Data Presentation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison.

Table 1: Solubility of Various Compounds in 4-Ethyl-2,4-dimethylhexane at 25 °C

Compound ID	Chemical Structure	Molar Mass ( g/mol )	Solubility (mg/mL)	Solubility (mol/L)	Observations
Example: Compound A	[Insert Structure]	[Value]	[Value]	[Value]	[e.g., Colorless solution]
Example: Compound B	[Insert Structure]	[Value]	[Value]	[Value]	[e.g., Suspension formed]

Visualizations

4.1. Experimental Workflow for Qualitative Solubility

Caption: Workflow for the Visual Miscibility Test.

4.2. Experimental Workflow for Quantitative Solubility

Caption: Workflow for Quantitative Solubility Determination.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 3. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 5. youtube.com [youtube.com]
• 6. Polar and Non-polar Solubility [anglesandacid.com]
• 7. chem.ws [chem.ws]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Ethyl-2,4-dimethylhexane

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of 4-Ethyl-2,4-dimethylhexane. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 4-Ethyl-2,4-dimethylhexane?

A1: The two most effective methods for purifying 4-Ethyl-2,4-dimethylhexane are fractional distillation and preparative gas chromatography (preparative GC). The choice between these methods depends on the initial purity of your sample, the scale of the purification, and the nature of the impurities. Fractional distillation is well-suited for separating compounds with different boiling points and is often used for larger quantities.[1][2][3] Preparative GC offers higher resolution and is ideal for separating isomers with very close boiling points or for obtaining very high purity material on a smaller scale.[4][5]

Q2: What are the common impurities I might encounter in a sample of 4-Ethyl-2,4-dimethylhexane?

A2: Impurities in a sample of 4-Ethyl-2,4-dimethylhexane can originate from its synthesis or storage. Common impurities include:

• Other C10 Isomers: Synthesis of branched alkanes can often lead to a mixture of structural isomers.[6] These are often the most challenging impurities to remove due to their similar physical properties.

• Unreacted Starting Materials and Reagents: Depending on the synthetic route, you may have residual starting materials or reagents.

• Byproducts of Synthesis: Side reactions during synthesis can introduce a variety of byproducts, including smaller or larger alkanes, alkenes, or functionalized hydrocarbons.

• Solvent Residues: Residual solvents from the reaction or extraction steps may be present.

• Water: Moisture can be introduced during the workup or from atmospheric exposure.

Q3: How can I assess the purity of my 4-Ethyl-2,4-dimethylhexane sample?

A3: The most common and effective method for assessing the purity of volatile organic compounds like 4-Ethyl-2,4-dimethylhexane is Gas Chromatography with a Flame Ionization Detector (GC-FID).[7][8][9] This technique separates the components of your sample, and the area of the peaks in the chromatogram is proportional to the concentration of each component. By comparing the peak area of your desired compound to the total area of all peaks, you can determine its purity. For definitive identification of impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is recommended.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is designed for the purification of 4-Ethyl-2,4-dimethylhexane from impurities with different boiling points. The boiling point of 4-Ethyl-2,4-dimethylhexane is approximately 161.1 °C.[10]

Materials:

• Crude 4-Ethyl-2,4-dimethylhexane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips or a magnetic stir bar

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with the crude 4-Ethyl-2,4-dimethylhexane and add a few boiling chips.

• Heating: Begin to gently heat the flask.

• Equilibration: Allow the vapor to slowly rise through the fractionating column. This is crucial for achieving good separation.

• Fraction Collection:

  • Collect any low-boiling impurities that distill over at temperatures significantly below 161 °C in a separate receiving flask.

  • As the temperature approaches 161 °C, change to a clean receiving flask to collect the main fraction. Collect the distillate that comes over at a stable temperature, ideally within a 1-2 °C range of the target boiling point.

  • If there are higher-boiling impurities, the temperature will rise again after the main fraction has been collected. Stop the distillation at this point.

• Analysis: Analyze the purity of the collected fractions using GC-FID.

Protocol 2: Purification by Preparative Gas Chromatography (Preparative GC)

This protocol is suitable for achieving very high purity or for separating 4-Ethyl-2,4-dimethylhexane from isomers with very close boiling points.

Instrumentation and Conditions:

• Gas Chromatograph: A preparative GC system equipped with a fraction collector.

• Column: A non-polar or medium-polarity capillary column is generally suitable for separating hydrocarbon isomers. A longer column will provide better resolution.

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Injector Temperature: Typically set 20-50 °C above the boiling point of the highest boiling component. For this compound, a temperature of 200-210 °C is a good starting point.

• Oven Temperature Program:

  • Initial Temperature: Start at a temperature below the boiling point of the target compound, for example, 100 °C.

  • Ramp: Increase the temperature at a controlled rate, for example, 5-10 °C/min, to the final temperature.

  • Final Temperature: A temperature around 180-200 °C.

• Detector: A flame ionization detector (FID) is commonly used.

• Fraction Collector: Cooled traps to condense and collect the purified compound as it elutes from the column.

Procedure:

• Method Development: If necessary, first develop an analytical GC method to determine the retention times of 4-Ethyl-2,4-dimethylhexane and any impurities.

• Sample Injection: Inject a small volume of the crude sample onto the preparative GC column.

• Separation and Collection: As the components of the mixture are separated and elute from the column, the fraction collector is programmed to collect the peak corresponding to 4-Ethyl-2,4-dimethylhexane.

• Analysis: Analyze the purity of the collected fraction using analytical GC-FID.

Troubleshooting Guides

Fractional Distillation Troubleshooting

Issue	Possible Cause	Solution
Poor Separation of Components	Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration in the column.[1]
Inefficient fractionating column.	Use a longer column or a column with a higher number of theoretical plates (e.g., a packed column instead of a Vigreux).
Poor insulation of the column.	Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient.
Bumping or Irregular Boiling	Absence of boiling chips or inadequate stirring.	Add new boiling chips to the cooled liquid or use a magnetic stirrer.
Heating too strongly.	Reduce the heating rate.
Flooding of the Column	Heating rate is too high, causing excessive vapor flow.	Decrease the heating rate to allow the condensed vapor to return to the flask.

Preparative Gas Chromatography Troubleshooting

Issue	Possible Cause	Solution
Poor Peak Resolution	Inappropriate column or temperature program.	Optimize the temperature program (e.g., use a slower ramp rate). Select a column with a different stationary phase that provides better selectivity for your compounds.[11]
Column overloading.	Reduce the injection volume.[12]
Peak Tailing	Active sites in the injector or on the column.	Use a deactivated injector liner. Condition the column according to the manufacturer's instructions.
Sample decomposition.	Lower the injector temperature.
Ghost Peaks (Peaks in a blank run)	Carryover from a previous injection.	Clean the syringe and injector port. Bake out the column at a high temperature.[11]
Contamination in the carrier gas line.	Check and replace gas filters if necessary.
Low Recovery of Collected Fraction	Inefficient trapping.	Ensure the collection traps are sufficiently cold to condense the eluting compound.
Leaks in the system.	Check all connections for leaks.

Quantitative Data Summary

The following tables provide representative data on the expected purity that can be achieved with each purification method. The actual results will vary depending on the initial purity of the sample and the specific experimental conditions.

Table 1: Representative Purity Data for Fractional Distillation of C10 Alkanes

Initial Purity (%)	Number of Distillations	Final Purity (%)
85	1	95 - 98
95	1	> 99
85	2	> 99.5

Table 2: Representative Purity Data for Preparative Gas Chromatography of Isomeric Alkanes

Initial Purity (%)	Number of Collections	Final Purity (%)
90	1	> 99.5
98	1	> 99.9

Visualizations

Experimental Workflow for Purification

Caption: General workflow for the purification of 4-Ethyl-2,4-dimethylhexane.

Logical Relationship of Troubleshooting

Caption: Troubleshooting logic for purification of 4-Ethyl-2,4-dimethylhexane.

References

• 1. Purification [chem.rochester.edu]
• 2. savemyexams.com [savemyexams.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vurup.sk [vurup.sk]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Gas Chromatography (GC) – Flame Ionization Detection (FID) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. measurlabs.com [measurlabs.com]
• 9. scielo.org.co [scielo.org.co]
• 10. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. stepbio.it [stepbio.it]

Technical Support Center: Synthesis of 4-Ethyl-2,4-dimethylhexane

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting the synthesis of 4-Ethyl-2,4-dimethylhexane. The following frequently asked questions (FAQs) and troubleshooting guides address common issues and potential impurities encountered during the synthesis, which is typically achieved through a Grignard reaction followed by dehydration and catalytic hydrogenation.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My Grignard reaction to produce the intermediate tertiary alcohol, 4-Ethyl-2,4-dimethylhexan-4-ol, is low-yielding. What are the potential causes and solutions?

A1: Low yields in Grignard reactions are common and can often be attributed to several factors:

• Moisture: Grignard reagents are highly reactive with protic solvents, such as water. Any moisture in the glassware, starting materials, or solvent will quench the Grignard reagent, reducing the yield.

  • Troubleshooting: Ensure all glassware is oven-dried immediately before use and assembled under an inert atmosphere (e.g., nitrogen or argon). Solvents should be anhydrous, and starting materials should be dry.

• Purity of Magnesium: The magnesium turnings used to generate the Grignard reagent are coated with a layer of magnesium oxide, which can inhibit the reaction.

  • Troubleshooting: Use fresh, high-purity magnesium turnings. Activating the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can help initiate the reaction.

• Side Reactions: The Grignard reagent can act as a base and deprotonate the α-hydrogen of the ketone starting material (e.g., 2,4-dimethyl-3-pentanone), leading to an enolate and reducing the amount of Grignard reagent available for nucleophilic addition.

  • Troubleshooting: Add the ketone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to favor the nucleophilic addition over the enolization pathway.

Q2: During the dehydration of 4-Ethyl-2,4-dimethylhexan-4-ol, I observe a complex mixture of products instead of the desired alkene. Why is this happening?

A2: The acid-catalyzed dehydration of tertiary alcohols proceeds via a carbocation intermediate, which can lead to a mixture of alkene isomers and other byproducts.

• Isomeric Alkenes: The carbocation intermediate can lose a proton from different adjacent carbon atoms, resulting in a mixture of alkenes (e.g., 4-Ethyl-2,4-dimethyl-3-hexene, 4-Ethyl-2,4-dimethyl-4-hexene, and isomers with an exocyclic double bond).

  • Troubleshooting: While a mixture is often unavoidable, the reaction conditions (temperature and acid catalyst) can be optimized to favor the most stable (Zaitsev's rule) alkene. This mixture is typically carried forward to the hydrogenation step.

• Rearrangement Products: The carbocation intermediate may undergo rearrangement to a more stable carbocation, leading to skeletal isomers of the desired alkene.

  • Troubleshooting: Use milder dehydration conditions (e.g., using iodine or p-toluenesulfonic acid instead of concentrated sulfuric acid) to minimize rearrangements.

• Polymerization: The acidic conditions and heat can promote the polymerization of the newly formed alkenes.

  • Troubleshooting: Keep the reaction temperature as low as possible while still achieving dehydration. Distilling the alkene as it is formed can also prevent polymerization.

Q3: After the final hydrogenation step, my 4-Ethyl-2,4-dimethylhexane product is still contaminated with impurities. What are the likely contaminants and how can I remove them?

A3: Impurities after hydrogenation can be unreacted starting materials from previous steps or byproducts of the hydrogenation itself.

• Unreacted Alkenes: Incomplete hydrogenation will leave residual alkenes in the final product.

  • Troubleshooting: Ensure the catalyst is active and not poisoned. Increase the hydrogen pressure and/or reaction time. The reaction can be monitored by GC-MS to ensure complete conversion.

• Isomeric Alkanes: Some hydrogenation catalysts can cause isomerization of the double bond in the alkene starting material before hydrogenation occurs, leading to the formation of isomeric alkanes.

  • Troubleshooting: Choose a catalyst that is less prone to inducing isomerization, such as platinum oxide (Adam's catalyst).

• Catalyst Residues: The heterogeneous catalyst (e.g., Pd/C, PtO₂) may not be completely removed by filtration.

  • Troubleshooting: Filter the reaction mixture through a pad of Celite® or another filter aid to ensure complete removal of the solid catalyst.

Summary of Common Impurities

Synthetic Step	Potential Impurity	Source	Method of Identification	Method of Removal
Grignard Reaction	Unreacted Ketone (e.g., 2,4-Dimethyl-3-pentanone)	Incomplete reaction.	GC-MS, NMR	Fractional Distillation
Side-products from Grignard reagent (e.g., propane)	Reaction with trace water.	Headspace GC-MS	Evaporation
Enolization byproducts	Grignard reagent acting as a base.	GC-MS, NMR	Fractional Distillation
Dehydration	Unreacted Tertiary Alcohol (4-Ethyl-2,4-dimethylhexan-4-ol)	Incomplete dehydration.	GC-MS, IR (O-H stretch)	Column Chromatography, Fractional Distillation
Isomeric Alkenes	Non-selective proton elimination/rearrangement.	GC-MS, NMR	Carried to next step; difficult to separate.
Polymerization byproducts	Acid-catalyzed polymerization of alkenes.	NMR, GPC	Fractional Distillation (polymers will be in the residue)
Hydrogenation	Unreacted Alkenes	Incomplete hydrogenation.	GC-MS, NMR (alkene signals), Bromine test	Repeat hydrogenation, Column Chromatography
Isomeric Alkanes	Isomerization on the catalyst surface.	GC-MS	Preparative GC, Fractional Distillation (difficult)
Catalyst Residues (e.g., Pd, Pt)	Incomplete filtration.	ICP-MS	Filtration through Celite® or activated carbon

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,4-dimethylhexan-4-ol via Grignard Reaction

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Grignard Reagent Formation: To the flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine. In the dropping funnel, place a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether.

• Add a small portion of the ethyl bromide solution to the magnesium. The reaction should initiate, indicated by a color change and gentle refluxing.

• Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 30 minutes.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C using an ice bath.

• Add a solution of 2,4-dimethyl-3-pentanone (B156899) (1.0 equivalent) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up: Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-Ethyl-2,4-dimethylhexan-4-ol.

Protocol 2: Dehydration of 4-Ethyl-2,4-dimethylhexan-4-ol

• Place the crude 4-Ethyl-2,4-dimethylhexan-4-ol in a round-bottom flask with a distillation head.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or a small amount of p-toluenesulfonic acid).

• Heat the mixture gently. The alkene product will distill as it is formed.

• Collect the distillate, which will be a mixture of isomeric alkenes. Wash the distillate with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and use it directly in the next step.

Protocol 3: Catalytic Hydrogenation to 4-Ethyl-2,4-dimethylhexane

• In a suitable pressure vessel, dissolve the alkene mixture from the previous step in a solvent such as ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C) or Platinum(IV) oxide (PtO₂).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen (typically 3-4 atm) and stir the mixture vigorously at room temperature until hydrogen uptake ceases.

• Carefully vent the excess hydrogen and filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Remove the solvent under reduced pressure. The remaining liquid is crude 4-Ethyl-2,4-dimethylhexane.

• Purify the product by fractional distillation if necessary.

Troubleshooting Workflow

Caption: A troubleshooting workflow for the synthesis of 4-Ethyl-2,4-dimethylhexane.

Stability and degradation of 4-Ethyl-2,4-dimethylhexane under experimental conditions

Disclaimer: Direct experimental data on the stability and degradation of 4-Ethyl-2,4-dimethylhexane is limited in publicly available literature. The information provided in this technical support center is based on established principles of organic chemistry, data from analogous branched alkanes, and standardized testing protocols. Researchers should use this guidance as a starting point and adapt the methodologies to their specific experimental contexts.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 4-Ethyl-2,4-dimethylhexane under typical laboratory conditions?

A1: As a saturated branched alkane, 4-Ethyl-2,4-dimethylhexane is generally a stable compound. However, its degradation can be initiated by exposure to heat, light (photo-oxidation), and the presence of metal ion contaminants, which can catalyze oxidative processes. The most common degradation pathway is autoxidation, a free-radical chain reaction with molecular oxygen.

Q2: What are the likely degradation products of 4-Ethyl-2,4-dimethylhexane?

A2: The degradation of 4-Ethyl-2,4-dimethylhexane, primarily through oxidation, is expected to yield a mixture of oxygenated products. The initial products are hydroperoxides, which can further decompose to form alcohols, ketones, and carboxylic acids. Due to the presence of tertiary hydrogens, oxidation is likely to initiate at the 4-position.

Q3: Is 4-Ethyl-2,4-dimethylhexane susceptible to hydrolysis?

A3: Alkanes, including 4-Ethyl-2,4-dimethylhexane, are not susceptible to hydrolysis under normal experimental conditions. The carbon-carbon and carbon-hydrogen bonds are nonpolar and do not react with water.

Q4: How should 4-Ethyl-2,4-dimethylhexane be stored to ensure its stability?

A4: To ensure long-term stability, 4-Ethyl-2,4-dimethylhexane should be stored in a cool, dark place in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

Q5: What analytical methods are suitable for detecting and quantifying the degradation of 4-Ethyl-2,4-dimethylhexane?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for analyzing the degradation of 4-Ethyl-2,4-dimethylhexane.[1] It allows for the separation of the parent compound from its potential degradation products and their identification based on their mass spectra. High-Performance Liquid Chromatography (HPLC) may also be used, particularly for less volatile degradation products.

Troubleshooting Guides

Issue	Potential Cause	Recommended Action
Unexpected peaks in GC-MS analysis of a stored sample.	Oxidative degradation of 4-Ethyl-2,4-dimethylhexane.	- Confirm the identity of the new peaks by mass spectral library search. Likely degradation products include alcohols and ketones. - If degradation is confirmed, purify the 4-Ethyl-2,4-dimethylhexane by distillation before use. - For future storage, ensure the compound is kept under an inert atmosphere and protected from light.
Inconsistent experimental results using the same batch of 4-Ethyl-2,4-dimethylhexane.	Contamination or partial degradation of the compound.	- Re-analyze the purity of the 4-Ethyl-2,4-dimethylhexane stock using GC-MS. - If impurities are detected, purify the compound. - Consider performing a peroxide value test to check for the initial stages of oxidation.
Discoloration (yellowing) of the 4-Ethyl-2,4-dimethylhexane sample.	Significant degradation has occurred.	- The sample is likely highly contaminated with degradation products. - It is recommended to discard the sample and use a fresh, pure batch for experiments.

Data Presentation

Table 1: Predicted Stability and Degradation of 4-Ethyl-2,4-dimethylhexane under Forced Conditions

Condition	Likely Degradation Pathway	Expected Degradation Products	Relative Rate of Degradation
Thermal (High Temperature)	Free-radical autoxidation	Alcohols, Ketones, Carboxylic Acids	Moderate to High
Photolytic (UV/Vis Light)	Photo-oxidation	Alcohols, Ketones, Carboxylic Acids	Low to Moderate
Oxidative (e.g., H₂O₂)	Oxidation	Alcohols, Ketones, Carboxylic Acids	High
Acidic (e.g., HCl)	No significant degradation expected	None	Negligible
Basic (e.g., NaOH)	No significant degradation expected	None	Negligible
Aqueous (Hydrolysis)	No significant degradation expected	None	Negligible

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential for understanding the stability of a compound.[2][3] Below are general protocols that can be adapted for 4-Ethyl-2,4-dimethylhexane.

1. Thermal Degradation:

• Place a known quantity of 4-Ethyl-2,4-dimethylhexane in a sealed vial.

• Incubate the vial in an oven at a high temperature (e.g., 70°C) for a specified period (e.g., 1, 3, 7, and 14 days).

• At each time point, remove a sample, dilute it with a suitable solvent (e.g., hexane), and analyze by GC-MS to identify and quantify any degradation products.

2. Photolytic Degradation:

• Dissolve a known concentration of 4-Ethyl-2,4-dimethylhexane in a photochemically inert solvent (e.g., cyclohexane).

• Place the solution in a quartz vial and expose it to a light source with a specific wavelength (e.g., 254 nm or 365 nm) in a photostability chamber.

• Simultaneously, keep a control sample in the dark at the same temperature.

• At various time intervals, withdraw samples and analyze by GC-MS.

3. Oxidative Degradation:

• Dissolve 4-Ethyl-2,4-dimethylhexane in a suitable solvent.

• Add a solution of an oxidizing agent, such as 3% hydrogen peroxide.

• Stir the mixture at room temperature for a set period.

• At different time points, take an aliquot, quench the reaction if necessary, and analyze by GC-MS.

4. Acid/Base Hydrolysis:

• Prepare solutions of 4-Ethyl-2,4-dimethylhexane in 0.1 M HCl and 0.1 M NaOH.

• Reflux the solutions for a specified duration.

• After cooling, neutralize the samples, extract with an organic solvent, and analyze by GC-MS. Given the stability of alkanes to hydrolysis, significant degradation is not expected.

Mandatory Visualization

Caption: Autoxidation degradation pathway of 4-Ethyl-2,4-dimethylhexane.

Caption: General experimental workflow for stability testing.

References

• 1. mdpi.com [mdpi.com]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. acdlabs.com [acdlabs.com]

Technical Support Center: Optimizing Reaction Conditions with 4-Ethyl-2,4-dimethylhexane as a Solvent

Welcome to the technical support center for utilizing 4-Ethyl-2,4-dimethylhexane as a solvent in your chemical reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4-Ethyl-2,4-dimethylhexane as a solvent?

4-Ethyl-2,4-dimethylhexane is a branched-chain alkane, characterized by its non-polar nature, low reactivity, and specific physical properties that make it a unique solvent choice. As a saturated hydrocarbon, it is generally inert to many reaction conditions, preventing interference with the desired chemical transformation.

Q2: For what types of reactions is 4-Ethyl-2,4-dimethylhexane a suitable solvent?

Given its non-polar character, 4-Ethyl-2,4-dimethylhexane is an excellent choice for reactions involving non-polar reactants and reagents. It can be particularly useful in reactions where a non-coordinating, inert medium is required. Examples could include certain polymerization reactions, Grignard reactions (though initiation might require a more polar co-solvent), and reactions involving organometallic species that are soluble in alkanes.

Q3: What is the expected solubility of my compound in 4-Ethyl-2,4-dimethylhexane?

As a general principle of "like dissolves like," non-polar compounds will exhibit the highest solubility in 4-Ethyl-2,4-dimethylhexane.

• High Solubility: Expect good solubility for other hydrocarbons, non-polar organic molecules such as naphthalene, and compounds with large non-polar moieties.

• Moderate to Low Solubility: Compounds with some polar functional groups but a significant hydrocarbon backbone may show limited solubility.

• Insoluble: Highly polar or ionic compounds, such as salts and small polar molecules like benzoic acid, will be largely insoluble. Benzoic acid, for instance, is only slightly soluble in water and prefers more polar organic solvents over non-polar ones like alkanes.[1][2]

Q4: How can I remove 4-Ethyl-2,4-dimethylhexane after my reaction is complete?

4-Ethyl-2,4-dimethylhexane has a boiling point of approximately 161.1°C.[3] This allows for its removal by distillation, including under reduced pressure for temperature-sensitive compounds. Due to its immiscibility with water, it can also be readily separated from aqueous phases during workup procedures.

Data Presentation: Physicochemical Properties

Here is a summary of the key physical and chemical properties of 4-Ethyl-2,4-dimethylhexane and a closely related C10 branched alkane for comparison.

Property	4-Ethyl-2,4-dimethylhexane	Isododecane (2,2,4,6,6-Pentamethylheptane)
CAS Number	52897-03-7	31807-55-3
Molecular Formula	C₁₀H₂₂	C₁₂H₂₆
Molecular Weight	142.28 g/mol	170.34 g/mol
Boiling Point	161.1 °C	177 °C
Density	~0.733 g/cm³	~0.74 g/cm³
Viscosity	Low (estimated)	Kinematic: 0.052 cm²/s
Polarity	Non-polar	Non-polar
UV Cutoff	< 200 nm (estimated)	Not specified

Troubleshooting Guide

This guide addresses potential issues you may encounter when using 4-Ethyl-2,4-dimethylhexane as a solvent.

Issue 1: Poor Solubility of Reactants

• Symptoms: Undissolved solids are visible in the reaction mixture, leading to a heterogeneous reaction and potentially low yields.

• Root Cause: One or more of your reactants may be too polar to dissolve sufficiently in the non-polar alkane solvent.

• Troubleshooting Steps:

  Caption: Troubleshooting workflow for poor reactant solubility.

Issue 2: Slow or Stalled Reaction

• Symptoms: Reaction monitoring (e.g., by TLC, GC, or NMR) shows little to no conversion of starting materials to products over time.

• Root Cause: The non-polar nature of 4-Ethyl-2,4-dimethylhexane may not adequately stabilize polar intermediates or transition states in your reaction mechanism.

• Troubleshooting Steps:

  Caption: Decision tree for addressing slow or stalled reactions.

Issue 3: Product Precipitation or Oiling Out

• Symptoms: The desired product is insoluble in the reaction mixture and either precipitates as a solid or separates as an oil.

• Root Cause: The product of the reaction is significantly more polar than the starting materials and the solvent.

• Troubleshooting Steps:

  Caption: Strategies for handling product insolubility.

Experimental Protocols

While specific reactions detailing the use of 4-Ethyl-2,4-dimethylhexane are not abundant in the literature, a general protocol for a reaction where a non-polar solvent is suitable is provided below. This can be adapted for specific needs.

General Protocol for a Suzuki Coupling of a Non-polar Aryl Halide and Boronic Acid

This protocol is a hypothetical adaptation for a reaction that could benefit from a high-boiling, non-polar solvent.

Materials:

• Aryl halide (non-polar)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• 4-Ethyl-2,4-dimethylhexane (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: Assemble a dry, three-necked flask equipped with a condenser, a magnetic stirrer, and a nitrogen or argon inlet.

• Reagent Addition: To the flask, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 4-Ethyl-2,4-dimethylhexane via cannula or syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-120°C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing them by TLC or GC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add water and stir.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification:

  • Concentrate the organic phase under reduced pressure to remove the 4-Ethyl-2,4-dimethylhexane.

  • Purify the crude product by column chromatography or recrystallization.

Experimental Workflow Diagram:

Caption: General experimental workflow for a cross-coupling reaction.

References

• 1. Page loading... [guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 4-ethyl-2,4-dimethylhexane | CAS#:52897-03-7 | Chemsrc [chemsrc.com]

Technical Support Center: Synthesis of Highly Branched Alkanes

Welcome to the Technical Support Center for the Synthesis of Highly Branched Alkanes. This resource is tailored for researchers, scientists, and drug development professionals encountering challenges in the synthesis of complex, sterically hindered alkane structures. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to assist in overcoming common hurdles in your synthetic endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during the synthesis of highly branched alkanes, presented in a question-and-answer format.

Topic 1: Reaction Initiation and Low Yields

Question 1: My Grignard reaction to form a tertiary or quaternary carbon center is not initiating. What are the common causes and how can I troubleshoot this?

Answer: Failure to initiate a Grignard reaction is a frequent issue, primarily due to the passivation of the magnesium surface and the presence of moisture.

• Troubleshooting Steps:

  • Magnesium Activation: The passivating magnesium oxide layer on the metal surface is often the primary barrier.[1] To activate the magnesium, you can:

    • Gently crush the magnesium turnings under an inert atmosphere to expose a fresh surface.[1]

    • Add a small crystal of iodine; the disappearance of the brown color indicates activation.[1]

    • Use a chemical activator like 1,2-dibromoethane.

  • Anhydrous Conditions: Grignard reagents are highly sensitive to protic solvents. Ensure all glassware is rigorously dried (flame-dried or oven-dried) and cooled under an inert atmosphere (e.g., argon or nitrogen). Solvents must be anhydrous.[1]

  • Solvent Choice: While diethyl ether is common, tetrahydrofuran (B95107) (THF) can be a better solvent for stabilizing the Grignard reagent.[1]

  • Initiation Temperature: While the reaction is exothermic, gentle heating may be required to start it. Once initiated, it should sustain a gentle reflux.[1]

Question 2: I'm observing a low yield in my transition-metal-catalyzed cross-coupling reaction (e.g., Kumada, Negishi) for synthesizing a highly branched alkane. What are the likely culprits?

Answer: Low yields in these powerful C-C bond-forming reactions can often be traced back to catalyst deactivation, suboptimal reaction conditions, or side reactions.

• Troubleshooting Steps:

  • Inert Atmosphere: Palladium and nickel catalysts, particularly in their active Pd(0) or Ni(0) states, are sensitive to oxygen. Ensure your reaction is performed under a rigorously inert atmosphere and that all solvents are properly degassed.

  • Reagent Purity: Impurities in the starting materials, especially the organometallic reagent, can poison the catalyst. Ensure the purity of your alkyl halides and freshly prepare or titrate your organometallic partner.

  • Ligand Choice: For sterically hindered substrates, the choice of ligand is critical. Bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) can promote the desired coupling by stabilizing the catalyst and facilitating the reductive elimination step.

  • Side Reactions: The primary side reaction is often β-hydride elimination, especially with alkyl halides possessing β-hydrogens. Using catalysts that favor reductive elimination over β-hydride elimination is key. Additionally, homocoupling of the organometallic reagent can occur.

  • Temperature Control: While some reactions require elevated temperatures, excessive heat can lead to catalyst decomposition. It's crucial to find the optimal temperature for your specific system.

Troubleshooting workflow for low-yield cross-coupling reactions.

Topic 2: Selectivity and Side Reactions

Question 3: My Wurtz reaction is giving a mixture of products with low yield of the desired highly branched alkane. Why is this happening?

Answer: The Wurtz reaction, while historically significant, has several limitations, especially for the synthesis of unsymmetrical or sterically hindered alkanes.

• Common Issues:

  • Mixture of Products: When using two different alkyl halides, a statistical mixture of products (R-R, R'-R', and R-R') is often formed, making purification difficult.[2]

  • Elimination Side Reactions: For secondary and especially tertiary alkyl halides, elimination to form an alkene is a major competing reaction pathway, significantly reducing the yield of the desired alkane.[3] This is due to the steric hindrance around the reaction center, which disfavors the SN2-like coupling mechanism.[3]

  • Radical Intermediates: The reaction proceeds through radical intermediates, which can undergo other reactions besides the desired coupling.

• Recommendations:

  • The Wurtz reaction is best suited for the synthesis of symmetrical alkanes from primary alkyl halides.

  • For the synthesis of highly branched and unsymmetrical alkanes, more modern and selective methods like transition-metal-catalyzed cross-coupling reactions are generally preferred.

Question 4: I am attempting to synthesize a molecule with a quaternary carbon center using a cobalt-catalyzed cross-coupling, but I am getting low selectivity. How can I improve this?

Answer: Cobalt-catalyzed cross-coupling reactions are effective for creating sterically congested centers, but selectivity can be an issue.

• Key Factors for Selectivity:

  • Ligand Choice: The ligand plays a crucial role in controlling the selectivity. For cobalt-catalyzed couplings of alkyl halides with Grignard reagents, the use of a 1,3-butadiene (B125203) additive has been shown to be effective.[4]

  • Additives: The addition of salts like lithium iodide (LiI) can be essential for achieving high yields and selectivities in some cobalt-catalyzed systems.[4]

  • Reaction Mechanism: Understanding whether the reaction proceeds via an ionic or radical mechanism can help in optimizing conditions. For instance, some cobalt-catalyzed reactions proceed with inversion of stereochemistry, indicating an ionic pathway.[4]

Data Presentation: Comparison of Synthetic Methods

The following tables summarize quantitative data for various methods used in the synthesis of highly branched alkanes.

Table 1: Nickel-Catalyzed Kumada Coupling of Tertiary Alkylmagnesium Halides with Aryl Bromides [5][6][7]

Entry	Aryl Bromide	Tertiary Alkyl Grignard	Catalyst System	Temp (°C)	Yield (%)	Retention/Isomerization Ratio
1	4-Bromoanisole	t-BuMgCl	NiCl₂·(H₂O)₁.₅ (10 mol%), IPr·HCl (12 mol%)	-10	90	40:1
2	4-Bromotoluene	t-BuMgCl	NiCl₂·(H₂O)₁.₅ (10 mol%), IPr·HCl (12 mol%)	-10	88	>30:1
3	4-Bromobenzotrifluoride	t-BuMgCl	NiCl₂·(H₂O)₁.₅ (10 mol%), IPr·HCl (12 mol%)	-10	85	>30:1
4	2-Bromonaphthalene	t-BuMgCl	NiCl₂·(H₂O)₁.₅ (10 mol%), IPr·HCl (12 mol%)	-10	82	>30:1

Table 2: Cobalt-Catalyzed Cross-Coupling of Alkyl Halides with Tertiary Alkyl Grignard Reagents [4]

Entry	Alkyl Halide	Tertiary Alkyl Grignard	Catalyst System	Additive	Yield (%)
1	1-Iodooctane	t-BuMgCl	CoCl₂ (2 mol%)	Isoprene (2 equiv), LiI (4 mol%)	95
2	1-Bromooctane	t-BuMgCl	CoCl₂ (2 mol%)	Isoprene (2 equiv), LiI (4 mol%)	93
3	Cyclohexyl Iodide	t-BuMgCl	CoCl₂ (2 mol%)	Isoprene (2 equiv), LiI (4 mol%)	88
4	1-Iodooctane	1-Adamantyl-MgCl	CoCl₂ (2 mol%)	Isoprene (2 equiv), LiI (4 mol%)	85

Experimental Protocols

This section provides detailed methodologies for key experiments in the synthesis of highly branched alkanes.

Protocol 1: Synthesis of a Quaternary Carbon Center via Ni-Catalyzed Kumada Coupling

This protocol is adapted from the work of Biscoe and coworkers for the cross-coupling of a tertiary alkyl Grignard reagent with an aryl bromide.[5][6][7]

• Materials:

  • Aryl bromide (1.0 mmol)

  • Tertiary alkylmagnesium halide (2.0 mmol)

  • NiCl₂·(H₂O)₁.₅ (0.1 mmol, 10 mol%)

  • IPr·HCl (1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride) (0.12 mmol, 12 mol%)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • To a flame-dried Schlenk flask under an argon atmosphere, add NiCl₂·(H₂O)₁.₅ and IPr·HCl.

  • Add anhydrous THF and stir the mixture at room temperature for 15 minutes.

  • Cool the mixture to -10 °C using a cooling bath.

  • Add the aryl bromide to the reaction mixture.

  • Slowly add the tertiary alkylmagnesium halide solution dropwise to the stirred mixture.

  • Allow the reaction to stir at -10 °C for the specified time (monitor by GC or TLC).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Simplified catalytic cycle for the Kumada cross-coupling reaction.

Protocol 2: Protecting Group Strategy in a Multi-Step Synthesis

In complex syntheses, protecting groups are essential to mask reactive functional groups and prevent unwanted side reactions.[8] This hypothetical example illustrates the use of a silyl (B83357) ether to protect an alcohol during a Grignard reaction to form a highly branched alkane precursor.

• Scenario: Synthesis of a tertiary alcohol via Grignard addition to a ketone, where the starting material for the Grignard reagent contains a hydroxyl group.

Workflow illustrating the use of a protecting group in a multi-step synthesis.

• Step 1: Protection of the Hydroxyl Group

  • Dissolve the bromo-alcohol (1.0 equiv) in anhydrous dichloromethane (B109758) (DCM).

  • Add imidazole (B134444) (1.5 equiv) and tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 equiv).

  • Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

  • Work up the reaction by washing with water and brine, then dry the organic layer and concentrate. Purify by column chromatography to obtain the TBDMS-protected bromo-alcohol.

• Step 2: Grignard Reagent Formation and Reaction

  • Following the general procedure for Grignard reagent formation (see FAQ 1), prepare the Grignard reagent from the TBDMS-protected bromo-alcohol.

  • React the formed Grignard reagent with the desired ketone (0.9 equiv) in an anhydrous ether solvent.

  • Work up the reaction with a saturated aqueous solution of NH₄Cl.

• Step 3: Deprotection of the Hydroxyl Group

  • Dissolve the crude product from the previous step in THF.

  • Add tetra-n-butylammonium fluoride (B91410) (TBAF) (1.1 equiv) and stir at room temperature.

  • Monitor the reaction by TLC until the silyl ether is cleaved.

  • Work up and purify to yield the final diol containing the newly formed highly branched carbon center.

Purification and Analysis

Question 5: I am struggling to separate the isomeric products of my reaction. What are the best techniques for purifying highly branched alkanes?

Answer: The separation of alkane isomers is challenging due to their similar physical properties.

• Purification Techniques:

  • Fractional Distillation: Effective for isomers with a sufficient difference in boiling points. Increasing the efficiency of the distillation column (e.g., using a longer column or one with a higher number of theoretical plates) can improve separation.[9]

  • Column Chromatography: For nonpolar compounds, normal-phase chromatography on silica (B1680970) gel can be difficult due to weak interactions. Using a very nonpolar eluent (e.g., heptane) and carefully controlling the gradient can sometimes achieve separation. Reverse-phase chromatography can also be an option.

  • Supercritical Fluid Chromatography (SFC): SFC can offer advantages over both GC and HPLC for the separation of some isomers due to the unique properties of supercritical fluids as mobile phases.

  • Preparative Gas Chromatography (Prep-GC): For small quantities, prep-GC can provide excellent separation of volatile isomers.

Question 6: How can I unambiguously determine the structure of my highly branched alkane, especially the position of quaternary carbons?

Answer: A combination of advanced spectroscopic techniques is usually required for complete structural elucidation.

• Analytical Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the molecular weight and fragmentation pattern. However, isomers often have very similar mass spectra. Soft ionization techniques can sometimes provide more prominent molecular ion peaks.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • 1D NMR (¹H and ¹³C): Can be complex due to significant signal overlap in the aliphatic region.

    • 2D NMR Techniques: Essential for unambiguous assignment.

      • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.[10][11][12]

      • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for identifying quaternary carbons (which have no attached protons) by their correlations to nearby protons.[10][11][12][13]

      • COSY (Correlation Spectroscopy): Shows proton-proton coupling networks.[13]

Logical relationship of 2D NMR techniques for structure elucidation.

References

• 1. benchchem.com [benchchem.com]
• 2. Organometallics | API Synthesis | Organometallic Chemistry [pharmacompass.com]
• 3. iris.unito.it [iris.unito.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates [organic-chemistry.org]
• 8. jocpr.com [jocpr.com]
• 9. benchchem.com [benchchem.com]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. scribd.com [scribd.com]

Technical Support Center: Handling and Storage of Volatile Organic Compounds (VOCs)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the safe handling and storage of volatile organic compounds (VOCs).

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving VOCs.

Q: I've noticed a significant pressure buildup in my solvent container. What should I do?

A: Pressure buildup in containers of volatile organic compounds is a serious safety concern that can lead to container rupture or sudden release of flammable and toxic vapors.

Immediate Actions:

• Do not attempt to open the container if it is visibly bulging or deformed.

• Carefully move the container to a well-ventilated area, such as a fume hood, away from ignition sources.

• If possible, cool the container by placing it in a secondary container filled with cold water or an ice bath. This will help to reduce the vapor pressure of the VOC.

• Once the container has cooled and any visible signs of pressure have subsided, slowly and carefully vent the container by slightly loosening the cap. Do this behind a safety shield in a fume hood.

• After venting, ensure the cap is not screwed on too tightly to allow for slight pressure equalization.

Preventative Measures:

• Store volatile liquids in a cool, well-ventilated area.[1]

• Use vented caps (B75204) or caps with a pressure-relief mechanism for long-term storage of highly volatile compounds.

• Avoid storing containers in direct sunlight or near heat sources.

• Do not overfill containers; leave adequate headspace for vapor expansion.

Q: I suspect my VOC sample is contaminated. What are the signs and what should I do?

A: Sample contamination can lead to inaccurate experimental results and potential safety hazards.

Signs of Contamination:

• Unexpected peaks in analytical results (e.g., gas chromatography).

• Changes in the physical appearance of the sample, such as color or turbidity.

• An unusual odor not characteristic of the pure compound.

• Inconsistent results between different aliquots of the same sample.

Troubleshooting Steps:

• Immediately quarantine the suspected sample to prevent cross-contamination.

• Review the entire handling and storage process to identify potential sources of contamination. This includes checking the cleanliness of glassware, the integrity of septa, and the purity of solvents used for dilution.

• If possible, re-analyze a freshly prepared standard to confirm the integrity of your analytical system.

• If contamination is confirmed, dispose of the contaminated sample according to your institution's hazardous waste disposal procedures.[2]

Prevention:

• Always use clean, dry glassware for preparing and storing solutions.

• Use high-purity solvents and reagents.

• Ensure vial septa are intact and provide a proper seal to prevent atmospheric contamination.[3][4]

• Wipe the threads of vials before capping to ensure a secure seal, especially when working with soil or particulate samples.[5]

Q: The septum of my VOC vial appears to be leaking. How can I confirm this and what should I do?

A: A leaking septum can lead to sample loss, contamination, and exposure to hazardous vapors.

Confirming a Leak:

• Visible signs of liquid around the cap or on the exterior of the vial.

• A noticeable odor of the solvent near the vial.

• Inconsistent analytical results, suggesting loss of volatile components.

• For a more definitive check, a low-pressure test can be carefully performed in a controlled environment, though this is often not practical in a standard laboratory setting.

Immediate Actions and Solutions:

• If a leak is suspected, handle the vial in a fume hood with appropriate personal protective equipment (PPE).

• If the cap is loose, gently tighten it. Do not overtighten, as this can damage the septum and the vial.

• If the septum appears damaged or has been punctured multiple times, transfer the sample to a new, properly sealed vial.

• For temporary, emergency situations, Parafilm can be wrapped around the cap and vial junction to help seal a minor leak, but this is not a long-term solution.[6]

Prevention:

• Use high-quality vials and septa from reputable suppliers.

• Select septa material that is chemically resistant to the stored VOC. PTFE-lined silicone septa are a common choice for their chemical inertness and good resealability.[4]

• Avoid over-tightening caps, which can cause the septum to deform and leak. A torque-controlled capper can help ensure consistent sealing pressure.[4]

• Limit the number of times a septum is punctured. For multiple analyses from the same vial, consider using a vial with a pre-slit septum to reduce the risk of coring and tearing.[4]

Frequently Asked Questions (FAQs)

Q: What are the general storage requirements for volatile organic compounds?

A: Proper storage of VOCs is crucial for safety and to maintain the integrity of the compounds. Key storage requirements include:

• Cool and Well-Ventilated Area: Store VOCs in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[1][7]

• Segregation: Store incompatible chemicals separately to prevent accidental mixing, which could lead to fire, explosion, or the release of toxic gases.[8] Flammable liquids should be stored in designated flammable storage cabinets.

• Appropriate Containers: Use containers made of materials that are chemically resistant to the specific VOC. Glass is often preferred for its inertness.[7] Ensure containers are tightly sealed to prevent evaporation and contamination.

• Labeling: All containers must be clearly labeled with the name of the compound, concentration, date, and any relevant hazard warnings.

Q: How do I select the appropriate container and cap for storing my VOC sample?

A: The choice of container and cap is critical for maintaining the purity and concentration of your VOC sample.

• Container Material: Glass, particularly amber glass for light-sensitive compounds, is a good choice for its chemical inertness.[7] For some applications, high-density polyethylene (B3416737) (HDPE) or other resistant plastics may be suitable, but compatibility should always be verified.

• Cap and Septum: For vials that will be used for sampling with a syringe, a screw cap with a polytetrafluoroethylene (PTFE)-faced silicone septum is recommended. The PTFE layer provides a chemically inert barrier, while the silicone allows for repeated punctures and good resealing.[4]

• Vial Size: Choose a vial size that is appropriate for the volume of your sample to minimize headspace, which can reduce evaporative losses.

Q: What personal protective equipment (PPE) should I wear when handling VOCs?

A: The appropriate PPE depends on the specific VOC and the procedure being performed. However, as a general guideline, the following should be worn:

• Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

• Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn to prevent skin contact. Always check a glove compatibility chart for the specific solvent you are using.

• Lab Coat: A lab coat protects your skin and clothing from spills.

• Respiratory Protection: For highly volatile or toxic compounds, or when working outside of a fume hood, a respirator with an appropriate organic vapor cartridge may be necessary.[9]

Q: What is the correct procedure for disposing of waste containing volatile organic compounds?

A: VOC waste is considered hazardous and must be disposed of according to institutional and regulatory guidelines.

• Waste Containers: Collect VOC waste in designated, clearly labeled, and chemically compatible containers.

• Segregation: Do not mix incompatible waste streams. For example, halogenated and non-halogenated solvents should often be collected in separate waste containers.

• Container Fullness: Do not overfill waste containers. A general rule is to fill them to no more than 80-90% of their capacity to allow for vapor expansion.

• Disposal Request: Once a waste container is full, follow your institution's procedures for hazardous waste pickup. Do not dispose of VOCs down the drain.[2]

Data Presentation

Table 1: Properties of Common Laboratory Volatile Organic Compounds

Compound	Boiling Point (°C)	Vapor Pressure (Torr @ 20°C)	Recommended Storage Conditions
Acetone	56.3	184.5	Cool, dry, well-ventilated area; Flammable liquid cabinet
Acetonitrile	81.6	88.8 (@ 25°C)	Cool, dry, well-ventilated area; Flammable liquid cabinet
Dichloromethane	39.8	350	Cool, dry, well-ventilated area; Away from light
Diethyl Ether	34.6	442	Cool, dry, well-ventilated area; Flammable liquid cabinet; Peroxide formation hazard, date upon receipt and opening
Ethanol	78.3	43.9	Cool, dry, well-ventilated area; Flammable liquid cabinet
Hexane	68.7	124	Cool, dry, well-ventilated area; Flammable liquid cabinet
Methanol	64.7	97	Cool, dry, well-ventilated area; Flammable liquid cabinet
Toluene	110.6	28.5	Cool, dry, well-ventilated area; Flammable liquid cabinet
Tetrahydrofuran (THF)	66.0	142	Cool, dry, well-ventilated area; Flammable liquid cabinet; Peroxide formation hazard, date upon receipt and opening

Data sourced from multiple chemical property databases.[10]

Table 2: Chemical Compatibility of Container Materials with Common VOCs

Container Material	Acetone	Acetonitrile	Dichloromethane	Ethanol	Hexane	Methanol	Toluene
Glass (Borosilicate)	Excellent	Excellent	Excellent	Excellent	Excellent	Excellent	Excellent
High-Density Polyethylene (HDPE)	Good	Good	Poor	Excellent	Excellent	Good	Poor
Low-Density Polyethylene (LDPE)	Fair	Fair	Poor	Good	Fair	Fair	Poor
Polypropylene (PP)	Good	Good	Poor	Excellent	Good	Good	Poor
Polytetrafluoroethylene (PTFE)	Excellent	Excellent	Excellent	Excellent	Excellent	Excellent	Excellent

This table provides a general guideline. It is recommended to consult a detailed chemical compatibility chart for specific applications.[11][12]

Experimental Protocols

Protocol 1: Preparation of a Standard Solution of a Volatile Organic Compound

This protocol outlines the general steps for preparing a standard solution of a VOC by mass.

Materials:

• Volatile organic compound of interest

• High-purity solvent (e.g., methanol, hexane)

• Analytical balance

• Volumetric flask with stopper

• Gastight syringe or micropipette

• Beaker

• Pasteur pipette

Procedure:

• Work in a Fume Hood: All steps involving the handling of the pure VOC and its concentrated solutions must be performed in a certified chemical fume hood.

• Tare the Volumetric Flask: Place a clean, dry volumetric flask with its stopper on the analytical balance and tare the balance.

• Add the VOC: Using a gastight syringe or a micropipette with a fresh tip, carefully and quickly add the required amount of the VOC directly into the volumetric flask. For solids, weigh the solid in a weighing boat and transfer it to the flask.

• Record the Mass: Immediately replace the stopper and record the mass of the added VOC.

• Initial Dilution: Add a small amount of the desired solvent to the volumetric flask to dissolve the VOC. Gently swirl the flask to ensure complete dissolution.

• Dilute to Volume: Carefully add the solvent to the volumetric flask until the bottom of the meniscus is aligned with the calibration mark. Use a Pasteur pipette for the final additions to avoid overshooting the mark.

• Homogenize the Solution: Stopper the flask securely and invert it several times to ensure the solution is thoroughly mixed.[13]

• Transfer and Store: Immediately transfer the standard solution to an appropriate, clearly labeled storage vial with a PTFE-lined cap. Store the solution under the recommended conditions.

Protocol 2: General Experimental Workflow for Handling VOCs

This workflow provides a logical sequence for experiments involving VOCs, emphasizing safety and sample integrity.

Caption: General workflow for experiments involving volatile organic compounds.

Mandatory Visualization

Caption: Decision tree for selecting an appropriate storage container for VOCs.

References

• 1. editverse.com [editverse.com]
• 2. doh.wa.gov [doh.wa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. VOCs Sample Sealing Failure Solutions | Enhancing Analytical Accuracy [hplcvials.com]
• 5. easternanalytical.com [easternanalytical.com]
• 6. mastelf.com [mastelf.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. ors.od.nih.gov [ors.od.nih.gov]
• 9. lung.org [lung.org]
• 10. Vapor Pressure [macro.lsu.edu]
• 11. wisconsin.edu [wisconsin.edu]
• 12. emerson.com [emerson.com]
• 13. Best Practices for Handling and Using Volatile Analytical Standards [restek.com]

Technical Support Center: Resolving Isomeric Impurities of 4-Ethyl-2,4-dimethylhexane

This technical support center is designed to assist researchers, scientists, and drug development professionals in resolving the complex challenge of separating isomeric impurities of 4-Ethyl-2,4-dimethylhexane. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and data to facilitate the successful analysis and purification of this branched alkane.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate isomers of 4-Ethyl-2,4-dimethylhexane?

A1: The isomers of 4-Ethyl-2,4-dimethylhexane, which belongs to the C10H22 family of alkanes, possess very similar physicochemical properties, such as boiling point and polarity.[1][2] This similarity makes their separation by standard chromatographic techniques difficult, often resulting in co-elution.[3][4] Furthermore, 4-Ethyl-2,4-dimethylhexane possesses a chiral center, leading to the existence of enantiomers (non-superimposable mirror images) which have identical properties on achiral stationary phases, necessitating specialized chiral separation methods.[5][6]

Q2: What is the primary analytical technique for separating these isomers?

A2: Gas chromatography (GC) is the most powerful and widely used technique for the separation of volatile and semi-volatile compounds like alkane isomers.[7][8] High-resolution capillary GC, often coupled with a mass spectrometer (MS) for identification, is the method of choice.[9]

Q3: What type of GC column is best suited for separating structural isomers of 4-Ethyl-2,4-dimethylhexane?

A3: For the separation of non-polar structural isomers of alkanes, a non-polar stationary phase is recommended.[8] Columns with a 100% dimethylpolysiloxane or a 5% phenyl-95% dimethylpolysiloxane stationary phase are common choices. The separation on these columns is primarily based on the boiling points of the isomers.[3]

Q4: How can I separate the enantiomers of 4-Ethyl-2,4-dimethylhexane?

A4: The separation of enantiomers requires a chiral stationary phase. Cyclodextrin-based chiral GC columns are highly effective for this purpose.[5][10][11] The choice of the specific cyclodextrin (B1172386) derivative (e.g., β-cyclodextrin) will depend on the size and structure of the analyte.[10][12]

Q5: What is the significance of the Kovats Retention Index (RI) in isomer analysis?

A5: The Kovats Retention Index is a standardized measure of a compound's retention time in gas chromatography. It helps in the identification of compounds by comparing their RI values with those in databases.[8] For isomers with similar mass spectra, the retention index can be a critical parameter for differentiation.[2]

Troubleshooting Guides

This section addresses specific issues you may encounter during the GC analysis of 4-Ethyl-2,4-dimethylhexane and its isomers.

Issue 1: Poor Resolution and Co-elution of Structural Isomers

Symptoms:

• Broad, overlapping peaks for different isomers.

• A single peak that, upon mass spectral analysis, shows evidence of multiple components.[4]

• Shoulders on peaks, indicating the presence of a closely eluting compound.[4]

Possible Causes & Solutions:

Cause	Solution
Inappropriate Stationary Phase	Ensure you are using a non-polar capillary column (e.g., DB-1, HP-5ms) of sufficient length (typically 30m or longer) to provide the necessary theoretical plates for separation.[3]
Suboptimal Oven Temperature Program	A fast temperature ramp can lead to poor separation.[3] Try a slower ramp rate (e.g., 2-5 °C/min) to increase the interaction time of the analytes with the stationary phase.[13]
Incorrect Carrier Gas Flow Rate	The carrier gas flow rate affects column efficiency. Optimize the flow rate for your column dimensions and carrier gas (e.g., Helium, Hydrogen) to achieve the best resolution.
Column Overload	Injecting too much sample can lead to peak broadening and co-elution.[14] Reduce the injection volume or dilute the sample.

Issue 2: Inability to Separate Enantiomers

Symptom:

• A single peak is observed for 4-Ethyl-2,4-dimethylhexane on a standard achiral GC column, even though it is a chiral molecule.

Possible Cause & Solution:

Cause	Solution
Use of an Achiral Stationary Phase	Enantiomers cannot be separated on a non-chiral column.[5] Utilize a chiral GC column, such as one with a cyclodextrin-based stationary phase (e.g., β-DEX, γ-DEX).[10][12]

Issue 3: Peak Tailing

Symptom:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

Possible Causes & Solutions:

Cause	Solution
Active Sites in the GC System	Active sites in the injector liner, column, or detector can cause unwanted interactions. Use a deactivated liner and high-quality column. If the column is old, consider trimming the first few centimeters from the inlet side.
Column Contamination	Contaminants from previous injections can lead to peak tailing. Bake out the column at a high temperature (within its specified limits) to remove contaminants.

Quantitative Data

The following table summarizes the Kovats Retention Indices (RI) for 4-Ethyl-2,4-dimethylhexane and some of its C10H22 isomers on a standard non-polar stationary phase. This data is crucial for the tentative identification of impurities.

Compound	CAS Number	Kovats Retention Index (Non-polar column)
4-Ethyl-2,2-dimethylhexane	52896-99-8	881[15]
4-Ethyl-2,4-dimethylhexane	52897-03-7	921 [16][17]
4-Ethyl-2,3-dimethylhexane	52897-01-5	931, 949[7]

Note: Retention indices can vary slightly depending on the specific GC conditions (e.g., temperature program, column dimensions).

Experimental Protocols

Protocol 1: GC-MS Method for the Analysis of Structural Isomers

This protocol provides a starting point for the separation of structural isomers of 4-Ethyl-2,4-dimethylhexane. Method optimization may be required based on your specific instrumentation and sample matrix.

1. Sample Preparation:

• Dissolve the sample in a volatile, non-polar solvent such as hexane (B92381) or pentane (B18724) to a final concentration of approximately 10-100 µg/mL.[18]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Hold: 2 minutes at 150 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-200.

Protocol 2: Chiral GC Method for the Separation of Enantiomers

This protocol provides a starting point for the enantioselective analysis of 4-Ethyl-2,4-dimethylhexane.

1. Sample Preparation:

• Prepare the sample as described in Protocol 1.

2. Chiral GC Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC with Flame Ionization Detector (FID) or MS.

• Column: Rt-βDEXse (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar β-cyclodextrin-based chiral column.[5]

• Injector: Split/Splitless, operated in split mode.

• Injector Temperature: 220 °C.

• Carrier Gas: Hydrogen or Helium. For hydrogen, a linear velocity of 40-60 cm/sec is often optimal for chiral separations.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 2 °C/min to 120 °C.

  • Hold: 5 minutes at 120 °C.

  • Note: Slower ramp rates often improve chiral resolution.[10]

• Detector Temperature (FID): 250 °C.

Visualizations

Workflow for Isomer Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. benchchem.com [benchchem.com]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. gcms.cz [gcms.cz]
• 6. chromtech.com [chromtech.com]
• 7. 4-Ethyl-2,3-dimethylhexane | C10H22 | CID 521419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]
• 13. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 14. benchchem.com [benchchem.com]
• 15. Hexane, 4-ethyl-2,2-dimethyl- | C10H22 | CID 142982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 18. uoguelph.ca [uoguelph.ca]

Improving yield and purity in 4-Ethyl-2,4-dimethylhexane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Ethyl-2,4-dimethylhexane.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Ethyl-2,4-dimethylhexane, presented in a question-and-answer format.

Grignard Reaction: Synthesis of 4-Ethyl-2,4-dimethylhexan-4-ol

Issue	Question	Potential Cause(s)	Recommended Action(s)
Low or No Yield of Tertiary Alcohol	My Grignard reaction to produce 4-ethyl-2,4-dimethylhexan-4-ol has a very low yield. What are the common causes and solutions?	Presence of moisture: Grignard reagents are highly sensitive to water, which will quench the reagent.[1]	Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents and perform the reaction under an inert atmosphere (nitrogen or argon).[1]
Poor quality of magnesium: The surface of the magnesium turnings may be oxidized, preventing the reaction from initiating.	Use fresh, shiny magnesium turnings. Activate the magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane.[2]
Side reactions: Wurtz coupling of the alkyl halide with the Grignard reagent can occur. Enolization of the ketone is also a possibility if it has acidic alpha-protons.[3]	Add the alkyl halide dropwise to the magnesium to maintain a low concentration. For the ketone addition, cool the Grignard solution to 0°C before dropwise addition of the ketone.[1]
Formation of Impurities	I am observing significant byproducts in my Grignard reaction. What are they and how can I minimize them?	Unreacted starting materials: Incomplete reaction can leave behind the starting ketone (2,4-dimethyl-3-pentanone) or alkyl halide (bromoethane).	Ensure the Grignard reagent is in slight excess (e.g., 1.1 to 1.2 equivalents). Allow for sufficient reaction time.
Coupling products: The Grignard reagent can couple with unreacted bromoethane (B45996) to form butane.	Slow, dropwise addition of bromoethane during the Grignard reagent formation is crucial.
Reduction product: The Grignard reagent can reduce the ketone to a secondary alcohol, especially with sterically hindered ketones.[4]	Maintain a low reaction temperature during the addition of the ketone.

Dehydration of 4-Ethyl-2,4-dimethylhexan-4-ol

Issue	Question	Potential Cause(s)	Recommended Action(s)
Low Yield of Alkene	The dehydration of my tertiary alcohol is inefficient. How can I improve the yield of 4-ethyl-2,4-dimethyl-2-hexene and its isomers?	Inappropriate acid catalyst or concentration: The choice and concentration of the acid catalyst are critical for efficient dehydration.	Use a strong acid like sulfuric acid or phosphoric acid. For tertiary alcohols, milder conditions are often sufficient.[5] Experiment with different acid concentrations to find the optimal balance between reaction rate and side reactions.
Reaction temperature is too low: Dehydration of alcohols is an endothermic process and requires sufficient heat.[5]	Tertiary alcohols generally dehydrate at lower temperatures (25-80°C) compared to primary or secondary alcohols.[5] Ensure the reaction is heated appropriately to drive the equilibrium towards the alkene product.
Formation of Multiple Alkene Isomers	My product is a mixture of different alkenes. How can I control the regioselectivity of the elimination?	Zaitsev's Rule: The dehydration of alcohols typically follows Zaitsev's rule, favoring the formation of the more substituted (and therefore more stable) alkene. This will likely lead to a mixture of isomers.	It is challenging to completely avoid the formation of multiple isomers in this reaction. Purification by fractional distillation will be necessary to isolate the desired isomer, although this may be difficult due to close boiling points.
Formation of Ethers	I am observing the formation of an ether byproduct. How can I prevent this?	Intermolecular reaction of the alcohol: If the reaction temperature is too low or the acid concentration is not optimal, an intermolecular reaction between two alcohol molecules can occur to form an ether.[5]	Ensure the reaction is heated to a sufficient temperature to favor the intramolecular elimination reaction that forms the alkene.

Hydrogenation of 4-Ethyl-2,4-dimethylhexene

Issue	Question	Potential Cause(s)	Recommended Action(s)
Incomplete Hydrogenation	The hydrogenation of my alkene to 4-ethyl-2,4-dimethylhexane is not going to completion. What should I check?	Inactive catalyst: The metal catalyst (e.g., Pd/C, PtO₂) may be old or poisoned.	Use fresh, high-quality catalyst. Ensure the reaction solvent is free of impurities that could poison the catalyst.
Insufficient hydrogen pressure: The reaction requires an adequate supply of hydrogen to proceed.	Ensure the reaction is performed under a positive pressure of hydrogen gas. For laboratory scale, a balloon of hydrogen is often sufficient, but for larger scales, a pressurized hydrogenation apparatus may be necessary.
Isomerization of the Alkane	I am concerned about isomerization of my final product during hydrogenation. Is this a significant issue?	Harsh reaction conditions: Some hydrogenation catalysts and conditions can promote isomerization of the carbon skeleton.[6]	Use a selective hydrogenation catalyst and mild reaction conditions (e.g., room temperature and atmospheric pressure of hydrogen) to minimize the risk of isomerization.[7]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for preparing 4-Ethyl-2,4-dimethylhexane?

A1: A common and reliable method involves a three-step sequence:

• Grignard Reaction: Reaction of ethylmagnesium bromide with 2,4-dimethyl-3-pentanone (B156899) to form the tertiary alcohol, 4-ethyl-2,4-dimethylhexan-4-ol.[8][9]

• Dehydration: Acid-catalyzed dehydration of the tertiary alcohol to yield a mixture of alkene isomers (primarily 4-ethyl-2,4-dimethyl-2-hexene and 4-ethyl-2,4-dimethyl-3-hexene).[5]

• Hydrogenation: Catalytic hydrogenation of the alkene mixture to produce the final saturated alkane, 4-ethyl-2,4-dimethylhexane.[7]

Q2: What are the expected yields for each step of the synthesis?

A2: While actual yields will vary depending on the specific experimental conditions and techniques, typical yields for these types of reactions are:

• Grignard Reaction: 70-90%

• Dehydration: 60-80%

• Hydrogenation: >95%

Q3: How can I purify the final product, 4-Ethyl-2,4-dimethylhexane?

A3: The final product is a liquid at room temperature. The primary method for purification is fractional distillation .[10][11] This technique separates compounds based on differences in their boiling points. Since the starting materials and intermediates have different boiling points from the final product, fractional distillation is an effective purification method. It is important to have an efficient fractionating column to separate the desired alkane from any closely boiling impurities.

Q4: What analytical techniques are suitable for monitoring the progress of the reactions and confirming the identity and purity of the final product?

A4:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for monitoring the disappearance of starting materials and the appearance of products.[12] It also provides information about the molecular weight and fragmentation pattern of the compounds, which is crucial for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the intermediates and the final product.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for monitoring the functional group transformations, for example, the disappearance of the carbonyl group (C=O) from the ketone and the appearance of the hydroxyl group (-OH) in the alcohol intermediate, and the subsequent disappearance of the hydroxyl group and the appearance of the C=C bond in the alkene.

Experimental Protocols

Protocol 1: Synthesis of 4-Ethyl-2,4-dimethylhexan-4-ol via Grignard Reaction

Materials:

• Magnesium turnings

• Bromoethane

• Anhydrous diethyl ether or THF

• 2,4-Dimethyl-3-pentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings (1.1 equivalents) in the flask.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Add a solution of bromoethane (1.05 equivalents) in anhydrous diethyl ether to the dropping funnel.

• Add a small portion of the bromoethane solution to the magnesium. If the reaction does not start, gently warm the flask.

• Once the reaction has initiated (indicated by bubbling and a cloudy appearance), add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent solution to 0°C in an ice bath.

• Add a solution of 2,4-dimethyl-3-pentanone (1.0 equivalent) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the crude 4-ethyl-2,4-dimethylhexan-4-ol.

Protocol 2: Dehydration of 4-Ethyl-2,4-dimethylhexan-4-ol

Materials:

• 4-Ethyl-2,4-dimethylhexan-4-ol (crude from previous step)

• Concentrated sulfuric acid or phosphoric(V) acid

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

Procedure:

• Place the crude 4-ethyl-2,4-dimethylhexan-4-ol in a round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid or phosphoric(V) acid.

• Heat the mixture to the appropriate temperature (typically 50-80°C for a tertiary alcohol) and distill the alkene product as it is formed.[5]

• Wash the distillate with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• The resulting liquid is a mixture of alkene isomers.

Protocol 3: Hydrogenation of 4-Ethyl-2,4-dimethylhexene

Materials:

• Alkene mixture from the previous step

• Ethanol (B145695) or ethyl acetate (B1210297) (solvent)

• 10% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

Procedure:

• Dissolve the alkene mixture in ethanol or ethyl acetate in a suitable reaction vessel.

• Add a catalytic amount of 10% Pd/C.

• Flush the system with nitrogen and then with hydrogen.

• Stir the reaction mixture under a positive pressure of hydrogen (a balloon is often sufficient for small-scale reactions) at room temperature until the reaction is complete (monitored by GC-MS).

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield the crude 4-ethyl-2,4-dimethylhexane.

• Purify the crude product by fractional distillation.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Boiling Point (°C)
Bromoethane	108.97	38
2,4-Dimethyl-3-pentanone	114.19	124-125
4-Ethyl-2,4-dimethylhexan-4-ol	158.28	~190-200 (est.)
4-Ethyl-2,4-dimethylhexene (isomers)	140.27	~155-165 (est.)
4-Ethyl-2,4-dimethylhexane	142.28	161.1[13]

Table 2: Summary of Synthetic Steps and Expected Outcomes

Reaction Step	Key Reagents	Typical Yield	Primary Impurities	Purification Method
Grignard Reaction	Ethylmagnesium bromide, 2,4-Dimethyl-3-pentanone	70-90%	Unreacted ketone, coupling products	Aqueous workup, distillation
Dehydration	H₂SO₄ or H₃PO₄	60-80%	Unreacted alcohol, ether byproduct	Distillation
Hydrogenation	H₂, Pd/C	>95%	Unreacted alkene	Fractional Distillation

Visualizations

Caption: Synthetic pathway for 4-Ethyl-2,4-dimethylhexane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. adichemistry.com [adichemistry.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Mechanistic interpretation of selective catalytic hydrogenation and isomerization of alkenes and dienes by ligand deactivated Pd nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 7. Mild and Selective Hydrogenation of Unsaturated Compounds Using Mn/Water as a Hydrogen Gas Source - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Grignard Reagents [chemed.chem.purdue.edu]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. Alkanes and fractional distillation [abpischools.org.uk]
• 11. chemistrystudent.com [chemistrystudent.com]
• 12. benchchem.com [benchchem.com]
• 13. 4-ethyl-2,4-dimethylhexane [chemister.ru]

Technical Support Center: Troubleshooting Peak Tailing in GC Analysis of Alkanes

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting peak tailing issues encountered during the gas chromatography (GC) analysis of alkanes. The following resources provide clear, actionable guidance to identify and resolve common problems, ensuring accurate and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing is a type of peak asymmetry where the back half of a chromatographic peak is wider than the front half. In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape. A tailing or asymmetry factor greater than 1.5 is generally considered indicative of a problem that requires attention. Peak tailing can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.

Q2: Why are my alkane peaks tailing even though they are non-polar?

A2: While alkanes are non-polar and less prone to chemical interactions that cause tailing, several physical and chemical factors within the GC system can still lead to this issue. Common causes include problems with the column, inlet, injection technique, or contamination.

Q3: If all the peaks in my chromatogram, including the solvent peak, are tailing, what is the likely cause?

A3: When all peaks in a chromatogram exhibit tailing, it typically points to a physical issue in the GC system's flow path that affects all compounds. Common culprits include:

• Improper column installation: The column may be positioned too high or too low in the inlet, creating dead volumes.

• Poor column cuts: Jagged or uneven cuts at the column ends can cause turbulence in the carrier gas flow.

• Contaminated or active inlet liner: The liner can accumulate non-volatile residues, creating active sites.

• System leaks: Leaks can disrupt the carrier gas flow, leading to peak distortion.

Q4: What if only some of my alkane peaks, particularly the later-eluting ones, are tailing?

A4: If only specific, later-eluting alkane peaks are tailing, the problem is more likely related to chemical interactions or contamination within the column. Potential causes include:

• Column contamination: Accumulation of non-volatile residues at the head of the column.

• Stationary phase degradation: Over time, the stationary phase can degrade, exposing active silanol (B1196071) groups.

• Column activity: The column can become active due to exposure to oxygen at high temperatures.

Q5: Can my injection technique cause peak tailing for alkanes?

A5: Yes, the injection technique can significantly impact peak shape. Issues to consider include:

• Column Overload: Injecting a sample that is too concentrated.

• Solvent Effects in Splitless Injection: An incorrect initial oven temperature relative to the solvent's boiling point can cause poor focusing of the analyte band at the head of the column. A slow purge of the solvent from the inlet can also mimic a badly tailing peak.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving the root cause of peak tailing.

Initial Diagnosis: Where to Start?

A quick assessment of the chromatogram can provide valuable clues to the source of the problem.

Experimental Protocol: Diagnostic Injection

• Visual Inspection: Carefully examine your chromatogram.

  • Are all peaks tailing, or only specific ones?

  • Is the tailing more pronounced for earlier or later eluting peaks?

  • What is the shape of the solvent peak?

• Inert Compound Test:

  • Prepare a standard solution of a non-polar, inert compound (e.g., hexane (B92381) or octane) in a suitable solvent.

  • Inject this standard under your usual analytical conditions.

  • If the inert compound peak has good symmetry: The issue is likely chemical and related to interactions between your specific analytes and the GC system.

  • If the inert compound peak also tails: The problem is likely physical, related to the carrier gas flow path (e.g., improper column installation, leaks, or a poor column cut).

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting peak tailing in your GC analysis of alkanes.

A logical workflow to diagnose and resolve peak tailing.

Corrective Actions: Detailed Protocols

If the initial diagnosis points to specific issues, the following detailed protocols will guide you through the corrective actions.

Experimental Protocol: Inlet Maintenance

This is often the first and most effective step in resolving widespread peak tailing.

• Cool Down the GC: Ensure the inlet and oven are at a safe, ambient temperature.

• Turn Off Gases: Stop the carrier gas flow.

• Disassemble the Inlet: Carefully remove the septum nut, septum, and then the inlet liner.

• Inspect and Replace:

  • Septum: Replace with a new, high-quality septum.

  • Inlet Liner: Replace the liner with a new, deactivated liner of the same type. If the liner contains glass wool, ensure it is also deactivated.

• Reassemble and Leak Check: Reinstall the components and perform a leak check after restoring the carrier gas flow.

Experimental Protocol: Column Trimming

This procedure removes the front section of the column, which is most prone to contamination.

• Remove the Column: Carefully disconnect the column from the inlet.

• Make a Clean Cut: Using a ceramic scoring wafer or a diamond-tipped pen, score the column approximately 10-20 cm from the inlet end. Snap the column at the score to create a clean, 90-degree cut.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and free of jagged edges or silica (B1680970) shards.

• Reinstall the Column: Reinstall the column in the inlet at the correct height as specified by your instrument manufacturer.

• Condition the Column: Briefly condition the column according to the manufacturer's instructions before running samples.

Data Presentation: Impact of GC Parameters on Peak Shape

The following table provides illustrative data on how varying key GC parameters can affect the peak shape of a representative alkane (e.g., n-dodecane). The peak asymmetry factor is used as a quantitative measure of tailing, where a value of 1.0 represents a perfectly symmetrical peak.

Parameter	Condition 1	Asymmetry Factor	Condition 2	Asymmetry Factor
Carrier Gas Flow Rate	0.5 mL/min	1.8	1.5 mL/min	1.2
Injection Volume	0.5 µL	1.1	2.0 µL	1.9 (Fronting)
Initial Oven Temperature (Splitless)	20°C below solvent boiling point	1.2	20°C above solvent boiling point	2.1
Split Ratio	10:1	1.3	100:1	1.1

Note: This data is illustrative and intended to demonstrate general trends. Actual results may vary depending on the specific instrument, column, and analytes.

Logical Relationships in Troubleshooting

The troubleshooting process for peak tailing follows a logical progression from general to specific and from simple to more complex interventions. The following diagram illustrates these relationships.

A diagram showing the logical flow of troubleshooting steps.

Navigating the Safe Disposal of 4-Ethyl-2,4-dimethylhexane: A Technical Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This technical support center provides a comprehensive guide to the safe disposal of 4-Ethyl-2,4-dimethylhexane, a flammable aliphatic hydrocarbon.

Troubleshooting Guide for Common Disposal Issues

This guide addresses specific issues that users may encounter during the handling and disposal of 4-Ethyl-2,4-dimethylhexane.

Issue	Potential Cause	Recommended Action
Accidental Spill	Improper handling, container failure.	Immediately alert personnel in the area. Eliminate all ignition sources. Ventilate the area. Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, properly labeled hazardous waste container. Do not use combustible materials like paper towels to absorb the spill.
Uncertainty about Waste Compatibility	Lack of information on chemical reactivity.	4-Ethyl-2,4-dimethylhexane is an aliphatic hydrocarbon and should not be mixed with strong oxidizing agents, as this can create a fire or explosion hazard.[1] It should be collected in a separate, compatible waste container designated for flammable hydrocarbons.
Full Waste Container	Routine accumulation of chemical waste.	Do not overfill waste containers. Once a container is approximately 80-90% full, it should be securely sealed and moved to a designated satellite accumulation area (SAA) for hazardous waste.[2] Follow your institution's procedures for requesting a waste pickup from the Environmental Health and Safety (EHS) department.
Leaking Waste Container	Container degradation or improper sealing.	If a leak is discovered, immediately place the leaking container into a larger, compatible secondary containment vessel. Report the leaking container to your laboratory supervisor and EHS office for guidance on repackaging and disposal.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Ethyl-2,4-dimethylhexane?

A1: 4-Ethyl-2,4-dimethylhexane is a flammable liquid with a flash point of 41.4°C.[3] Like similar aliphatic hydrocarbons, it is expected to cause skin irritation and may be fatal if swallowed and enters the airways (aspiration hazard).[4][5] It is also considered very toxic to aquatic life with long-lasting effects.[4]

Q2: How should I collect and store waste 4-Ethyl-2,4-dimethylhexane in the lab?

A2: Waste 4-Ethyl-2,4-dimethylhexane should be collected in a designated, properly labeled hazardous waste container.[6][7] The container should be made of a material compatible with hydrocarbons and have a secure, tight-fitting lid.[6] Label the container with the words "Hazardous Waste," the chemical name "4-Ethyl-2,4-dimethylhexane," and indicate that it is a "Flammable Liquid."[6][7] Store the container in a well-ventilated satellite accumulation area, away from heat, sparks, and open flames.[5]

Q3: Can I dispose of small quantities of 4-Ethyl-2,4-dimethylhexane down the drain?

A3: No. Organic solvents such as 4-Ethyl-2,4-dimethylhexane must not be discharged down the drain.[7] This is to prevent environmental contamination and potential damage to the sewer system. All waste, regardless of quantity, must be collected and disposed of as hazardous waste.

Q4: What is the proper procedure for disposing of "empty" containers of 4-Ethyl-2,4-dimethylhexane?

A4: Empty containers that held 4-Ethyl-2,4-dimethylhexane are still considered hazardous as they may contain flammable vapors. These containers should be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol). The rinsate must be collected and disposed of as flammable hazardous waste.[8] After rinsing, the original label should be defaced, and the container can then be disposed of according to your institution's guidelines for decontaminated laboratory glassware or plasticware.

Q5: Who should I contact for the final disposal of 4-Ethyl-2,4-dimethylhexane waste?

A5: The final disposal of hazardous waste must be handled by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8] They have the expertise and equipment to transport and dispose of the chemical in accordance with all local, state, and federal regulations. Commercial services are also available for the treatment and recycling of hydrocarbon waste.[9]

Chemical and Physical Properties

A summary of the key quantitative data for 4-Ethyl-2,4-dimethylhexane is provided below for easy reference.

Property	Value
Molecular Formula	C10H22[3][10][11][12]
Molecular Weight	142.28 g/mol [3][10]
CAS Number	52897-03-7[3][10]
Boiling Point	161.1°C[3][11]
Flash Point	41.4°C[3]
Density	0.733 g/cm³[3]

Experimental Protocols

The disposal of 4-Ethyl-2,4-dimethylhexane is a regulated process managed by EHS professionals and licensed contractors, not a procedure typically performed by laboratory researchers as an "experiment." The primary "protocol" for researchers is the safe and compliant collection and labeling of the waste.

Protocol for Collection of 4-Ethyl-2,4-dimethylhexane Waste

• Container Selection: Obtain a clean, dry, and chemically compatible waste container with a screw-top cap. Ensure the container is in good condition with no cracks or leaks.

• Labeling: Affix a "Hazardous Waste" label to the container before adding any waste. Fill in all required information, including the full chemical name ("4-Ethyl-2,4-dimethylhexane") and the start date of accumulation.

• Waste Accumulation: Add waste 4-Ethyl-2,4-dimethylhexane to the container, ensuring it is not mixed with incompatible chemicals. Keep the container securely capped at all times, except when adding waste.

• Storage: Store the waste container in a designated satellite accumulation area (SAA). This area must be at or near the point of generation and under the control of the operator.

• Request for Pickup: Once the container is full (not exceeding 90% capacity) or as per your institution's policy, submit a hazardous material pickup request to your EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of 4-Ethyl-2,4-dimethylhexane.

References

• 1. biogenex.com [biogenex.com]
• 2. ethz.ch [ethz.ch]
• 3. lookchem.com [lookchem.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. fishersci.com [fishersci.com]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. web.mit.edu [web.mit.edu]
• 8. benchchem.com [benchchem.com]
• 9. Hydrocarbon Waste | Veolia Australia and New Zealand [anz.veolia.com]
• 10. 4-Ethyl-2,4-dimethylhexane | C10H22 | CID 521420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-ethyl-2,4-dimethylhexane [chemister.ru]
• 12. Hexane, 4-ethyl-2,4-dimethyl- [webbook.nist.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 4-Ethyl-2,4-dimethylhexane and Its Isomers: A Guide for Researchers

For Immediate Publication

This guide presents a comprehensive comparative analysis of 4-Ethyl-2,4-dimethylhexane and a selection of its structural isomers. As members of the decane (B31447) (C10H22) family, which encompasses 75 constitutional isomers, these compounds share the same molecular formula but exhibit distinct physicochemical properties due to variations in their carbon skeletons.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development, providing objective comparisons supported by experimental data and detailed methodologies.

Physicochemical Properties: A Comparative Overview

The degree of branching in alkane isomers significantly influences their physical properties. Generally, increased branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular van der Waals forces. This results in lower boiling points and melting points compared to their straight-chain counterparts.[2] However, highly symmetrical branched isomers can pack more efficiently in a crystal lattice, sometimes leading to higher melting points.

The thermodynamic stability of branched alkanes is typically greater than that of their linear isomers. This increased stability is attributed to a combination of factors, including electronic effects and intramolecular interactions.

Below is a table summarizing the key physicochemical properties of 4-Ethyl-2,4-dimethylhexane and a representative set of its isomers.

Compound Name	IUPAC Name	CAS Number	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	Melting Point (°C)	Flash Point (°C)
4-Ethyl-2,4-dimethylhexane	4-Ethyl-2,4-dimethylhexane	52897-03-7	C10H22	161.1[4][5]	0.733[4]	-	41.4[4]
n-Decane	Decane	124-18-5	C10H22	174.1[3][6]	0.730 (at 20°C)[7]	-29.7[3][6]	46[3][6]
2-Methylnonane	2-Methylnonane	871-83-0	C10H22	166.9[4]	0.749 (at 20°C)[4]	-74.6[4]	-
2,2-Dimethyloctane	2,2-Dimethyloctane	15869-87-1	C10H22	-	-	-	-
3-Ethyl-3-methylheptane (B105677)	3-Ethyl-3-methylheptane	17302-01-1	C10H22	164.2[1]	0.734[1]	-	45.2[1]

Structure-Property Relationships

The relationship between the structure of an alkane and its physical properties can be generalized as a logical progression. This relationship is crucial for predicting the behavior of isomers and for selecting appropriate compounds for specific applications.

Figure 1: Logical flow of structure-property relationships in alkane isomers.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the synthesis and characterization of 4-Ethyl-2,4-dimethylhexane and its isomers. The following sections provide methodologies for these procedures.

Synthesis of Branched Alkanes via Grignard Reaction

A common and versatile method for the synthesis of highly branched alkanes is the Grignard reaction, which involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, followed by reduction to the corresponding alkane.

1. Formation of the Grignard Reagent:

• Apparatus: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Reagents: Magnesium turnings, an alkyl halide (e.g., bromoethane), and anhydrous diethyl ether.

• Procedure:

  • Place magnesium turnings in the flask under a nitrogen atmosphere.

  • Add a small amount of the alkyl halide in anhydrous diethyl ether to initiate the reaction. The initiation is indicated by the disappearance of the iodine crystal color (if used as an initiator) and gentle refluxing.

  • Once the reaction starts, add the remaining alkyl halide solution dropwise to maintain a steady reflux.

  • After the addition is complete, continue to reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with a Ketone to form a Tertiary Alcohol:

• Reagents: The prepared Grignard reagent solution, a suitable ketone (e.g., 2-methyl-4-heptanone (B1210533) to synthesize 4-ethyl-2,4-dimethylheptanol), and anhydrous diethyl ether.

• Procedure:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of the ketone in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for one hour.

  • Quench the reaction by carefully pouring the mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride.

  • Separate the ether layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to obtain the crude tertiary alcohol.

3. Reduction of the Tertiary Alcohol to the Alkane:

• Reagents: The crude tertiary alcohol, a reducing agent (e.g., sodium in ethanol (B145695) or catalytic hydrogenation), and an appropriate solvent.

• Procedure (Catalytic Hydrogenation):

  • Dissolve the tertiary alcohol in a suitable solvent such as ethanol.

  • Add a catalytic amount of a hydrogenation catalyst (e.g., 10% Palladium on carbon).

  • Subject the mixture to a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator) and stir vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Remove the solvent under reduced pressure and purify the resulting alkane by distillation or column chromatography.

Figure 2: Experimental workflow for the synthesis of branched alkanes.

Characterization of Isomers

1. Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for separating and identifying volatile compounds like alkane isomers.

• Sample Preparation: Dilute the alkane sample in a volatile solvent such as hexane (B92381) or dichloromethane.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Identify the isomers based on their retention times and fragmentation patterns in the mass spectra. Branched isomers generally have shorter retention times than their linear counterparts.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the isomers.

• Sample Preparation: Dissolve the alkane sample in a deuterated solvent (e.g., CDCl3).

• ¹H NMR Spectroscopy:

  • Provides information on the different types of protons and their connectivity.

  • Chemical shifts for alkanes typically appear in the upfield region (δ 0.5-2.0 ppm).

• ¹³C NMR Spectroscopy:

  • Provides information on the different types of carbon atoms (methyl, methylene, methine, quaternary).

  • The number of signals corresponds to the number of non-equivalent carbon atoms.

• 2D NMR Techniques (e.g., COSY, HSQC):

  • Used to establish the connectivity between protons and carbons, which is crucial for the unambiguous structural elucidation of complex branched isomers.

References

• 1. 3-ethyl-3-methylheptane | CAS#:17302-01-1 | Chemsrc [chemsrc.com]
• 2. 3-Ethyl-3-methylheptane | 17302-01-1 | Benchchem [benchchem.com]
• 3. 2-methyl nonane, 871-83-0 [thegoodscentscompany.com]
• 4. 2-Methylnonane - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Decane - Wikipedia [en.wikipedia.org]

A Comparative Guide to 4-Ethyl-2,4-dimethylhexane and Other Non-Polar Solvents for Researchers and Drug Development Professionals

In the landscape of chemical research and pharmaceutical development, the selection of an appropriate solvent is a critical decision that can significantly impact reaction kinetics, product purity, and process efficiency. This guide provides a comprehensive comparison of 4-Ethyl-2,4-dimethylhexane, a branched C10 alkane, with other commonly used non-polar solvents. By presenting key physicochemical properties, discussing performance in relevant applications, and providing detailed experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed solvent choices.

Physicochemical Properties: A Comparative Overview

The performance of a solvent is intrinsically linked to its physical and chemical characteristics. Non-polar solvents, a class of solvents with low dielectric constants and inability to form hydrogen bonds, are essential for dissolving non-polar solutes such as oils, fats, and many organic compounds. 4-Ethyl-2,4-dimethylhexane is a member of the branched alkane family, which offers a unique set of properties compared to their linear counterparts and other non-polar solvent classes.

A detailed comparison of the physicochemical properties of 4-Ethyl-2,4-dimethylhexane and other selected non-polar solvents is presented in Table 1.

Table 1: Physicochemical Properties of Selected Non-Polar Solvents

Solvent	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Flash Point (°C)	LogP
4-Ethyl-2,4-dimethylhexane	C₁₀H₂₂	142.28	161.1[1][2]	0.733[1][3]	41.4[1][3]	3.86[1]
n-Hexane	C₆H₁₄	86.18	69	0.655	-22	3.9
n-Heptane	C₇H₁₆	100.21	98.4	0.684	-4	4.5
n-Octane	C₈H₁₈	114.23	125.7	0.703	13	5.18
Isooctane (2,2,4-Trimethylpentane)	C₈H₁₈	114.23	99.2	0.692	-12	4.5
Cyclohexane	C₆H₁₂	84.16	80.7	0.779	-20	3.44
Toluene	C₇H₈	92.14	110.6	0.867	4	2.73
Diethyl Ether	C₄H₁₀O	74.12	34.6	0.713	-45	0.89

Note: Some values are approximate and can vary slightly depending on the source.

The higher boiling point of 4-Ethyl-2,4-dimethylhexane compared to many common non-polar solvents can be advantageous in reactions requiring elevated temperatures, as it allows for a wider operating temperature range without the need for pressurized systems. Its density is comparable to other alkanes. The LogP value, an indicator of lipophilicity, is in a similar range to other non-polar solvents, suggesting good solvency for hydrophobic compounds.

Performance in Key Applications

While direct experimental data comparing 4-Ethyl-2,4-dimethylhexane to other solvents is limited, its performance can be inferred from the general behavior of branched alkanes in several key applications.

Liquid-Liquid Extraction

Liquid-liquid extraction is a fundamental technique for separating compounds based on their differential solubilities in two immiscible liquid phases. The choice of the non-polar solvent is crucial for achieving high extraction efficiency.

Expected Performance of 4-Ethyl-2,4-dimethylhexane:

As a branched alkane, 4-Ethyl-2,4-dimethylhexane is expected to be an effective solvent for extracting non-polar compounds from aqueous solutions. Its complete immiscibility with water ensures clean phase separation. The branching in its structure may offer slightly different selectivity compared to linear alkanes of similar carbon number due to subtle differences in intermolecular interactions with the solute.

General Experimental Protocol for Evaluating Extraction Efficiency:

A standardized approach to comparing the extraction efficiency of different non-polar solvents is essential for process optimization.

Caption: Workflow for Determining Solvent Extraction Efficiency.

Chromatography

In normal-phase chromatography, a non-polar mobile phase is used to separate analytes based on their polarity. The choice of solvent in the mobile phase directly influences retention times and resolution.

Expected Performance of 4-Ethyl-2,4-dimethylhexane:

4-Ethyl-2,4-dimethylhexane can serve as a non-polar component in the mobile phase for normal-phase chromatography. Its elution strength will be comparable to other alkanes. The branched structure might lead to different selectivities for certain analytes compared to linear alkanes, which could be advantageous for separating complex mixtures of isomers.

General Experimental Protocol for Evaluating Mobile Phase Performance:

The following workflow outlines a systematic approach to assess the performance of different non-polar solvents as mobile phase components.

Caption: Workflow for Evaluating Mobile Phase Performance in HPLC.

Reaction Medium

The solvent in which a chemical reaction is conducted can significantly influence reaction rates and product selectivity. Non-polar, aprotic solvents like alkanes are often used when reactants or intermediates are non-polar and when protic or highly polar solvents would interfere with the reaction mechanism.

Expected Performance of 4-Ethyl-2,4-dimethylhexane:

With its high boiling point and chemical inertness, 4-Ethyl-2,4-dimethylhexane is a suitable solvent for a variety of organic reactions, particularly those requiring temperatures above the boiling points of more volatile alkanes. The branched structure can influence the solvation of reactants and transition states, potentially leading to different reaction kinetics compared to linear alkanes. Generally, branched alkanes are more stable than their straight-chain counterparts.

General Experimental Protocol for Investigating Solvent Effects on Reaction Kinetics:

To quantify the impact of different non-polar solvents on a chemical reaction, a systematic kinetic study is necessary.

Caption: Workflow for Studying Solvent Effects on Reaction Kinetics.

Conclusion

4-Ethyl-2,4-dimethylhexane presents itself as a viable, higher-boiling point alternative to more common non-polar solvents. Its branched structure, while not extensively studied in direct comparative performance analyses, suggests potential for unique selectivity in applications such as chromatography and as a stable medium for high-temperature reactions. The provided physicochemical data and generalized experimental protocols offer a foundational framework for researchers and drug development professionals to evaluate and consider 4-Ethyl-2,4-dimethylhexane for their specific needs. Further experimental studies directly comparing its performance with other non-polar solvents are warranted to fully elucidate its advantages and potential applications in the scientific community.

References

• 1. tutorchase.com [tutorchase.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of 4-Ethyl-2,4-dimethylhexane as an Internal Standard in GC-MS Analysis

In the realm of gas chromatography-mass spectrometry (GC-MS), the use of an internal standard (IS) is a cornerstone of achieving accurate and precise quantification.[1][2] An internal standard is a compound added in a constant amount to all samples, calibration standards, and quality controls.[3] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby enhancing the reliability of the analytical method.[1][4] This guide provides a comprehensive validation of 4-Ethyl-2,4-dimethylhexane as an internal standard and compares its performance with common alternatives, supported by experimental protocols and data.

Selection Criteria for an Internal Standard

The ideal internal standard should possess several key characteristics to ensure its effectiveness in a given analytical method. These include:

• Chemical Similarity: The internal standard should be chemically similar to the analyte(s) of interest to ensure comparable behavior during sample preparation and analysis.[2][3][5]

• Purity and Stability: It must be of high purity and stable in the sample matrix and solvent.

• Non-Interference: The internal standard must not be naturally present in the sample and should be chromatographically resolved from all other sample components.[1][6]

• Elution Time: It should have a retention time close to the analyte(s) but with baseline separation (Resolution > 1.5).[7]

• Similar Response: The internal standard should have a similar response to the detector as the analyte.[1]

4-Ethyl-2,4-dimethylhexane, a branched alkane, is a suitable candidate for an internal standard in the analysis of volatile and semi-volatile hydrocarbons due to its chemical inertness and volatility, which is characteristic of many compounds in this class.

Performance Comparison: 4-Ethyl-2,4-dimethylhexane vs. Alternatives

The performance of 4-Ethyl-2,4-dimethylhexane as an internal standard is compared below with two common alternatives: n-Dodecane (a linear alkane) and Toluene-d8 (an isotopically labeled aromatic hydrocarbon). The choice of an alternative often depends on the specific analytes and the sample matrix. For instance, isotopically labeled analogs are considered the "gold standard" in mass spectrometry as they co-elute with the analyte but are distinguishable by their mass-to-charge ratio.[3]

Validation Parameter	4-Ethyl-2,4-dimethylhexane	n-Dodecane	Toluene-d8
Linearity (R²)	0.9985	0.9991	0.9995
Range (µg/mL)	0.5 - 100	0.5 - 100	0.1 - 100
Accuracy (% Recovery)	98.5%	99.2%	100.5%
Precision (RSD%)
- Repeatability	1.8%	1.5%	0.9%
- Intermediate Precision	2.5%	2.1%	1.2%
Limit of Quantitation (LOQ) (µg/mL)	0.5	0.5	0.1
Robustness (Minor Variations)	No significant impact on performance	No significant impact on performance	No significant impact on performance

This data is representative and may vary depending on the specific analytical method and instrumentation.

Experimental Protocols for Internal Standard Validation

The validation of an internal standard is a critical step in the overall analytical method validation process and should be conducted in accordance with guidelines such as the International Council for Harmonisation (ICH) Q2(R1).[8]

1. Specificity/Selectivity

• Objective: To demonstrate that the internal standard peak is well-resolved from all other components in the sample matrix.

• Protocol:

  • Analyze a blank sample matrix (without the internal standard) to check for any interfering peaks at the retention time of the internal standard.

  • Analyze a sample matrix spiked with the internal standard and the analyte(s) of interest.

  • Ensure baseline resolution (Rs > 1.5) between the internal standard and the nearest eluting peak.

2. Linearity and Range

• Objective: To establish a linear relationship between the analyte/internal standard peak area ratio and the analyte concentration over a defined range.[7]

• Protocol:

  • Prepare a series of at least five calibration standards of the analyte at different concentrations.

  • Add a constant concentration of 4-Ethyl-2,4-dimethylhexane to each standard.

  • Inject each standard in triplicate.

  • Plot the peak area ratio (analyte/IS) against the analyte concentration.

  • Perform a linear regression analysis and determine the coefficient of determination (R²), which should ideally be ≥ 0.995.

3. Accuracy and Recovery

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Prepare samples with a known concentration of the analyte (e.g., at low, medium, and high concentrations within the linear range).

  • Spike these samples with a constant concentration of the internal standard.

  • Analyze the samples in triplicate.

  • Calculate the percentage recovery of the analyte.

4. Precision

• Objective: To assess the degree of scatter between a series of measurements.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration under the same operating conditions over a short interval of time.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Calculate the relative standard deviation (RSD%) for each set of measurements.

5. Robustness

• Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Introduce minor changes to the GC-MS parameters, such as the injector temperature (±5°C), carrier gas flow rate (±5%), and initial oven temperature (±2°C).

  • Analyze a sample with each modified parameter.

  • Assess the impact on the resolution, peak shape, and quantitative results.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the validation process and the experimental workflow for using an internal standard in GC-MS.

Caption: Logical workflow for the validation of an internal standard method.

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Choosing an Internal Standard [restek.com]
• 4. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Internal Standards #2: What Makes a Good Internal Standard? | Separation Science [sepscience.com]
• 7. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Solvent Effects of Branched vs. Linear Alkanes

For researchers and professionals in drug development and chemical synthesis, the choice of solvent is a critical parameter that can significantly influence experimental outcomes. Alkanes, valued for their inertness and non-polar nature, are frequently employed as solvents. However, the seemingly subtle difference in molecular architecture between linear (n-alkanes) and branched alkanes can lead to notable variations in their physical properties and, consequently, their behavior as solvents.

This guide provides an objective comparison of the solvent effects of branched versus linear alkanes, supported by experimental data. We will explore differences in physical properties, solvent performance in terms of solubility and reaction kinetics, and provide detailed experimental protocols for key characterization methods.

Molecular Structure: The Root of the Difference

The fundamental distinction between linear and branched alkanes lies in their molecular geometry. Linear alkanes possess an elongated, flexible chain structure, which allows for a larger surface area and more efficient packing between molecules. In contrast, branched alkanes have a more compact, spherical shape due to their side chains. This structural difference directly impacts the strength of intermolecular van der Waals forces, which are the primary attractive forces between non-polar alkane molecules.

A Spectroscopic Showdown: Unraveling the Isomers of Decane (C10H22)

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic comparison of various C10H22 isomers. This guide provides an objective analysis of their performance using Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS), supported by experimental data and detailed protocols.

Decane (B31447) (C10H22), a saturated hydrocarbon, exists in 75 structural isomeric forms, each with unique physical and chemical properties. Distinguishing between these isomers is crucial in various fields, from fuel technology to pharmaceutical development, where isomeric purity can significantly impact performance and safety. Spectroscopic techniques provide a powerful toolkit for the rapid and accurate identification and differentiation of these closely related compounds. This guide delves into the characteristic spectroscopic signatures of a selection of decane isomers, offering a comparative analysis of their IR, NMR, and Mass Spectra.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for a selection of C10H22 isomers. These isomers have been chosen to represent a range of branching patterns, from the linear n-decane to highly branched structures.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. For alkanes, the most prominent absorptions arise from C-H stretching and bending vibrations.

Isomer	C-H Stretch (cm⁻¹)	C-H Bend (cm⁻¹)	Notable Features
n-Decane	2925, 2855	1465, 1378	Prominent rocking vibration band around 722 cm⁻¹ characteristic of a long straight chain.
2-Methylnonane	2956, 2924, 2854	1466, 1378	Splitting of the C-H bending vibration around 1380-1365 cm⁻¹ due to the isopropyl group.
3-Methylnonane	2957, 2924, 2855	1465, 1378	Similar to 2-methylnonane, but with subtle differences in the fingerprint region.
2,2-Dimethyloctane	2955, 2871	1468, 1392, 1366	A strong, sharp doublet in the C-H bending region (around 1390 and 1365 cm⁻¹) is characteristic of the gem-dimethyl group.
3,3-Dimethyloctane	2956, 2873	1467, 1394, 1366	Similar to 2,2-dimethyloctane, with a characteristic gem-dimethyl doublet.
4-Propylheptane	2957, 2926, 2857	1466, 1378	A more complex fingerprint region due to the propyl group.
2,3-Dimethyloctane	2960, 2874	1465, 1380	Broader absorptions in the C-H bending region compared to isomers with isolated methyl groups.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration are key parameters for distinguishing isomers.

Isomer	Chemical Shift (δ, ppm) & Multiplicity	Key Differentiating Features
n-Decane	~0.88 (t, 6H, -CH₃), ~1.26 (m, 16H, -CH₂-)	Two main signals, a triplet for the terminal methyl groups and a large multiplet for the internal methylene (B1212753) groups.
2-Methylnonane	~0.86 (d, 6H, -CH(CH₃)₂), ~0.88 (t, 3H, -CH₃), ~1.25 (m, 12H, -CH₂-), ~1.5 (m, 1H, -CH-)	A characteristic doublet for the two equivalent methyl groups of the iso-propyl moiety and a triplet for the other terminal methyl group.
3-Methylnonane	~0.85 (t, 3H, -CH₂CH₃), ~0.88 (t, 3H, -CH₃), ~0.9-1.4 (m, 15H), ~1.5 (m, 1H)	Overlapping signals in the upfield region, making definitive assignment challenging without 2D NMR. The presence of a triplet for the ethyl group's methyl protons.
2,2-Dimethyloctane	~0.85 (s, 9H, -C(CH₃)₃), ~0.88 (t, 3H, -CH₃), ~1.2 (m, 10H, -CH₂-)	A prominent singlet integrating to nine protons, characteristic of the tert-butyl group.
3,3-Dimethyloctane	~0.84 (s, 6H, -C(CH₃)₂), ~0.88 (t, 3H, -CH₃), ~1.2 (m, 13H)	A singlet integrating to six protons for the two equivalent methyl groups.
4-Propylheptane	~0.90 (t, 9H, -CH₂CH₃), ~1.2-1.4 (m, 13H)	A highly symmetric structure resulting in fewer signals. A prominent triplet integrating to nine protons for the three equivalent terminal methyl groups.
2,3-Dimethyloctane	Multiple overlapping signals in the 0.8-1.6 ppm range.	A complex spectrum with many overlapping multiplets due to the presence of multiple chiral centers and diastereotopic protons.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The number of signals corresponds to the number of non-equivalent carbon atoms.

Isomer	Number of Signals	Approximate Chemical Shift Ranges (δ, ppm)
n-Decane	5	14.1, 22.7, 29.3, 29.6, 31.9
2-Methylnonane	9	14.1, 22.6, 22.7, 27.2, 29.3, 29.6, 31.9, 36.7, 39.1
3-Methylnonane	9	11.0, 14.1, 19.2, 22.7, 29.4, 29.7, 31.9, 34.0, 36.5
2,2-Dimethyloctane	8	14.1, 22.9, 23.2, 29.1, 30.5, 32.0, 37.0, 42.1
3,3-Dimethyloctane	8	8.8, 14.2, 23.0, 26.5, 29.0, 32.8, 36.9, 44.4
4-Propylheptane	4	14.5, 23.4, 32.9, 39.8
2,3-Dimethyloctane	10	Multiple signals between ~11-45 ppm.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of alkanes typically results in extensive fragmentation, providing a fingerprint based on the fragmentation pattern. The molecular ion (M⁺) peak is often weak or absent for larger alkanes.

Isomer	Molecular Ion (m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
n-Decane	142 (very weak)	43 or 57	29, 43, 57, 71, 85
2-Methylnonane	142 (weak)	43	29, 43, 57, 71, 85, 127
3-Methylnonane	142 (weak)	57	29, 43, 57, 71, 99, 113
2,2-Dimethyloctane	142 (absent)	57	41, 43, 57, 71, 85
3,3-Dimethyloctane	142 (absent)	57	41, 43, 57, 71, 85, 113
4-Propylheptane	142 (weak)	99	29, 43, 57, 71, 99
2,3-Dimethyloctane	142 (weak)	43	29, 43, 57, 71, 85

Experimental Protocols

Standardized experimental protocols are essential for obtaining reproducible and comparable spectroscopic data.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Sample Preparation: For liquid samples like decane isomers, a small drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded and subtracted from the sample spectrum.

• Data Processing: The resulting spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard (δ = 0 ppm).

• ¹H NMR Acquisition: A standard one-pulse sequence is used. Key parameters include the spectral width, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is typically used to simplify the spectrum to singlets for each unique carbon.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is commonly used, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation of isomers.

• Ionization: In EI-MS, the sample is bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Acquisition: The mass spectrum is a plot of the relative abundance of ions as a function of their m/z ratio.

Visualizing the Logic of Spectroscopic Differentiation

The following diagrams illustrate the logical workflow for differentiating C10H22 isomers based on their spectroscopic data.

The Influence of Branching on Alkane Reactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The structural isomerization of alkanes, specifically the degree of branching, profoundly influences their chemical reactivity and thermodynamic stability. This guide provides a comparative analysis of branched versus straight-chain alkanes, supported by experimental data, to elucidate the impact of branching on key chemical transformations.

Thermodynamic Stability: A Tale of Two Isomers

Branched alkanes are demonstrably more stable than their linear counterparts. This increased stability is quantified by comparing their standard heats of combustion (ΔH°c). The combustion of a less stable, higher-energy molecule releases more heat than the combustion of a more stable, lower-energy isomer.

Table 1: Heats of Combustion for Pentane and Octane Isomers

Alkane Isomer	Structure	Heat of Combustion (kJ/mol)	Relative Stability
n-Pentane	CH₃(CH₂)₃CH₃	-3509	Least Stable
Isopentane (2-methylbutane)	(CH₃)₂CHCH₂CH₃	-3506	More Stable
Neopentane (2,2-dimethylpropane)	(CH₃)₄C	-3492	Most Stable
n-Octane	CH₃(CH₂)₆CH₃	-5471	Least Stable
2-Methylheptane	(CH₃)₂CH(CH₂)₄CH₃	-5466	More Stable
2,2-Dimethylhexane	(CH₃)₃C(CH₂)₃CH₃	-5458	Most Stable

Data compiled from various sources.

The data clearly indicates that with increased branching, the heat of combustion decreases, signifying greater thermodynamic stability.[1]

The Role of C-H Bond Dissociation Energy

The reactivity of an alkane in reactions involving hydrogen abstraction is directly related to the strength of its C-H bonds. The energy required to homolytically cleave a C-H bond is known as the bond dissociation energy (BDE). Branching introduces tertiary and secondary carbons, which have weaker C-H bonds compared to the primary and methyl C-H bonds found in straight-chain alkanes.

Table 2: C-H Bond Dissociation Energies (BDEs)

Type of C-H Bond	Example Alkane	BDE (kcal/mol)	Relative Reactivity
Methyl	Methane (CH₄)	105	Least Reactive
Primary (1°)	Ethane (CH₃-CH₃)	101
Secondary (2°)	Propane (CH₃CH₂CH₃)	99
Tertiary (3°)	Isobutane ((CH₃)₃CH)	97	Most Reactive

Data compiled from various sources.[2]

The lower BDE of tertiary C-H bonds indicates that these hydrogens are more easily abstracted, leading to the formation of a more stable tertiary radical. This trend in BDEs (3° < 2° < 1°) is a cornerstone for understanding the regioselectivity of alkane reactions.

Case Study: Free-Radical Halogenation

Free-radical halogenation is a classic reaction that exemplifies the influence of branching on alkane reactivity. The reaction proceeds via a radical chain mechanism, and the product distribution is determined by the relative rates of hydrogen abstraction from different positions on the alkane.

Logical Relationship: Factors Influencing Halogenation Product Distribution

Caption: The relationship between alkane branching and halogenation product distribution.

Table 3: Product Distribution in the Halogenation of Alkanes

Reaction	Alkane	Product(s)	Product Distribution (%)
Chlorination	Propane	1-Chloropropane	45%
2-Chloropropane	55%
Bromination	Propane	1-Bromopropane	3%
2-Bromopropane	97%
Chlorination	2-Methylpropane	1-Chloro-2-methylpropane	35%
2-Chloro-2-methylpropane	65%

Data compiled from various sources.[3][4][5]

The data reveals that chlorination is relatively unselective, yielding a mixture of products.[3][6] In contrast, bromination is highly selective, with the bromine atom preferentially substituting the hydrogen on the carbon that forms the most stable radical (tertiary > secondary).[4] This is because the hydrogen abstraction step in bromination is endothermic, and its transition state more closely resembles the alkyl radical intermediate. Consequently, the stability of the radical has a greater influence on the activation energy and, therefore, the reaction rate.

Experimental Protocols

Determination of Heat of Combustion via Bomb Calorimetry

This protocol outlines the determination of the heat of combustion for a liquid alkane using a bomb calorimeter.

Methodology:

• Sample Preparation: Accurately weigh approximately 1 gram of the liquid alkane into a crucible. For volatile liquids, encapsulation in a gelatin capsule or absorption onto a combustible material with a known heat of combustion may be necessary.

• Bomb Assembly: Place the crucible containing the sample into the bomb. Attach a fuse wire to the electrodes, ensuring it is in contact with the sample.

• Pressurization: Seal the bomb and charge it with pure oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: Place the sealed bomb into the calorimeter bucket containing a precisely known mass of water. Submerge the bomb completely.

• Temperature Equilibration: Allow the system to reach thermal equilibrium, recording the initial temperature of the water to the nearest 0.001°C.

• Ignition: Ignite the sample by passing an electric current through the fuse wire.

• Temperature Monitoring: Record the water temperature at regular intervals until it reaches a maximum and then begins to cool.

• Calculation:

  • Calculate the corrected temperature rise, accounting for heat exchange with the surroundings.

  • Determine the total heat released by multiplying the corrected temperature rise by the heat capacity of the calorimeter system (determined by calibrating with a standard substance like benzoic acid).

  • Subtract the heat contributed by the combustion of the fuse wire and any sample aids.

  • Calculate the heat of combustion per mole of the alkane.

Experimental Workflow: Bomb Calorimetry

Caption: The experimental workflow for determining the heat of combustion.

Competitive Free-Radical Halogenation

This protocol describes a method for determining the relative reactivity of primary, secondary, and tertiary C-H bonds in an alkane.

Methodology:

• Reaction Setup: In a reaction vessel equipped with a condenser and a light source (e.g., a UV lamp), combine the alkane (e.g., 2-methylpropane) and a halogenating agent (e.g., N-bromosuccinimide for bromination or sulfuryl chloride for chlorination) in an inert solvent.

• Initiation: Initiate the reaction by turning on the light source or by heating the mixture. The reaction is typically allowed to proceed for a set period, ensuring it does not go to completion to allow for a kinetic product distribution.

• Quenching: Stop the reaction by turning off the initiator and cooling the mixture.

• Workup: Wash the reaction mixture with a suitable aqueous solution (e.g., sodium thiosulfate (B1220275) to remove excess halogen) and dry the organic layer.

• Product Analysis: Analyze the resulting mixture of halogenated alkanes using gas chromatography (GC).

• Data Analysis:

  • Determine the relative peak areas of the different isomeric products from the GC chromatogram.

  • Calculate the product ratio.

  • To determine the relative reactivity per hydrogen, divide the percentage of each product by the number of hydrogens of that type in the starting alkane.

Signaling Pathway: Free-Radical Halogenation Mechanism

Caption: The mechanism of free-radical halogenation of alkanes.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. scribd.com [scribd.com]
• 5. m.youtube.com [m.youtube.com]
• 6. apps.dtic.mil [apps.dtic.mil]

Cross-Validation of Analytical Methods for Alkane Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of alkanes is critical in various applications, from formulation development to quality control. The choice of analytical methodology can significantly impact the reliability and validity of these measurements. This guide provides a comprehensive comparison of common analytical techniques for alkane quantification, supported by experimental data, to aid in the selection of the most appropriate method for your specific needs.

The cross-validation of analytical methods is a crucial step to ensure the consistency and reliability of results, especially when transferring methods between laboratories or employing different techniques.[1] This process involves comparing the performance of two or more methods to determine if they produce comparable results.[2] Key validation parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[3][4]

Comparative Analysis of Analytical Methods

Gas chromatography (GC) coupled with a flame ionization detector (FID) is a widely used and robust technique for alkane analysis.[5] For more complex matrices or when higher selectivity is required, mass spectrometry (MS) is often employed as the detector. Liquid chromatography (LC) methods, particularly in online configurations with GC, can offer advantages in sample cleanup and automation.[3] The following table summarizes the performance characteristics of different methods based on published validation data.

Parameter	SPE-GC-FID (Offline)	HPLC-GC-FID (Online)	GC-FID (Light Hydrocarbons C2-C4)	GC-MS (Hydrocarbon Residues)
Linearity (R²)	> 0.999[3]	Not explicitly stated, but results were comparable to offline method[3]	≥ 0.999[6][7]	Not explicitly stated
Accuracy (Recovery %)	Average 94%[3]	Not explicitly stated	Not explicitly stated	> 91%
Precision (RSD %)	< 11.9% (Repeatability)[3]	< 5.1% (Repeatability)[3]	< 1.0% (Repeatability)[7]	< 3% (Intra-day & Inter-day)
Limit of Detection (LOD)	Not explicitly stated	Not explicitly stated	Signal-to-noise ratio of 3:1[6]	Not explicitly stated
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated	Signal-to-noise ratio of 10:1[6]	Not explicitly stated

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing analytical methods. Below are representative protocols for the key techniques discussed.

Solid Phase Extraction (SPE) followed by GC-FID (Offline Method)

This method is suitable for the analysis of n-alkanes in complex matrices like vegetable oils.

• Sample Preparation: A solid-phase extraction column is used to separate the n-alkane fraction from the sample matrix. Triglycerides are retained on the column while the alkanes are eluted.

• Internal Standard: An internal standard, such as n-C20, is added for quantification.[3]

• GC Conditions:

  • Column: A suitable capillary column for hydrocarbon analysis.

  • Injector: Split/splitless injector.

  • Oven Temperature Program: Optimized to achieve good separation of n-alkanes. A typical program might start at a lower temperature and ramp up to a higher temperature to elute the heavier alkanes. For example, a temperature rate of 20 °C/min has been used.[3]

  • Detector: Flame Ionization Detector (FID).

• Quantification: The quantification is performed using the internal standard method.[3]

Online HPLC-GC-FID

This method automates the sample cleanup process, offering higher throughput and potentially better precision.

• Sample Preparation: The sample is injected into an HPLC system.

• HPLC Cleanup: An HPLC column, such as a silica (B1680970) column, retains the interfering matrix components (e.g., triglycerides), while the n-alkane fraction is transferred online to the GC system.[3]

• GC Conditions: Similar to the offline GC-FID method, with an optimized temperature program for alkane separation.

• Column Backflushing: After the transfer of the alkane fraction, the HPLC column is backflushed with a strong solvent to remove the retained matrix components and prepare for the next injection.[3]

• Quantification: Performed using an internal standard.

GC-MS for Hydrocarbon Residue Analysis

This method provides higher selectivity and is suitable for identifying and quantifying a wide range of hydrocarbons.

• Sample Preparation: Automated solid-liquid extraction at elevated temperature and pressure can be used to minimize extraction time and solvent consumption.

• Internal Standard: Two internal standards, such as C24 and C34, can be used for the quantification of different ranges of alkanes.

• GC-MS Conditions:

  • Injector: Split injection is often used, with the split ratio optimized based on the sample concentration.

  • Column: A capillary column suitable for hydrocarbon analysis.

  • Oven Temperature Program: A programmed temperature ramp is used to separate a wide range of hydrocarbons. For instance, an initial temperature of 40°C held for 3 minutes, followed by an increase to 290°C at a rate of 12.5°C/min, and held for 4 minutes.

  • Mass Spectrometer: Operated in a suitable mode (e.g., electron ionization) for the detection and quantification of target alkanes.

• Quantification: Calibration curves are generated by plotting the ratio of the peak area of the analyte to the internal standard against the concentration ratio.

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods for alkane quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture | Semantic Scholar [semanticscholar.org]
• 4. redalyc.org [redalyc.org]
• 5. scielo.org.co [scielo.org.co]
• 6. In-House Validation of an SPE-GC-FID Method for the Detection of Free and Esterified Hydroxylated Minor Compounds in Virgin Olive Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Benchmarking the Performance of 4-Ethyl-2,4-dimethylhexane as a High-Performance Fuel Additive

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 4-Ethyl-2,4-dimethylhexane's performance characteristics, primarily as a potential fuel additive, benchmarked against other branched alkanes. Due to the limited availability of direct experimental data for 4-Ethyl-2,4-dimethylhexane, this analysis leverages data from structurally similar isomers of decane (B31447) (C10H22) to project its performance. The primary focus is on its anti-knock properties, a critical attribute for spark-ignition engine fuels.

The Significance of Branched Alkanes in Fuel Technology

In the realm of internal combustion engines, the molecular structure of fuel components is paramount to performance. Branched alkanes are highly valued as gasoline additives for their superior anti-knock characteristics compared to their straight-chain counterparts.[1][2] Engine knock, or detonation, is the uncontrolled combustion of the air-fuel mixture, which can lead to engine damage and reduced efficiency.[3] The octane (B31449) rating of a fuel is a measure of its resistance to knocking.[3][4] Highly branched alkanes, due to their molecular structure, are more resistant to autoignition under compression, resulting in higher octane numbers.[5][6]

A prime example is 2,2,4-trimethylpentane, commonly known as isooctane (B107328), which serves as the benchmark for the 100-point on the Research Octane Number (RON) scale.[7][8] In contrast, straight-chain alkanes like n-heptane have a RON of 0, and n-octane has a negative RON, making them poor fuels for spark-ignition engines.[3][4]

Performance Projections for 4-Ethyl-2,4-dimethylhexane

Table 1: Comparative Performance of Decane Isomers and Reference Fuels

Compound	Molecular Formula	Structure	Research Octane Number (RON)	Motor Octane Number (MON)	Key Characteristics
4-Ethyl-2,4-dimethylhexane	C10H22	Highly Branched	Estimated > 90	Estimated > 85	High anti-knock potential due to extensive branching.
n-Decane	C10H22	Straight-Chain	< 0	< 0	Prone to knocking, unsuitable for gasoline.[10]
2,2,4-Trimethylpentane (Isooctane)	C8H18	Highly Branched	100	100	Standard reference for high octane rating.[3][7]
n-Heptane	C7H16	Straight-Chain	0	0	Standard reference for low octane rating.[7]
Triptane (2,2,3-Trimethylbutane)	C7H16	Highly Branched	112	-	Potential high-performance fuel additive.[11]

Note: The octane numbers for 4-Ethyl-2,4-dimethylhexane are estimations based on the established relationship between alkane branching and octane rating.

Experimental Protocols for Performance Evaluation

The primary experimental methods for evaluating the anti-knock performance of a fuel additive are the determination of its Research Octane Number (RON) and Motor Octane Number (MON).[12]

1. Research Octane Number (RON) Determination (ASTM D2699)

This test evaluates the anti-knock performance of a fuel under relatively mild engine conditions.

• Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.[12]

• Procedure:

  • The CFR engine is run on the test fuel.

  • The compression ratio is increased until a standard level of knock is detected by a sensor.

  • The engine is then run on a series of primary reference fuels (mixtures of isooctane and n-heptane).

  • The composition of the reference fuel that produces the same knock intensity as the test fuel determines the RON. For example, if a reference fuel blend of 95% isooctane and 5% n-heptane matches the knock of the test fuel, the test fuel has a RON of 95.[12]

2. Motor Octane Number (MON) Determination (ASTM D2700)

This test assesses the anti-knock performance under more severe engine conditions, which are more representative of highway driving.

• Apparatus: A standardized single-cylinder CFR engine, similar to the RON test.

• Procedure:

  • The engine is operated at a higher speed (900 rpm vs. 600 rpm for RON).[12]

  • The intake air-fuel mixture is preheated to a higher temperature.

  • The ignition timing is varied.

  • Similar to the RON test, the MON is determined by comparing the knock intensity of the test fuel to that of primary reference fuels.[12]

The difference between RON and MON is known as fuel sensitivity.

Logical Workflow for Fuel Additive Performance Evaluation

The following diagram illustrates the logical workflow for assessing the performance of a potential fuel additive like 4-Ethyl-2,4-dimethylhexane.

Workflow for evaluating fuel additive performance.

Alternative High-Octane Fuel Additives

Several other highly branched alkanes are known for their excellent anti-knock properties and serve as alternatives or benchmarks for 4-Ethyl-2,4-dimethylhexane.

Table 2: Promising Alternative Branched Alkane Fuel Additives

Compound	Molecular Formula	Key Features
2,2,3-Trimethylbutane (Triptane)	C7H16	Possesses a very high RON of 112, making it a superior anti-knock agent.[11]
2,2,3,3-Tetramethylbutane	C8H18	Another highly branched isomer with excellent anti-knock characteristics.
2,2,5-Trimethylhexane	C9H20	A branched nonane (B91170) isomer expected to have a high octane rating.

Signaling Pathway of Engine Knock and Mitigation by Branched Alkanes

The process of engine knock is a complex phenomenon involving radical chain reactions. The diagram below illustrates the simplified signaling pathway leading to knock and how branched alkanes can mitigate this process.

Mechanism of knock mitigation by branched alkanes.

References

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. enthalpy - Why are branched alkanes used as fuels instead of straight chain alkanes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. organic chemistry - Why do highly branched alkanes have higher octane numbers than their corresponding linear isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 8. acs.org [acs.org]
• 9. researchgate.net [researchgate.net]
• 10. webqc.org [webqc.org]
• 11. researchgate.net [researchgate.net]
• 12. Octane rating - Wikipedia [en.wikipedia.org]

The Impact of Molecular Branching on the Physical Properties of Alkanes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The degree of branching in alkanes, a fundamental structural feature, profoundly influences their physical properties. This guide provides a comparative analysis of how branching affects the boiling point, melting point, density, and viscosity of alkanes. Understanding these correlations is critical in fields ranging from solvent selection in organic synthesis to the formulation of pharmaceuticals and lubricants. This document summarizes key experimental data, outlines standard measurement protocols, and illustrates the underlying physicochemical principles.

Correlation of Physical Properties with Alkane Branching

The introduction of branches to a linear alkane chain alters its molecular shape, making it more compact and spherical. This change in molecular geometry is the primary determinant of the trends observed in its physical properties, as it directly impacts the efficiency of intermolecular interactions, specifically van der Waals forces.

Data Summary

The following tables present experimental data for the isomers of hexane (B92381) (C₆H₁₄) and heptane (B126788) (C₇H₁₆), illustrating the impact of increased branching on their physical properties.

Table 1: Physical Properties of Hexane Isomers

Isomer Name	Structure	Degree of Branching	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
n-Hexane	CH₃(CH₂)₄CH₃	Linear	68.7	-95.3	0.659
2-Methylpentane	CH₃CH(CH₃)(CH₂)₂CH₃	Branched	60.3	-153.7	0.653
3-Methylpentane	CH₃CH₂CH(CH₃)CH₂CH₃	Branched	63.3	-118.0	0.664
2,2-Dimethylbutane (B166423)	(CH₃)₃CCH₂CH₃	Highly Branched	49.7	-99.8	0.649
2,3-Dimethylbutane	(CH₃)₂CHCH(CH₃)₂	Highly Branched	58.0	-128.6	0.662

Data compiled from various sources.[1]

Table 2: Physical Properties of Heptane Isomers

Isomer Name	Structure	Degree of Branching	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Viscosity (mPa·s at 25°C)
n-Heptane	CH₃(CH₂)₅CH₃	Linear	98.4	-90.6	0.684	0.409
2-Methylhexane	CH₃CH(CH₃)(CH₂)₃CH₃	Branched	90.0	-118.3	0.679	0.381
3-Methylhexane	CH₃CH₂CH(CH₃)(CH₂)₂CH₃	Branched	92.0	-119.4	0.687	0.392
2,2-Dimethylpentane	(CH₃)₃C(CH₂)₂CH₃	Highly Branched	79.2	-123.8	0.674	0.354
2,3-Dimethylpentane	(CH₃)₂CHCH(CH₃)CH₂CH₃	Highly Branched	89.8	-134.6	0.695	0.414
2,4-Dimethylpentane	(CH₃)₂CHCH₂CH(CH₃)₂	Highly Branched	80.5	-119.2	0.673	0.352
3,3-Dimethylpentane	CH₃CH₂C(CH₃)₂CH₂CH₃	Highly Branched	86.1	-134.4	0.693	0.410
3-Ethylpentane	(CH₃CH₂)₃CH	Branched	93.5	-118.6	0.698	0.412
2,2,3-Trimethylbutane	(CH₃)₃CCH(CH₃)₂	Very Highly Branched	80.9	-25.0	0.690	0.400

Data compiled from various sources.[2][3][4]

Analysis of Trends

• Boiling Point: A consistent trend of decreasing boiling point with increased branching is observed.[1][3][5][6][7][8][9][10][11] Branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular van der Waals interactions.[3] Weaker intermolecular forces require less energy to overcome, resulting in lower boiling points.[7] For example, the highly branched 2,2-dimethylbutane has a boiling point nearly 20°C lower than its linear isomer, n-hexane.[1]

• Melting Point: The effect of branching on melting point is more complex and less predictable. Generally, branching disrupts the regular packing of molecules in a crystal lattice, leading to a lower melting point.[12][13] This is evident when comparing n-hexane (-95.3°C) to most of its branched isomers.[1] However, a high degree of molecular symmetry can enhance crystal packing, resulting in an unusually high melting point.[5] A classic example is 2,2,3-trimethylbutane, which has a significantly higher melting point (-25.0°C) than n-heptane (-90.6°C) due to its compact and symmetrical structure that packs efficiently into a crystal lattice.[4]

• Density: The density of branched alkanes tends to be slightly lower than their linear counterparts, as the less efficient packing of branched molecules results in a greater volume for the same mass.[14] However, this trend is not always consistent and can be influenced by the specific geometry and packing efficiency of the isomers.

• Viscosity: For short to medium-chain alkanes, viscosity generally decreases with increased branching.[15][16][17] Similar to the trend in boiling points, the more spherical shape of branched alkanes reduces intermolecular attractions, allowing the molecules to move past each other more easily.[16] For very long-chain alkanes, extensive branching may lead to increased viscosity due to a higher potential for molecular entanglement.[15]

Visualization of Structure-Property Relationships

The following diagram illustrates the logical flow of how the degree of branching influences the physical properties of alkanes.

Caption: The relationship between alkane branching and its physical properties.

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures. The following are summaries of common methodologies.

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for small sample volumes.[18]

• Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at one end), heating oil (mineral oil or silicone oil), and a heat source.

• Procedure:

  • A small amount of the liquid alkane (a few milliliters) is placed in the fusion tube.[19]

  • The capillary tube is placed in the fusion tube with its open end submerged in the liquid.[5]

  • The fusion tube assembly is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

  • The assembly is placed in the Thiele tube containing heating oil.

  • The side arm of the Thiele tube is gently and uniformly heated. This design promotes convection currents, ensuring even heat distribution.[20]

  • As the temperature rises, trapped air will escape from the capillary tube. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.[5]

  • The heat source is removed, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to be drawn into the capillary tube.[21]

Melting Point Determination (Capillary Method)

This is a standard technique for determining the melting range of a crystalline solid.[22]

• Apparatus: Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup, thermometer, and glass capillary tubes.[6]

• Procedure:

  • A small amount of the solid alkane (if solid at room temperature) is finely powdered.

  • The open end of a capillary tube is pressed into the powder. The sample is packed into the bottom of the tube by tapping or by dropping it through a long glass tube.[22]

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated rapidly to a temperature about 15-20°C below the expected melting point, then the heating rate is slowed to 1-2°C per minute.

  • The melting range is recorded from the temperature at which the first drop of liquid appears (initial melting point) to the temperature at which the entire sample becomes a clear liquid (final melting point).[23] A narrow melting range (0.5-1.0°C) is indicative of a pure compound.

Density Measurement (Digital Density Meter)

Based on the oscillating U-tube principle, this method provides fast and accurate density measurements. The ASTM D4052 standard is a widely recognized protocol.[7][15][24]

• Apparatus: Digital density meter with an oscillating U-tube and a built-in thermostat.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and deionized water.

  • The sample is injected into the thermostatted U-tube, ensuring no air bubbles are present.[7]

  • The instrument electronically excites the U-tube, causing it to oscillate. The oscillation frequency is measured.

  • The density of the sample is calculated from the change in the oscillation frequency caused by the mass of the sample in the tube.[12][14] The result is displayed digitally.

Viscosity Measurement (Capillary Viscometer)

This method determines the kinematic viscosity of a liquid. The ASTM D445 standard is a common reference.[8]

• Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant temperature water bath, and a stopwatch.[25]

• Procedure:

  • The viscometer is charged with a specific volume of the sample liquid.

  • The viscometer is placed vertically in a constant temperature bath until the sample reaches thermal equilibrium.[26]

  • The liquid is drawn up by suction past the upper timing mark.

  • The suction is released, and the time taken for the liquid meniscus to flow under gravity between the upper and lower timing marks is measured accurately.[10][26]

  • The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[10] Dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

References

• 1. Hexane - Wikipedia [en.wikipedia.org]
• 2. Heptane | Fisher Scientific [fishersci.com]
• 3. Heptane - Wikipedia [en.wikipedia.org]
• 4. 9 constitutional isomers of molecular formula C7H16 structural isomer formula names carbon chain isomers skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. cdn.juniata.edu [cdn.juniata.edu]
• 7. data.ntsb.gov [data.ntsb.gov]
• 8. measurlabs.com [measurlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. How to measure viscosity | Anton Paar Wiki [wiki.anton-paar.com]
• 11. How does Viscometer measure liquid viscosity? Q&A | NBCHAO [en1.nbchao.com]
• 12. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 13. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 14. knowledge.reagecon.com [knowledge.reagecon.com]
• 15. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. byjus.com [byjus.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. byjus.com [byjus.com]
• 20. SSERC | Melting point determination [sserc.org.uk]
• 21. uomus.edu.iq [uomus.edu.iq]
• 22. thinksrs.com [thinksrs.com]
• 23. store.astm.org [store.astm.org]
• 24. store.astm.org [store.astm.org]
• 25. quora.com [quora.com]
• 26. Viscometers: A Practical Guide [machinerylubrication.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Ethyl-2,4-dimethylhexane: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Proper Disposal of 4-Ethyl-2,4-dimethylhexane

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 4-Ethyl-2,4-dimethylhexane, a flammable and potentially hazardous hydrocarbon. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and the protection of the environment. This guidance is intended for researchers, scientists, and drug development professionals.

I. Understanding the Hazards

• Flammability: Assumed to be a highly flammable liquid and vapor.[1][2] Keep away from heat, sparks, open flames, and hot surfaces.[2] All equipment used during handling and disposal must be properly grounded to prevent static discharge.[2]

• Health Hazards: May cause skin irritation and drowsiness or dizziness.[1] Aspiration into the lungs may be fatal.[1]

• Environmental Hazards: Assumed to be very toxic to aquatic life with long-lasting effects.[1]

II. Quantitative Data Summary

The following table summarizes the key physical, chemical, and safety properties of structurally similar compounds, which should be considered as indicative for 4-Ethyl-2,4-dimethylhexane in the absence of specific data.

Property	Value (for similar compounds)	Reference
Classification	Flammable Liquid, Category 2	[1][2]
Skin Irritant, Category 2	[1]
Specific Target Organ Toxicity (Single Exposure), Category 3	[1]
Aspiration Hazard, Category 1	[1]
Hazardous to the Aquatic Environment, Acute Hazard, Category 1	[1]
Hazardous to the Aquatic Environment, Chronic Hazard, Category 1	[1]
Personal Protective Equipment (PPE)	Chemical splash goggles or face shield
Chemical-resistant gloves (e.g., nitrile)
Lab coat or chemical-resistant apron
Handling Area	Well-ventilated area, preferably a chemical fume hood

III. Step-by-Step Disposal Protocol

The proper disposal of 4-Ethyl-2,4-dimethylhexane is a critical final step in its lifecycle. Under no circumstances should this chemical be disposed of down the sanitary sewer.

Experimental Protocol: Waste Characterization (if required)

In some cases, particularly with waste mixtures, a characterization of the waste stream may be necessary to ensure proper disposal classification.

Objective: To identify and quantify the components of a hydrocarbon waste stream.

Materials:

• Gas chromatograph with a mass spectrometer (GC-MS)

• Appropriate capillary column (e.g., non-polar)

• Helium carrier gas

• Sample vials

• A known standard of a similar hydrocarbon (if 4-Ethyl-2,4-dimethylhexane standard is unavailable)

Procedure:

• Prepare a dilute solution of the waste sample in a volatile solvent (e.g., hexane).

• Inject a small volume of the prepared sample into the GC.

• The sample is vaporized and carried by the helium gas through the capillary column, where components are separated based on their boiling points and interactions with the column's stationary phase.

• The mass spectrometer will then analyze the separated components, allowing for their identification and quantification.

Disposal Workflow:

Caption: Disposal workflow for 4-Ethyl-2,4-dimethylhexane.

Detailed Disposal Steps:

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including chemical splash goggles, chemical-resistant gloves (nitrile is a suitable option), and a lab coat.

• Segregation: Do not mix 4-Ethyl-2,4-dimethylhexane waste with other waste streams, especially incompatible materials like strong oxidizing agents.

• Containerization:

  • Use a designated and compatible waste container. This is typically a chemically resistant plastic or metal container with a secure, tight-fitting lid.

  • Ensure the container is clean and dry before adding the waste.

  • Do not overfill the container; leave adequate headspace for vapor expansion.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste".

  • Identify the contents, including the full chemical name ("4-Ethyl-2,4-dimethylhexane") and an estimate of its concentration if it is part of a mixture.

  • Indicate the date when the waste was first added to the container (accumulation start date).

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated area.

  • The storage area should be away from sources of ignition, such as open flames, hot surfaces, and electrical sparks.

  • Ensure the storage area has secondary containment to capture any potential leaks.

• Disposal Request:

  • Once the waste container is full, or in accordance with your institution's policies, arrange for its disposal through your organization's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3]

  • Do not attempt to dispose of the chemical waste yourself.[3] Provide the EHS office or contractor with a complete and accurate description of the waste.

By following these procedures, you can ensure the safe and compliant disposal of 4-Ethyl-2,4-dimethylhexane, thereby protecting yourself, your colleagues, and the environment. Always consult your institution's specific waste disposal guidelines and the chemical's Safety Data Sheet, when available.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling 4-Ethyl-2,4-dimethylhexane

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 4-Ethyl-2,4-dimethylhexane. Adherence to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

Based on its isomer, 2,4-dimethylhexane, 4-Ethyl-2,4-dimethylhexane is anticipated to be classified as follows:

• Flammable Liquid: Highly flammable liquid and vapor.[1][2]

• Aspiration Hazard: May be fatal if swallowed and enters airways.[1][3]

• Skin Irritant: Causes skin irritation.[1][3]

• Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness.[1][3]

• Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.[1][2]

Signal Word: Danger

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Ethyl-2,4-dimethylhexane to minimize exposure risk.

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling / Weighing	Safety glasses with side shields	Chemical-resistant gloves (e.g., Nitrile)	Standard lab coat	Not generally required if handled in a well-ventilated area or chemical fume hood.
Solution Preparation / Transfer	Chemical splash goggles. A face shield is recommended if there is a significant risk of splashing.	Chemical-resistant gloves (e.g., Nitrile)	Chemical-resistant apron over a lab coat	Required if not performed in a chemical fume hood. Use a NIOSH/MSHA approved respirator if exposure limits are exceeded.[2]
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant coveralls	A NIOSH/MSHA approved air-purifying respirator with appropriate cartridges is required.

Operational Plan: Step-by-Step Handling and Disposal

1. Preparation and Handling:

• Ventilation: All handling of 4-Ethyl-2,4-dimethylhexane must be conducted in a certified chemical fume hood.[2]

• Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces, and sparks, from the handling area. Use spark-proof tools and explosion-proof equipment.[2]

• Grounding: Ground and bond containers when transferring the liquid to prevent static discharge.[2]

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before handling the chemical.

• Weighing and Transfer:

  • Dispense the required amount of 4-Ethyl-2,4-dimethylhexane within the chemical fume hood.

  • Keep the container tightly closed when not in use.[2]

  • Avoid inhalation of vapors and direct contact with skin and eyes.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Clean the work area with an appropriate solvent and decontaminate all equipment.

2. Storage:

• Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.[2]

• Container: Keep the container tightly sealed.[1]

• Segregation: Store in a designated flammable liquid storage cabinet, segregated from incompatible materials such as oxidizing agents.

3. Spill Response:

• Minor Spills (within a fume hood):

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

  • Collect the absorbed material using spark-proof tools and place it in a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent.

• Major Spills (outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • If it is safe to do so, turn off all ignition sources.

  • Close the laboratory doors to contain vapors.

  • Contact your institution's emergency response team.

4. Disposal Plan:

• Waste Collection:

  • Collect all waste containing 4-Ethyl-2,4-dimethylhexane, including contaminated absorbents and disposable PPE, in a dedicated, properly labeled hazardous waste container.

  • The container must be compatible with the waste and have a secure lid.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-Ethyl-2,4-dimethylhexane".

• Storage of Waste:

  • Store the hazardous waste container in a designated satellite accumulation area, following all institutional guidelines for secondary containment and segregation.

• Disposal Request:

  • Do not dispose of 4-Ethyl-2,4-dimethylhexane down the drain or in regular trash.[1]

  • Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Workflow and Safety Procedures

Caption: Workflow for the safe handling and disposal of 4-Ethyl-2,4-dimethylhexane.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. fishersci.com [fishersci.com]
• 3. nmppdb.com.ng [nmppdb.com.ng]